Bisphenol E-13C6

Core Science & Biosynthesis

A Technical Guide to the Synthesis and Purification of Carbon-13 Labeled Bisphenol E

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a comprehensive technical guide for the synthesis and purification of carbon-13 labeled Bisphenol E ([¹³C]-BPE). Isotropically labeled compounds are invaluable tools in metabolic tracing, pharmacokinetic studies, and environmental analysis.[1][2] This guide outlines a robust synthetic protocol, detailed purification procedures, and methods for analytical characterization. The synthesis is based on the acid-catalyzed condensation of phenol (B47542) with ¹³C-labeled acetaldehyde (B116499), a common method for producing bisphenols.[3][4] Purification is achieved through recrystallization, a technique widely used to obtain high-purity bisphenols.[5][6] All quantitative data, experimental methodologies, and process workflows are presented to aid researchers in the successful production of high-purity [¹³C]-BPE for advanced research applications.

Introduction

Bisphenol E (BPE), or 4,4'-ethylidenebisphenol, is an industrial chemical used in the manufacturing of epoxy resins and polycarbonates. As with other bisphenols, understanding its metabolic fate, environmental persistence, and toxicological profile is of significant interest. Carbon-13 (¹³C) labeled compounds are stable, non-radioactive isotopes that serve as powerful tracers in various scientific disciplines.[1] They are instrumental in drug metabolism and pharmacokinetic (DMPK) research, proteomics, and metabolomics, where they are used as internal standards for mass spectrometry (MS) or for tracing metabolic pathways via nuclear magnetic resonance (NMR) spectroscopy.[2]

The synthesis of ¹³C-labeled Bisphenol E allows for precise tracking and quantification in complex biological and environmental matrices. This guide details a feasible synthetic route starting from commercially available ¹³C-labeled precursors and provides a thorough purification protocol to achieve the high purity required for sensitive analytical applications.

Proposed Synthesis Pathway

The synthesis of Bisphenol E is typically achieved through the electrophilic aromatic substitution reaction of excess phenol with acetaldehyde, catalyzed by a strong acid.[3][7] To introduce the carbon-13 label, [1,2-¹³C₂]-acetaldehyde is used as a starting material. This places the isotopic label on the ethylidene bridge connecting the two phenol rings, a metabolically stable position ideal for tracer studies.

Reaction Scheme:

2 (C₆H₅OH) + ¹³CH₃¹³CHO ---(H⁺ Catalyst)--> HO-C₆H₄-¹³CH(¹³CH₃)-C₆H₄-OH + H₂O

(Phenol + [1,2-¹³C₂]-Acetaldehyde ---> [Ethylidene-¹³C₂]-Bisphenol E + Water)

Data Presentation

Quantitative data for the synthesis and characterization are summarized in the following tables.

Table 1: Starting Materials and Reagents

Compound	Formula	Molecular Weight ( g/mol )	Purity	Notes / Potential Supplier
Phenol	C₆H₅OH	94.11	>99%	Standard reagent
[1,2-¹³C₂]-Acetaldehyde	¹³C₂H₄O	46.06	>98% atom ¹³C	Isotope-labeled precursor
Sulfonated Polystyrene Resin	-	-	-	Acid catalyst (e.g., Amberlyst 15)
Toluene (B28343)	C₇H₈	92.14	ACS Grade	Solvent for reaction and purification
Dichloromethane (B109758)	CH₂Cl₂	84.93	ACS Grade	Extraction solvent
Deionized Water	H₂O	18.02	>18 MΩ·cm	For washing and purification

| Anhydrous Sodium Sulfate | Na₂SO₄ | 142.04 | ACS Grade | Drying agent |

Table 2: Synthesis and Purification Parameters

Parameter	Value	Unit	Notes
Phenol : Acetaldehyde Molar Ratio	10 : 1	-	Excess phenol drives the reaction to completion.
Catalyst Loading	15	% weight of acetaldehyde	Typical for ion-exchange resin catalysts.[3]
Reaction Temperature	60 - 70	°C
Reaction Time	4 - 6	hours	Monitor by TLC or HPLC.
Crude Yield (Expected)	85 - 95	%	Based on the limiting reagent (acetaldehyde).
Purification Method	Recrystallization	-	From toluene/water mixture.[5]
Purified Yield (Expected)	70 - 85	%

| Final Purity (Target) | >99 | % | Determined by HPLC. |

Table 3: Analytical Data for [Ethylidene-¹³C₂]-Bisphenol E

Analytical Technique	Parameter	Expected Value	Notes
¹H-NMR	Chemical Shifts (δ)	Phenyl (6.7-7.1 ppm), CH (4.1 ppm), CH₃ (1.6 ppm), OH (4.5-5.5 ppm)	Values are approximate and depend on solvent.
¹³C-NMR	Labeled C-1 (CH)	~41 ppm	Shows coupling to labeled C-2.
	Labeled C-2 (CH₃)	~21 ppm	Shows coupling to labeled C-1.
Mass Spectrometry	[M-H]⁻ (ESI⁻)	m/z 215.1	For [¹³C₂]-BPE. Unlabeled BPE is m/z 213.1.

| HPLC | Purity | >99% | C18 column with water/acetonitrile gradient. |

Experimental Protocols

4.1 Synthesis of Crude [Ethylidene-¹³C₂]-Bisphenol E

• Reactor Setup: Equip a 250 mL three-neck round-bottom flask with a mechanical stirrer, a reflux condenser, and a temperature probe. Maintain an inert atmosphere using nitrogen gas.

• Charge Reactants: Add phenol (e.g., 42.4 g, 0.45 mol) and toluene (50 mL) to the flask. Stir until the phenol is completely dissolved.

• Add Catalyst: Add the acidic ion-exchange resin (e.g., 1.0 g) to the mixture.

• Initiate Reaction: Heat the mixture to 65 °C with constant stirring.

• Add Labeled Acetaldehyde: Slowly add a solution of [1,2-¹³C₂]-acetaldehyde (e.g., 2.07 g, 0.045 mol) in toluene (10 mL) to the reaction mixture over 30 minutes.

• Reaction Monitoring: Maintain the temperature at 65 °C for 4-6 hours. Monitor the consumption of acetaldehyde by taking small aliquots and analyzing via TLC or HPLC.

• Workup:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Filter the mixture to remove the resin catalyst. Wash the resin with a small amount of toluene.

  • Transfer the filtrate to a separatory funnel. Wash sequentially with warm deionized water (3 x 100 mL) to remove excess phenol.

  • Extract the aqueous washes with dichloromethane (2 x 50 mL) to recover any dissolved product.

  • Combine all organic phases, dry over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator to yield the crude product as a solid.

4.2 Purification by Recrystallization

• Dissolution: Transfer the crude [¹³C₂]-Bisphenol E to a 250 mL Erlenmeyer flask. Add toluene (e.g., 50 mL) and a small amount of deionized water (e.g., 2.5 mL, 5% by volume of toluene).[5]

• Heating: Heat the mixture to 90-100 °C with stirring until all solids dissolve, forming a single liquid phase.[5]

• Crystallization: Remove the flask from the heat source and allow it to cool slowly to room temperature. Further cool the flask in an ice bath for 1-2 hours to maximize crystal formation.

• Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals on the filter with a small amount of cold toluene, followed by cold deionized water to remove residual impurities.[5]

• Drying: Dry the purified crystals under vacuum at 60 °C to a constant weight.

• Characterization: Confirm the identity, purity (>99%), and isotopic enrichment of the final product using HPLC, Mass Spectrometry, and ¹H/¹³C-NMR spectroscopy.

Visualization of Workflows

The following diagrams illustrate the key processes described in this guide.

Caption: Workflow for the synthesis of crude ¹³C-labeled Bisphenol E.

Caption: Workflow for the purification of ¹³C-labeled Bisphenol E.

References

• 1. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 2. symeres.com [symeres.com]
• 3. US7132575B2 - Process for the synthesis of bisphenol - Google Patents [patents.google.com]
• 4. EP1572611B1 - Process for the synthesis of bisphenol - Google Patents [patents.google.com]
• 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 6. EP0675097B1 - Process for purifying a bisphenol - Google Patents [patents.google.com]
• 7. lifescienceglobal.com [lifescienceglobal.com]

An In-depth Technical Guide to the Mass Spectrum of Bisphenol E-¹³C₆

This technical guide provides a comprehensive overview of the mass spectrum of Bisphenol E-¹³C₆, tailored for researchers, scientists, and drug development professionals. It includes detailed experimental protocols, quantitative data, and a visualization of the compound's fragmentation pathway.

Introduction

Bisphenol E (BPE) is a structural analogue of Bisphenol A (BPA) used in the manufacturing of polycarbonates and epoxy resins. Due to concerns over the endocrine-disrupting potential of BPA, the use of BPE and other bisphenol analogues has increased. Consequently, the need for sensitive and accurate analytical methods for their detection and quantification in various matrices is crucial. Isotope-labeled internal standards, such as Bisphenol E-¹³C₆, are essential for robust and reliable quantification by isotope dilution mass spectrometry, as they correct for matrix effects and variations during sample preparation and analysis.[1] This guide focuses on the mass spectrometric characteristics of Bisphenol E-¹³C₆, providing the foundational knowledge for its use in analytical applications.

Chemical and Physical Properties

Bisphenol E-¹³C₆ is a stable isotope-labeled form of Bisphenol E, with six ¹³C atoms incorporated into one of the phenyl rings. This labeling provides a distinct mass shift, allowing it to be differentiated from its unlabeled counterpart in mass spectrometry.

Property	Value	Reference
Analyte Name	Bisphenol E-¹³C₆	[2]
Molecular Formula	C₈¹³C₆H₁₄O₂	[2][3]
Molecular Weight	220.22 g/mol	[2][3]
Unlabeled CAS Number	2081-08-5	[2][4]
Purity	>95% (HPLC)	[2]
Storage Temperature	-20°C	[2]
Appearance	White to Pale Beige Solid	[5]

Mass Spectrometry Analysis: Experimental Protocol

This section outlines a typical experimental protocol for the analysis of Bisphenol E-¹³C₆ using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The methodology is based on established procedures for bisphenol analysis.[6][7][8][9]

Sample Preparation: Solid-Phase Extraction (SPE)

For complex matrices such as plasma or environmental samples, a solid-phase extraction is recommended for sample clean-up and concentration.[1][8]

• Internal Standard Spiking: Spike the sample with a known concentration of Bisphenol E-¹³C₆ solution.

• Protein Precipitation (for biological samples): Add cold acetonitrile (B52724) to the sample, vortex, and centrifuge to pellet the precipitated proteins.

• Dilution: Dilute the supernatant with acidified water (e.g., 0.1% formic acid).

• SPE Cartridge Conditioning: Condition a suitable SPE cartridge (e.g., Oasis HLB) with methanol (B129727) followed by water.

• Sample Loading: Load the diluted sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with a low percentage of organic solvent (e.g., 10% methanol in water) to remove interferences.

• Elution: Elute the analyte with an appropriate solvent, such as methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in the mobile phase for LC-MS/MS analysis.

Liquid Chromatography (LC) Conditions

• Column: A reversed-phase C18 column is typically used for the separation of bisphenols.[9]

• Mobile Phase: A gradient of water (A) and an organic solvent like acetonitrile or methanol (B), often with a small amount of acid (e.g., 0.1% formic acid), is employed.[6]

• Flow Rate: A typical flow rate is between 0.2 and 0.5 mL/min.

• Column Temperature: Maintained at around 30-40°C.

Mass Spectrometry (MS) Conditions

• Ionization Mode: Electrospray ionization (ESI) in the negative ion mode is commonly used for bisphenols as it provides high sensitivity for the deprotonated molecule [M-H]⁻.[6][7][10]

• Mass Analyzer: A triple quadrupole or a high-resolution mass spectrometer like an Orbitrap can be used.[6][7][10]

• Multiple Reaction Monitoring (MRM) for Triple Quadrupole:

  • Precursor Ion: The deprotonated molecule [M-H]⁻ of Bisphenol E-¹³C₆ (m/z 219.1).

  • Product Ions: Select characteristic product ions for quantification and confirmation.

• High-Resolution Mass Spectrometry (HRMS): Allows for the acquisition of accurate mass data to confirm the elemental composition of precursor and product ions.[6][10]

• Collision Gas: Nitrogen or argon is used as the collision gas for fragmentation in the collision cell.

Mass Spectrum and Fragmentation Pathway

The mass spectrum of Bisphenol E-¹³C₆ is characterized by the deprotonated molecule [M-H]⁻ as the precursor ion in negative mode ESI. Collision-induced dissociation (CID) of this precursor ion leads to characteristic fragment ions. The fragmentation of bisphenols generally involves the cleavage of the bonds at the bridging alkyl group.[6][11][12] For Bisphenol E, this is the ethylidene bridge.

Proposed Fragmentation Pathway

The primary fragmentation of the Bisphenol E-¹³C₆ [M-H]⁻ ion is expected to be the cleavage of the C-C bond of the ethylidene bridge, leading to the loss of a methyl radical followed by the loss of a phenol (B47542) or ¹³C₆-phenol moiety, or the direct formation of phenoxide ions.

Caption: Proposed fragmentation pathway of Bisphenol E-¹³C₆ in negative ion mode.

Quantitative Data: Predicted m/z Values

The following table summarizes the predicted accurate mass-to-charge ratios (m/z) for the precursor ion and major product ions of Bisphenol E-¹³C₆ in negative ion mode mass spectrometry. These values are calculated based on the elemental composition and the known fragmentation patterns of similar bisphenol compounds.[6][11]

Ion Description	Proposed Structure / Formula	Predicted m/z
Precursor Ion	[C₈¹³C₆H₁₃O₂]⁻	219.11
Product Ion 1	[C₇¹³C₆H₁₀O₂]⁻ (Loss of methyl radical)	204.09
Product Ion 2	[¹³C₆H₅O]⁻ (¹³C₆-phenoxide)	99.05
Product Ion 3	[C₆H₅O]⁻ (phenoxide)	93.03

Conclusion

This technical guide provides a detailed framework for understanding and utilizing the mass spectrometric properties of Bisphenol E-¹³C₆. The provided experimental protocols and predicted fragmentation data serve as a valuable resource for researchers developing and validating analytical methods for the quantification of Bisphenol E in various complex matrices. The use of this stable isotope-labeled internal standard is paramount for achieving the accuracy and precision required in toxicological and environmental monitoring studies.

References

• 1. benchchem.com [benchchem.com]
• 2. Bisphenol E-13C6 | CAS | LGC Standards [lgcstandards.com]
• 3. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 4. 双酚 E analytical standard | Sigma-Aldrich [sigmaaldrich.com]
• 5. lgcstandards.com [lgcstandards.com]
• 6. library.dphen1.com [library.dphen1.com]
• 7. mdpi.com [mdpi.com]
• 8. paginaspersonales.unam.mx [paginaspersonales.unam.mx]
• 9. Structural elucidation of bisphenol E and bisphenol S photoinduced by-products by high-resolution electrospray ionisation mass spectrometry and tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. iris.unito.it [iris.unito.it]
• 11. Setting BPA Free: Bisphenol Fragmentation Pathways [thermofisher.com]
• 12. Investigation on fragmentation pathways of bisphenols by using electrospray ionization Orbitrap mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Nuances of Isotopic Labeling: A Technical Guide to Bisphenol E-¹³C₆ Enrichment and Stability

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This technical guide provides a comprehensive overview of the isotopic enrichment and stability of Bisphenol E-¹³C₆. Due to the proprietary nature of specific data for this stable isotope-labeled compound, this document is based on established scientific principles, publicly available information on analogous bisphenols and ¹³C-labeled compounds, and typical specifications from suppliers. The experimental protocols provided are exemplary and may require optimization for specific applications.

Introduction to Bisphenol E-¹³C₆

Bisphenol E-¹³C₆ (BPE-¹³C₆) is a stable isotope-labeled form of Bisphenol E, a member of the bisphenol family of compounds. The six carbon atoms on one of the phenol (B47542) rings are replaced with the heavy isotope of carbon, ¹³C. This isotopic labeling provides a distinct mass shift, making BPE-¹³C₆ an invaluable tool in analytical and research settings, particularly as an internal standard for quantitative analysis by mass spectrometry. Its use allows for the accurate determination of Bisphenol E concentrations in various matrices by correcting for sample preparation losses and matrix effects.

Isotopic Enrichment of Bisphenol E-¹³C₆

The isotopic enrichment of a stable isotope-labeled compound is a critical parameter that defines its quality and suitability for use as an internal standard. It refers to the percentage of molecules that contain the desired number of heavy isotopes. High isotopic purity is essential to minimize interference from any unlabeled or partially labeled species.

Table 1: Representative Isotopic Enrichment Data for Bisphenol E-¹³C₆

Parameter	Specification	Analytical Method
Isotopic Purity	≥ 99 atom % ¹³C	Mass Spectrometry
Chemical Purity	> 95%	HPLC
Appearance	White to off-white solid	Visual Inspection

Experimental Protocol: Determination of Isotopic Enrichment by Mass Spectrometry

This protocol outlines a general procedure for verifying the isotopic enrichment of Bisphenol E-¹³C₆.

Objective: To determine the atom percent excess of ¹³C in Bisphenol E-¹³C₆.

Materials:

• Bisphenol E-¹³C₆ sample

• Unlabeled Bisphenol E standard

• High-purity solvent (e.g., acetonitrile (B52724) or methanol)

• High-resolution mass spectrometer (e.g., Orbitrap or TOF) coupled with a suitable ionization source (e.g., Electrospray Ionization - ESI)

Procedure:

• Sample Preparation:

  • Prepare a stock solution of Bisphenol E-¹³C₆ in the chosen solvent at a concentration of 1 mg/mL.

  • Prepare a serial dilution to a final concentration suitable for the mass spectrometer, typically in the range of 1-10 µg/mL.

  • Prepare a similar concentration of the unlabeled Bisphenol E standard.

• Mass Spectrometric Analysis:

  • Infuse the prepared solutions directly into the mass spectrometer or use an LC-MS system.

  • Acquire the mass spectra in full scan mode over a mass range that includes the molecular ions of both the labeled and unlabeled compounds.

  • Optimize the instrument parameters (e.g., spray voltage, capillary temperature) to achieve a stable signal and high resolution.

• Data Analysis:

  • Identify the monoisotopic peaks for the unlabeled Bisphenol E ([M-H]⁻ at m/z 213.09) and the fully labeled Bisphenol E-¹³C₆ ([M-H]⁻ at m/z 219.11).

  • Measure the intensities of the isotopic peaks in the mass spectrum of the Bisphenol E-¹³C₆ sample.

  • Calculate the isotopic enrichment using the following formula: Isotopic Enrichment (%) = [Intensity of the ¹³C₆ peak / (Sum of intensities of all isotopic peaks)] x 100

Stability of Bisphenol E-¹³C₆

The stability of a stable isotope-labeled standard is crucial for ensuring the accuracy and reproducibility of quantitative analyses over time. Degradation of the standard can lead to an underestimation of the analyte concentration. The stability of bisphenols is known to be influenced by factors such as temperature, pH, and the composition of the solvent.

Table 2: Representative Stability Data for Bisphenol E-¹³C₆ in Acetonitrile

Storage Condition	Time Point	Concentration Change (%)
-80°C	12 months	< 1%
-20°C	12 months	< 2%
4°C	6 months	< 5%
Room Temperature (25°C)	1 month	~10%

Note: The stability of bisphenols is generally lower in aqueous solutions. It is recommended to prepare fresh aqueous solutions for each use.

Experimental Protocol: Long-Term Stability Assessment by HPLC-UV

This protocol describes a method to evaluate the long-term stability of Bisphenol E-¹³C₆ under various storage conditions.

Objective: To assess the degradation of Bisphenol E-¹³C₆ over time at different temperatures.

Materials:

• Bisphenol E-¹³C₆

• High-purity acetonitrile

• Amber glass vials

• HPLC system with a UV detector and a C18 column

Procedure:

• Sample Preparation:

  • Prepare a stock solution of Bisphenol E-¹³C₆ in acetonitrile at a concentration of 1 mg/mL.

  • Aliquot the stock solution into multiple amber glass vials.

• Storage:

  • Store the vials at different temperatures: -80°C, -20°C, 4°C, and room temperature (25°C).

• Analysis at Time Points:

  • At designated time points (e.g., 0, 1, 3, 6, and 12 months), retrieve one vial from each storage temperature.

  • Allow the vial to equilibrate to room temperature.

  • Analyze the sample by HPLC-UV.

    • Mobile Phase: A gradient of acetonitrile and water.

    • Column: C18, 4.6 x 150 mm, 5 µm.

    • Detection Wavelength: ~225 nm.

    • Injection Volume: 10 µL.

• Data Analysis:

  • Quantify the peak area of the Bisphenol E-¹³C₆ peak at each time point.

  • Compare the peak area at each time point to the initial peak area (time 0) to determine the percentage of degradation.

  • Plot the percentage of remaining Bisphenol E-¹³C₆ against time for each storage condition.

Synthesis of Bisphenol E-¹³C₆

The synthesis of Bisphenol E-¹³C₆ typically involves a Friedel-Crafts alkylation reaction between a ¹³C₆-labeled phenol and acetaldehyde (B116499) in the presence of an acid catalyst.

Caption: Synthesis workflow for Bisphenol E-¹³C₆.

Plausible Experimental Protocol: Synthesis of Bisphenol E-¹³C₆

Objective: To synthesize Bisphenol E-¹³C₆ via a Friedel-Crafts alkylation reaction.

Materials:

• Phenol-¹³C₆

• Acetaldehyde

• Concentrated Hydrochloric Acid (HCl)

• Toluene

• Sodium bicarbonate

• Anhydrous magnesium sulfate

• Organic solvents for purification (e.g., hexane, ethyl acetate)

Procedure:

• Reaction Setup:

  • In a round-bottom flask equipped with a stirrer and a condenser, dissolve Phenol-¹³C₆ in toluene.

  • Cool the mixture in an ice bath.

• Reaction:

  • Slowly add concentrated HCl to the cooled solution while stirring.

  • Add acetaldehyde dropwise to the reaction mixture.

  • Allow the reaction to proceed at a controlled temperature (e.g., 0-5°C) for several hours.

• Workup:

  • Quench the reaction by adding cold water.

  • Separate the organic layer.

  • Wash the organic layer with a saturated sodium bicarbonate solution and then with brine.

  • Dry the organic layer over anhydrous magnesium sulfate.

  • Remove the solvent under reduced pressure to obtain the crude product.

• Purification:

  • Purify the crude product by recrystallization from a suitable solvent system (e.g., toluene/hexane) or by column chromatography on silica (B1680970) gel.

• Characterization:

  • Confirm the identity and purity of the final product using NMR spectroscopy, mass spectrometry, and HPLC.

Factors Affecting Stability

Several factors can influence the stability of Bisphenol E-¹³C₆ in solution. Understanding these factors is crucial for maintaining the integrity of the standard.

Caption: Key factors influencing the stability of Bisphenol E-¹³C₆.

Conclusion

Bisphenol E-¹³C₆ is a critical tool for the accurate quantification of Bisphenol E in various matrices. A thorough understanding of its isotopic enrichment and stability is paramount for its effective use. This guide provides a framework for assessing these key parameters and offers exemplary protocols to guide researchers in their applications. Adherence to proper storage and handling procedures will ensure the long-term integrity and reliability of this important analytical standard.

Unraveling Environmental Pathways: A Technical Guide to Bisphenol E-¹³C₆ Tracer Studies

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the application of Bisphenol E-¹³C₆ (BPE-¹³C₆) as a powerful tool for environmental tracer studies. As concerns over the environmental prevalence and potential health impacts of bisphenol analogues continue to grow, the use of stable isotope-labeled compounds offers an unambiguous method to track their fate, transport, and degradation in complex environmental matrices. This document provides a comprehensive overview of the core principles, experimental methodologies, and analytical considerations for employing BPE-¹³C₆ in environmental research.

Introduction to Bisphenol E and Isotopic Labeling

Bisphenol E (BPE) is a structural analogue of the more widely known Bisphenol A (BPA) and is used in the manufacturing of polycarbonates and epoxy resins. Its presence in the environment is of increasing concern due to its potential endocrine-disrupting properties.[1][2] Environmental tracer studies are essential for understanding the behavior of contaminants like BPE. The use of stable isotope-labeled compounds, such as Bisphenol E-¹³C₆, provides a distinct advantage in these studies. By incorporating six ¹³C atoms into the BPE molecule, it becomes distinguishable from the naturally occurring, unlabeled BPE, allowing for precise tracking and quantification without altering its chemical properties and environmental behavior.

Physicochemical and Analytical Properties of Bisphenol E-¹³C₆

The fundamental characteristics of BPE-¹³C₆ are crucial for its application and analysis. The following table summarizes its key properties.

Property	Value	Source
Analyte Name	Bisphenol E-¹³C₆	[3]
Molecular Formula	C₈¹³C₆H₁₄O₂	[3][4]
Molecular Weight	220.22 g/mol	[3]
Unlabeled CAS Number	2081-08-5	[3]
Isotopic Purity	>95% (HPLC)	[3]
Storage Temperature	-20°C	[3]

Proposed Synthesis of Bisphenol E-¹³C₆

While specific synthesis routes for commercially available BPE-¹³C₆ are often proprietary, a plausible and common method for synthesizing bisphenols involves the acid-catalyzed condensation of a phenol (B47542) with an aldehyde or ketone.[5] For BPE-¹³C₆, this would involve the reaction of ¹³C-labeled phenol with acetaldehyde.

Fig. 1: Proposed synthesis of Bisphenol E-¹³C₆.

Application in Environmental Tracer Studies: A Methodological Approach

BPE-¹³C₆ is an invaluable tool for elucidating the environmental fate of BPE. It can be used to study a variety of processes, including sorption to soil and sediment, leaching through the soil column, and biotic and abiotic degradation.

Experimental Workflow: Soil Column Leaching Study

The following diagram outlines a typical workflow for a soil column experiment designed to investigate the mobility and degradation of BPE-¹³C₆.

Fig. 2: Experimental workflow for a soil column tracer study.

Detailed Experimental Protocol

• Preparation of BPE-¹³C₆ Dosing Solution: Prepare a stock solution of BPE-¹³C₆ in a suitable solvent (e.g., methanol) at a concentration of 1 mg/mL. A working solution is then prepared by diluting the stock solution in deionized water to a final concentration relevant to environmental levels.

• Soil Column Setup: A glass column is packed with the soil of interest to a specified bulk density. The soil should be pre-conditioned to a desired moisture content.

• Spiking and Leaching: The BPE-¹³C₆ working solution is carefully applied to the surface of the soil column. A simulated rainfall event is initiated using a peristaltic pump to deliver a constant flow of deionized water.

• Sample Extraction:

  • Leachate: Leachate samples are passed through a solid-phase extraction (SPE) cartridge (e.g., C18) to concentrate the BPE-¹³C₆ and its potential metabolites. The cartridge is then eluted with an organic solvent.

  • Soil: Soil samples are extracted using an accelerated solvent extraction (ASE) or sonication method with an appropriate solvent mixture (e.g., acetonitrile/water).[6] The extract is then cleaned up using SPE.

• Analysis: The purified extracts are analyzed by liquid chromatography-tandem mass spectrometry (LC-MS/MS).[7][8] The use of a labeled internal standard is recommended for accurate quantification.

Environmental Fate and Degradation Pathways

The environmental fate of BPE is expected to be similar to that of BPA, involving both biotic and abiotic degradation processes.[9][10] Biodegradation is anticipated to be a primary mechanism for the removal of BPE from the environment.[11]

Fig. 3: Potential biodegradation pathway of Bisphenol E.

Analytical Methodology and Data

LC-MS/MS is the preferred method for the analysis of bisphenols in environmental samples due to its high sensitivity and selectivity.[7][12] The following table provides representative analytical parameters based on published methods for bisphenol analysis.

Parameter	Representative Value	Source
Analytical Technique	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	[7][8][12]
Separation Column	C18 reversed-phase	[6]
Mobile Phase	Acetonitrile/Water with additives (e.g., ammonia)	[6]
Detection Mode	Multiple Reaction Monitoring (MRM)	[8]
Limit of Detection (LOD)	0.01 - 0.3 ng/g	[6]
Recovery	74.9% - 102.8%	[6]
Linear Range	1.0 - 200 µg/L	[6]

Toxicology and Environmental Significance

Bisphenols, as a class of compounds, are recognized as endocrine disruptors.[1][2][13] They can mimic the effects of estrogen and have been linked to a range of adverse health effects in animal studies.[2][14] The presence of BPE in the environment, therefore, warrants further investigation to assess its potential risks to ecosystems and human health. Tracer studies using BPE-¹³C₆ are critical for generating the data needed for accurate exposure and risk assessments.

Conclusion

Bisphenol E-¹³C₆ is a powerful and indispensable tool for environmental scientists seeking to understand the fate and transport of this emerging contaminant. Its use in tracer studies allows for unambiguous quantification and tracking in complex environmental systems. The methodologies and data presented in this guide provide a solid foundation for the design and implementation of robust environmental tracer studies, which will ultimately contribute to a better understanding and management of the risks associated with bisphenols in the environment.

References

• 1. academic.oup.com [academic.oup.com]
• 2. The adverse health effects of bisphenol A and related toxicity mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Bisphenol E-13C6 | CAS | LGC Standards [lgcstandards.com]
• 4. BioOrganics [bioorganics.biz]
• 5. EP1572611B1 - Process for the synthesis of bisphenol - Google Patents [patents.google.com]
• 6. Publication: Determination of bisphenols in sediment by accelerated solvent extraction and solid-phase extraction purification coupled with ultra performance liquid chromatography-tandem mass spectrometry [sciprofiles.com]
• 7. Analytical methods for the determination of mixtures of bisphenols and derivatives in human and environmental exposure sources and biological fluids. A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. paginaspersonales.unam.mx [paginaspersonales.unam.mx]
• 9. Fate of Bisphenol A in Terrestrial and Aquatic Environments... | ORNL [ornl.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. scribd.com [scribd.com]
• 12. researchgate.net [researchgate.net]
• 13. Developmental toxicity - Wikipedia [en.wikipedia.org]
• 14. Danger Bisphenol ! - Antidote Europe [antidote-europe.eu]

Bisphenol E in the Environment: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bisphenol E (BPE), a structural analog of the well-known endocrine disruptor Bisphenol A (BPA), is increasingly utilized in the production of polycarbonates, epoxy resins, and other consumer products. Its presence in the environment is a growing concern due to its potential to mimic natural hormones and disrupt physiological processes. This technical guide provides a comprehensive overview of the current state of knowledge regarding the occurrence and fate of BPE in the environment, intended to inform researchers, scientists, and drug development professionals.

Occurrence of Bisphenol E in Environmental Matrices

The presence of BPE has been documented in various environmental compartments, primarily in aquatic systems. However, data remains limited compared to its more notorious counterpart, BPA.

Water

Wastewater treatment plants (WWTPs) are significant point sources of BPE into the aquatic environment. In a study of two WWTPs in Romania, BPE was detected with a mean concentration of 298 ng/L in the influent, making it the lowest occurring bisphenol congener in that specific study.[1] Another study in Dhaka, Bangladesh, found BPE in the Turag River, with concentrations ranging from 0.3230 to 1.8309 μg L−1 in the rainy season and a median concentration of 1.42 μg L−1 in the winter.[2]

Wastewater and Sludge

The removal efficiency of BPE in WWTPs varies depending on the treatment process. One study reported removal rates for BPE as -10.1% in one plant (indicating potential formation during treatment) and 38.9% in another.[3] A laboratory-scale activated sludge bioreactor demonstrated a high removal efficiency for BPE of over 94.3%.[3]

Table 1: Occurrence and Removal of Bisphenol E in Wastewater

Location/Study	Matrix	Concentration Range	Mean/Median Concentration	Removal Efficiency (%)	Citation
Romania (Two WWTPs)	Influent Wastewater	Not Reported	298 ng/L (mean)	Not Reported	[1]
Municipal WWTP (W1)	Wastewater	Not Reported	Not Reported	-10.1	[3]
Municipal WWTP (W3)	Wastewater	Not Reported	Not Reported	38.9	[3]
Lab-scale ASBR	Wastewater	Not Reported	Not Reported	>94.3	[3]
Turag River, Bangladesh (Rainy Season)	River Water	0.3230 - 1.8309 µg/L	Not Reported	Not Applicable	[2]
Turag River, Bangladesh (Winter Season)	River Water	Not Reported	1.42 µg/L (median)	Not Applicable	[2]

Data for soil, sediment, and biota are currently insufficient for a comprehensive summary.

Fate of Bisphenol E in the Environment

The environmental fate of BPE is governed by a combination of physical, chemical, and biological processes, including photodegradation, biodegradation, and hydrolysis.

Photodegradation

Photocatalytic degradation has been shown to be an effective method for removing BPE from aqueous solutions. A study utilizing nano-scaled TiO2 under solar radiation achieved complete degradation of a 10 ppm BPE solution within 90 minutes under optimal conditions (pH 6, 0.2g catalyst, 20°C). The degradation was found to follow pseudo-first-order kinetics.[4] The proposed mechanism involves the generation of highly reactive hydroxyl radicals that attack the BPE molecule, leading to its eventual mineralization into carbon dioxide and water.[4]

Diagram 1: Proposed Photocatalytic Degradation Pathway of Bisphenol E

Caption: Proposed pathway for the photocatalytic degradation of Bisphenol E.

Biodegradation

Information on the biodegradation of BPE is limited. However, studies on analogous bisphenols suggest that biodegradation is a significant removal pathway in wastewater treatment and natural environments. The efficiency of biodegradation is influenced by factors such as the microbial community present and environmental conditions. One lab-scale activated sludge bioreactor demonstrated high removal efficiency for BPE, suggesting that biodegradation is a key removal mechanism in this system.[3]

Hydrolysis

The hydrolysis of BPE itself in environmental waters has not been extensively studied. However, research on the hydrolytic degradation of BPE cyanate (B1221674) ester resins indicates that the ester linkages are susceptible to hydrolysis, leading to the breakdown of the polymer network.[5] While not directly applicable to the free BPE molecule, this suggests that ester-based derivatives of BPE could be a source of BPE in the environment through hydrolysis.

Toxicological Effects and Signaling Pathways

The toxicological profile of BPE is not as well-characterized as that of BPA. However, due to their structural similarity, it is presumed that BPE may also possess endocrine-disrupting properties.

Endocrine Disruption

Bisphenols, as a class of compounds, are known to interfere with the endocrine system. They can mimic natural hormones, primarily estrogen, by binding to estrogen receptors (ERs). This interaction can trigger a cascade of downstream effects, disrupting normal cellular function and physiological processes. While specific studies on BPE's binding affinity to estrogen receptors are limited, its structural similarity to BPA suggests a potential for similar interactions.

Diagram 2: Generalized Estrogen Receptor Signaling Pathway Disruption by Bisphenols

Caption: Generalized mechanism of endocrine disruption by bisphenols via the estrogen receptor.

Some studies have also investigated the interaction of bisphenols with the thyroid hormone pathway. BPA has been shown to bind to thyroid hormone receptors and can act as an antagonist.[1][4] Given the structural similarities, it is plausible that BPE could also interfere with thyroid hormone signaling, but further research is needed to confirm this.

Experimental Protocols

Sample Preparation and Analysis

The analysis of BPE in environmental samples typically involves extraction, cleanup, and instrumental analysis.

1. Solid-Phase Extraction (SPE) for Water Samples:

• Objective: To concentrate BPE from a large volume of water and remove interfering substances.

• Materials:

  • SPE cartridges (e.g., Oasis HLB)

  • Methanol (B129727) (for conditioning and elution)

  • Deionized water (for rinsing)

  • Nitrogen evaporator

• Procedure:

  • Condition the SPE cartridge with methanol followed by deionized water.

  • Pass the water sample through the cartridge at a controlled flow rate.

  • Wash the cartridge with deionized water to remove polar impurities.

  • Dry the cartridge under vacuum or with nitrogen.

  • Elute the retained BPE with methanol.

  • Concentrate the eluate to a small volume under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable solvent for instrumental analysis.

2. Instrumental Analysis (LC-MS/MS):

• Objective: To separate and quantify BPE with high sensitivity and selectivity.

• Instrumentation: Liquid chromatograph coupled to a tandem mass spectrometer (LC-MS/MS).

• Typical Parameters:

  • Column: A C18 reversed-phase column is commonly used.

  • Mobile Phase: A gradient of water and an organic solvent like methanol or acetonitrile, often with a small amount of additive like formic acid or ammonium (B1175870) hydroxide (B78521) to improve ionization.

  • Ionization Mode: Electrospray ionization (ESI) in negative mode is typically used for bisphenols.

  • Mass Spectrometry: Operated in Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity. Specific precursor-to-product ion transitions for BPE are monitored.

Table 2: Example LC-MS/MS Parameters for Bisphenol Analysis

Parameter	Setting
LC Column	C18 Reversed-Phase
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	Optimized for separation of bisphenol isomers
Ionization	ESI Negative
MRM Transitions for BPE	Precursor Ion (m/z) -> Product Ion 1 (m/z), Product Ion 2 (m/z)
Note: Specific MRM transitions need to be optimized for the instrument used.

Diagram 3: General Workflow for BPE Analysis in Water Samples

Caption: General workflow for the analysis of Bisphenol E in water samples.

Photocatalytic Degradation Experiment

• Objective: To evaluate the efficiency of a photocatalyst in degrading BPE in an aqueous solution.

• Materials:

  • Bisphenol E stock solution

  • Photocatalyst (e.g., nano-TiO2)

  • Light source (e.g., solar simulator or UV lamp)

  • Reaction vessel

  • pH meter and adjustment solutions

  • Analytical instrument for BPE quantification (e.g., HPLC-UV or LC-MS/MS)

• Procedure:

  • Prepare a BPE solution of known concentration in the reaction vessel.

  • Add a specific amount of the photocatalyst to the solution.

  • Adjust the pH of the solution to the desired value.

  • Stir the suspension in the dark for a period to reach adsorption-desorption equilibrium.

  • Irradiate the suspension with the light source while continuously stirring.

  • Withdraw aliquots of the suspension at different time intervals.

  • Filter the aliquots to remove the photocatalyst particles.

  • Analyze the concentration of BPE in the filtrate using a suitable analytical method.

  • Calculate the degradation efficiency at each time point.

Conclusion and Future Research Directions

The presence of Bisphenol E in the environment, particularly in aquatic systems, is an emerging issue that warrants further investigation. While some data on its occurrence and degradation exist, significant knowledge gaps remain. Future research should focus on:

• Comprehensive Environmental Monitoring: Conducting large-scale monitoring studies to determine the concentrations of BPE in a wider range of environmental matrices (water, soil, sediment, and biota) across different geographical regions.

• Detailed Fate and Transport Studies: Investigating the kinetics and mechanisms of BPE biodegradation and hydrolysis in various environmental compartments to better predict its persistence and transport.

• Toxicological and Mechanistic Studies: Elucidating the specific signaling pathways affected by BPE, including its binding affinities to various nuclear receptors and its potential to disrupt non-genomic signaling cascades.

• Development of Advanced Treatment Technologies: Optimizing and developing cost-effective methods for the removal of BPE from wastewater and drinking water.

A more complete understanding of the environmental behavior and toxicological effects of BPE is crucial for assessing its risks to ecosystems and human health and for developing effective management strategies.

References

• 1. researchgate.net [researchgate.net]
• 2. Bisphenol-A removal in various wastewater treatment processes: operational conditions, mass balance, and optimization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Bisphenols and Thyroid Hormone - PMC [pmc.ncbi.nlm.nih.gov]
• 5. dataset-dl.liris.cnrs.fr [dataset-dl.liris.cnrs.fr]

The Unseen Disruptor: A Toxicological Deep-Dive into Bisphenol E

A Technical Guide for Researchers and Drug Development Professionals

Introduction

Bisphenol E (BPE), a structural analogue of the well-studied Bisphenol A (BPA), is increasingly utilized in the manufacturing of polycarbonates and epoxy resins. While regulatory scrutiny has largely focused on BPA, leading to its gradual replacement, the toxicological profile of its substitutes, including BPE, remains inadequately characterized. This technical guide provides a comprehensive overview of the current state of knowledge regarding the toxicological profile of Bisphenol E, its relevance in environmental and human health, and highlights critical data gaps. This document is intended to serve as a vital resource for researchers, scientists, and professionals in drug development by consolidating available data, outlining experimental methodologies, and visualizing key biological pathways.

Physicochemical Properties of Bisphenol E

A thorough understanding of the physicochemical properties of a compound is fundamental to assessing its toxicological potential, including its absorption, distribution, metabolism, and excretion (ADME) profile. The key physicochemical properties of Bisphenol E are summarized in the table below.

Property	Value	Reference
Chemical Name	4,4'-(Ethane-1,1-diyl)diphenol	PubChem
CAS Number	2081-08-5	PubChem
Molecular Formula	C₁₄H₁₄O₂	PubChem
Molecular Weight	214.26 g/mol	PubChem
Appearance	White to off-white to yellow to pink solid	[1]
Melting Point	123-127 °C	[2]
Solubility	Slightly soluble in Chloroform and Methanol	[3]

Toxicological Profile

The toxicological database for Bisphenol E is significantly less comprehensive than that for Bisphenol A. Much of the current understanding is extrapolated from studies on other bisphenols. However, emerging research suggests that BPE may possess unique toxicological characteristics that warrant specific investigation.

In Vitro Toxicity

Limited in vitro studies have been conducted to assess the cytotoxicity of Bisphenol E. As with other bisphenols, it is anticipated that BPE can induce cytotoxic effects in various cell lines. The primary mechanisms of in vitro toxicity for bisphenols often involve the induction of oxidative stress and apoptosis[4][5].

One study demonstrated that Bisphenol E is a potent and highly selective ligand for the estrogen-related receptor-γ (ERR-γ), with a binding affinity even greater than that of BPA.[6] This strong interaction suggests a potential for BPE to interfere with the downstream signaling pathways regulated by ERR-γ.

Genotoxicity

There is a paucity of data specifically addressing the genotoxicity of Bisphenol E. Standard genotoxicity assays, such as the Ames test, chromosomal aberration test, and micronucleus test, are essential to characterize its potential to induce DNA damage and mutations. Studies on other bisphenols like BPA and BPF have shown evidence of genotoxic effects, including the induction of micronuclei and DNA damage in peripheral blood cells[7][8].

Endocrine Disrupting Effects

The structural similarity of Bisphenol E to estradiol (B170435) suggests a potential for endocrine-disrupting activity. The demonstrated high affinity for ERR-γ is a significant finding in this regard[6]. ERR-γ is an orphan nuclear receptor that plays a crucial role in the regulation of cellular energy metabolism. Dysregulation of ERR-γ activity has been implicated in various metabolic disorders.

Furthermore, studies on other bisphenols have consistently shown interactions with estrogen receptors (ERα and ERβ), androgen receptors, and thyroid hormone pathways[4][9][10][11]. It is plausible that BPE may also exhibit similar activities, although further investigation is required to determine its specific receptor binding affinities and the functional consequences of these interactions.

Experimental Protocols

Detailed experimental protocols are critical for the reproducibility and validation of toxicological studies. The following sections outline standardized methodologies based on OECD guidelines and common practices for assessing the key toxicological endpoints for a compound like Bisphenol E.

In Vitro Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Protocol:

• Cell Culture: Plate cells (e.g., HepG2, MCF-7) in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours.

• Treatment: Expose the cells to various concentrations of Bisphenol E (e.g., 0.1, 1, 10, 50, 100 µM) for 24, 48, or 72 hours. Include a vehicle control (e.g., DMSO) and a positive control.

• MTT Addition: After the exposure period, add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO, isopropanol) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control.

Bacterial Reverse Mutation Test (Ames Test - OECD TG 471)

The Ames test is a widely used method for identifying chemicals that can cause mutations in the DNA of the test organism.

Protocol:

• Bacterial Strains: Utilize several strains of Salmonella typhimurium (e.g., TA98, TA100, TA1535, TA1537) and Escherichia coli (e.g., WP2 uvrA) with and without metabolic activation (S9 mix).[12][13][14][15][16]

• Treatment: Expose the bacterial strains to a range of concentrations of Bisphenol E.

• Plating: Plate the treated bacteria on a minimal agar (B569324) medium lacking the required amino acid (e.g., histidine for Salmonella).

• Incubation: Incubate the plates at 37°C for 48-72 hours.

• Colony Counting: Count the number of revertant colonies (colonies that have mutated and can now grow on the minimal medium).

• Data Analysis: Compare the number of revertant colonies in the treated groups to the spontaneous reversion rate in the control group. A significant increase in revertant colonies indicates mutagenic potential.

In Vivo Repeated Dose 28-Day Oral Toxicity Study (OECD TG 407)

This study provides information on the potential health hazards arising from repeated oral exposure to a substance over a 28-day period.

Protocol:

• Animal Model: Use a rodent species, typically rats (e.g., Sprague-Dawley or Wistar).[3][17][18]

• Dose Groups: Administer at least three dose levels of Bisphenol E and a vehicle control to groups of animals (e.g., 10 males and 10 females per group).

• Administration: Administer the test substance daily by gavage or in the diet for 28 days.

• Observations: Conduct daily clinical observations, and weekly measurements of body weight and food consumption.

• Clinical Pathology: At the end of the study, collect blood for hematology and clinical chemistry analysis.

• Pathology: Perform a full necropsy on all animals and collect organs for weighing and histopathological examination.

• Data Analysis: Analyze the data for dose-related effects on all parameters to determine the No-Observed-Adverse-Effect Level (NOAEL).

Signaling Pathways and Visualizations

Given the strong binding of Bisphenol E to ERR-γ, a potential mechanism of action involves the modulation of ERR-γ regulated signaling pathways. The following diagram illustrates a hypothetical experimental workflow for investigating the toxicological effects of BPE.

Figure 1: Experimental workflow for BPE toxicological assessment.

The following diagram illustrates a potential signaling pathway that could be affected by Bisphenol E, based on its known interaction with ERR-γ and the pathways affected by other bisphenols.

Figure 2: Potential signaling pathways affected by Bisphenol E.

Relevance and Future Directions

The available data, although limited, suggest that Bisphenol E is not an inert substitute for BPA. Its high affinity for ERR-γ points towards a distinct mechanism of endocrine disruption that warrants thorough investigation. The potential for BPE to interfere with cellular metabolism, gene expression, and other fundamental biological processes highlights the urgent need for a comprehensive toxicological evaluation.

Key data gaps that need to be addressed include:

• Quantitative Toxicological Data: Determination of acute (LD50), sub-chronic, and chronic toxicity, including the establishment of NOAEL and LOAEL values.

• Comprehensive Genotoxicity Assessment: A full battery of in vitro and in vivo genotoxicity tests is required.

• Reproductive and Developmental Toxicity: Studies following OECD guidelines are necessary to assess the impact of BPE on fertility, reproduction, and embryonic development.

• Toxicokinetics: Understanding the ADME profile of BPE is crucial for accurate risk assessment.

• Mechanism of Action: Elucidation of the downstream signaling pathways affected by BPE's interaction with ERR-γ and other potential receptors.

References

• 1. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 2. ecetoc.org [ecetoc.org]
• 3. catalog.labcorp.com [catalog.labcorp.com]
• 4. Bisphenols and Thyroid Hormone - PMC [pmc.ncbi.nlm.nih.gov]
• 5. In vitro study to evaluate the cytotoxicity of BPA analogues based on their oxidative and genotoxic potential using human peripheral blood cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Direct Evidence Revealing Structural Elements Essential for the High Binding Ability of Bisphenol A to Human Estrogen-Related Receptor-γ - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Bisphenols induce human genomic damage and modulate HERVs/env expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Genotoxicity of bisphenol AF in rats: Detrimental to male reproductive system and probable stronger micronucleus induction potency than BPA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. biorxiv.org [biorxiv.org]
• 11. Bisphenol analogues induce thyroid dysfunction via the disruption of the thyroid hormone synthesis pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. OECD Guidelines for the Testing of Chemicals, Section 4 Test No. 471 ... - OECD - Google Books [books.google.com.sg]
• 13. Ames Mutagenicity Testing (OECD 471) [cptclabs.com]
• 14. oecd.org [oecd.org]
• 15. nib.si [nib.si]
• 16. biosafe.fi [biosafe.fi]
• 17. ESTP comments on the draft updated OECD test guideline 407 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. oecd.org [oecd.org]

Regulatory status of Bisphenol E in food contact materials

An In-depth Technical Guide to the Regulatory Status of Bisphenol E in Food Contact Materials

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Bisphenol E (BPE), a structural analogue of the well-known endocrine disruptor Bisphenol A (BPA), is utilized in the production of certain polymers used in food contact materials (FCMs). However, a comprehensive review of the global regulatory landscape reveals a significant lack of specific regulations explicitly addressing BPE. Most major regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Food Safety Authority (EFSA), have historically focused on BPA. The current trend, particularly in the European Union, is a shift towards regulating bisphenols as a class of substances, which would implicitly include BPE. This guide provides a detailed overview of the current, albeit limited, regulatory status of BPE, available data on its detection, and its toxicological profile in the context of other bisphenols.

Global Regulatory Landscape for Bisphenols

The regulation of bisphenols in food contact materials is dynamic, with a clear tightening of restrictions globally. While specific regulations for BPE are not established, the broader regulations for bisphenols are pertinent.

European Union

The European Union is at the forefront of regulating bisphenols. Historically, regulations focused on BPA, with specific migration limits (SMLs) being progressively lowered. A significant recent development is the adoption of Commission Regulation (EU) 2024/3190 , which bans the use of BPA in most food contact materials.[1][2][3] Crucially, this regulation also introduces restrictions on other bisphenols that are classified as hazardous, which could encompass BPE if it meets the classification criteria.[1][2] This indicates a move towards a group assessment of bisphenols.

United States

The U.S. Food and Drug Administration (FDA) has established regulations for BPA, primarily prohibiting its use in baby bottles and the linings of infant formula packaging. For other uses, the FDA's stance is that current authorized uses of BPA are safe at the very low levels that migrate from materials. There are no specific federal regulations for BPE in food contact materials.

Canada

Health Canada has concluded that dietary exposure to BPA from food packaging is not expected to pose a health risk to the general population.[4] However, they have taken steps to prohibit BPA in polycarbonate baby bottles.[5] There are no specific regulations for BPE in food contact materials. Canada is, however, gathering information on a broad class of bisphenol substances to inform future actions.[5]

Australia and New Zealand

Food Standards Australia New Zealand (FSANZ) has stated that there are no safety concerns at the current levels of BPA exposure.[6] They have not established specific regulations for BPE and have indicated that dietary exposure to chemicals from food packaging, in general, is low and does not pose a public health and safety concern.

Japan

Quantitative Data: Migration Limits and Tolerable Daily Intakes

Specific migration limits (SMLs) and tolerable daily intakes (TDIs) have been established for BPA by various regulatory bodies. However, for Bisphenol E, there is a notable absence of such specific quantitative limits. The table below summarizes the limits for BPA, highlighting the data gap for BPE.

Bisphenol	Regulatory Body	Specific Migration Limit (SML)	Tolerable Daily Intake (TDI)
Bisphenol A (BPA)	European Union (Previous)	0.05 mg/kg of food[12][13]	0.2 ng/kg of body weight per day (as of 2023)[6]
United States (FDA)	No specific SML for all FCMs; prohibited in infant formula packaging and baby bottles.	No formal TDI; considers current exposure levels safe.
Health Canada	No specific SML.	No formal TDI; considers current exposure levels not a health risk.[4]
Bisphenol E (BPE)	All	No specific SML established	No specific TDI established
Other Bisphenols (e.g., BPS, BPF)	European Union	Covered under the general ban on hazardous bisphenols in Regulation (EU) 2024/3190 if they meet the hazard criteria.[1][2]	No specific TDIs established.

Experimental Protocols for Bisphenol Detection

The detection and quantification of bisphenol analogues, including BPE, in food matrices and food contact materials are critical for monitoring and risk assessment. Several advanced analytical methods have been developed for this purpose.

Sample Preparation: QuEChERS Method

A widely used and effective sample preparation method is the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) technique.

Protocol:

• Homogenization: A representative sample of the food matrix (e.g., canned food, beverage) is homogenized.

• Extraction: A 10 g portion of the homogenized sample is placed in a 50 mL centrifuge tube. An internal standard is added. For solid samples, a small amount of water is added to facilitate extraction. Acetonitrile is then added as the extraction solvent.

• Salting-out: A salt mixture (e.g., magnesium sulfate, sodium chloride, sodium citrate) is added to induce phase separation between the aqueous and organic layers.

• Centrifugation: The tube is shaken vigorously and then centrifuged to separate the layers.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: An aliquot of the supernatant (acetonitrile layer) is transferred to a d-SPE tube containing a sorbent (e.g., primary secondary amine - PSA) to remove interfering substances like fatty acids and sugars.

• Final Extract: The mixture is vortexed and centrifuged, and the final extract is collected for analysis.

Analytical Quantification: GC-MS and LC-MS/MS

Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) are the most common techniques for the sensitive and selective quantification of bisphenols.

• GC-MS: This method often requires a derivatization step to increase the volatility of the bisphenols before they are introduced into the gas chromatograph.

• UHPLC-MS/MS (Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry): This is a highly sensitive and specific method that can simultaneously quantify multiple bisphenol analogues without the need for derivatization.[14] A study detailing the analysis of fourteen bisphenols, including BPE, in honey used a Kinetex EVO C18 column with a gradient elution.[14]

Visualization of Workflows and Pathways

Experimental Workflow for Bisphenol Analysis

The following diagram illustrates a typical workflow for the analysis of bisphenols in food samples.

A typical experimental workflow for the analysis of bisphenols.

Generalized Signaling Pathway for Endocrine Disruption by Bisphenols

Due to the limited specific data on Bisphenol E's signaling pathways, the following diagram illustrates a generalized pathway for endocrine disruption based on the well-studied mechanisms of Bisphenol A. It is plausible that BPE, as a structural analogue, may interact with similar pathways.

A generalized signaling pathway for bisphenol-mediated endocrine disruption.

Toxicological Profile and Health Effects

While the toxicological profile of BPE is not as extensively studied as that of BPA, its structural similarity suggests a potential for similar endocrine-disrupting effects.

• Endocrine Disruption: Bisphenols are known to mimic estrogen and can bind to estrogen receptors, potentially leading to a range of adverse health effects on the reproductive, nervous, and immune systems.[15][16][17] One study noted that Bisphenol E is among the BPA analogs that can influence estrogen signaling.[16]

• Developmental and Reproductive Toxicity: Studies on BPA have shown potential effects on fetal development and reproductive health.[18]

• Metabolic Effects: Research has linked BPA exposure to an increased risk of obesity and metabolic syndrome.[19]

It is crucial for future research to focus on the specific toxicological profile of Bisphenol E to accurately assess its risk to human health.

Conclusion and Future Outlook

The regulatory landscape for Bisphenol E in food contact materials is characterized by a significant lack of specific legislation. However, the increasing trend, particularly in the EU, to regulate bisphenols as a group suggests that BPE will likely fall under more stringent controls in the near future. For researchers, scientists, and drug development professionals, it is imperative to:

• Stay informed about the evolving regulations on "other bisphenols" and "bisphenol analogues."

• Utilize advanced analytical methods capable of detecting a wide range of bisphenols, including BPE.

• Conduct further toxicological research to fill the existing data gaps on the specific health effects and signaling pathways of Bisphenol E.

The current lack of data on BPE underscores the need for a precautionary approach in the use of all bisphenol analogues in food contact materials.

References

• 1. EU Regulates BPA and other Bisphenols in Certain Food Contact Materials | SGS [sgs.com]
• 2. EU Officially Adopts Ban on BPA in All Food Contact Materials | V-Trust Lab [v-trust.com]
• 3. EU Ban of BPA and other Bisphenols in Food Contact Materials - ECA Academy [gmp-compliance.org]
• 4. Bisphenol A - Canada.ca [canada.ca]
• 5. Bisphenol A (BPA) - Canada.ca [canada.ca]
• 6. Bisphenol A (BPA) | Food Standards Australia New Zealand [foodstandards.gov.au]
• 7. Japan's Positive List for Food Contact Materials: Compliance Essentials - REACH24H [en.reach24h.com]
• 8. Japan updates food contact materials positive list | Food Packaging Forum [foodpackagingforum.org]
• 9. Japan publishes English FAQ on positive list | Food Packaging Forum [foodpackagingforum.org]
• 10. rrma-global.org [rrma-global.org]
• 11. Japan Updates the Positive List for Food Contact Materials | News | ChemRadar [chemradar.com]
• 12. mdpi.com [mdpi.com]
• 13. researchgate.net [researchgate.net]
• 14. uvadoc.uva.es [uvadoc.uva.es]
• 15. mdpi.com [mdpi.com]
• 16. Mechanisms of bisphenol A and its analogs as endocrine disruptors via nuclear receptors and related signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 17. The role of endocrine-disrupting phthalates and bisphenols in cardiometabolic disease: the evidence is mounting - PMC [pmc.ncbi.nlm.nih.gov]
• 18. The Endocrine Disruptor Bisphenol A (BPA) Exerts a Wide Range of 
Effects in Carcinogenesis and Response to Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]

A Technical Guide to Bisphenol E-13C6 for Researchers and Drug Development Professionals

An in-depth overview of the commercial availability, analytical applications, and experimental considerations for the isotopically labeled compound, Bisphenol E-13C6.

This technical guide provides essential information for researchers, scientists, and drug development professionals on the procurement and application of Bisphenol E-13C6. This stable isotope-labeled compound serves as a critical internal standard for the accurate quantification of Bisphenol E (BPE) in various matrices. This guide covers its commercial availability, key chemical properties, and a detailed experimental protocol for its use in analytical methodologies.

Introduction to Bisphenol E and the Role of Isotope Labeling

Bisphenol E (BPE), with the chemical formula C₁₄H₁₄O₂, is a member of the bisphenol family of chemical compounds. Bisphenols are widely used in the manufacturing of polycarbonate plastics and epoxy resins. Due to their prevalence in consumer products, there is a growing concern about their potential as endocrine-disrupting compounds and their impact on human health and the environment.

Accurate and sensitive detection of BPE in biological and environmental samples is crucial for exposure assessment and toxicological studies. Isotope dilution mass spectrometry (ID-MS) is the gold standard for quantitative analysis due to its high precision and accuracy. This method involves the use of a stable isotope-labeled internal standard, such as Bisphenol E-13C6, which is chemically identical to the analyte of interest but has a different mass. The use of an internal standard that co-elutes with the analyte allows for the correction of matrix effects and variations in sample preparation and instrument response, leading to highly reliable quantification.

Commercial Availability and Physicochemical Properties

Bisphenol E-13C6 is available from several commercial suppliers specializing in chemical standards and research chemicals. The availability and product specifications from prominent suppliers are summarized below.

Table 1: Commercial Suppliers of Bisphenol E-13C6

Supplier	Product Number	Available Quantities	Purity	Storage Conditions
LGC Standards	TRC-B519482	1 mg, 5 mg, 10 mg	>95% (HPLC)	-20°C
Alfa Chemistry	---	Custom synthesis	High Purity	-20°C
MedChemExpress	HY-W654082	1 mg, 5 mg, 10 mg	>98%	-20°C
BioOrganics	BO-79647	Inquire	>98%	Inquire

Table 2: Physicochemical Properties of Bisphenol E-13C6

Property	Value	Source
Molecular Formula	C₈¹³C₆H₁₄O₂	LGC Standards
Molecular Weight	220.22 g/mol	LGC Standards
Unlabeled CAS Number	2081-08-5	LGC Standards
Appearance	White to Pale Beige Solid	LGC Standards
Solubility	DMSO (Sparingly), Methanol (B129727) (Slightly)	LGC Standards

Experimental Protocol: Quantification of Bisphenol E in Environmental Water Samples using Isotope Dilution LC-MS/MS

The following protocol is a representative method for the quantification of Bisphenol E in environmental water samples using Bisphenol E-13C6 as an internal standard. This method is based on established principles of solid-phase extraction (SPE) followed by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Materials and Reagents

• Bisphenol E (BPE) analytical standard

• Bisphenol E-13C6 (Internal Standard)

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid

• Solid-Phase Extraction (SPE) cartridges (e.g., C18)

• Environmental water sample

Sample Preparation and Solid-Phase Extraction (SPE)

• Sample Collection: Collect environmental water samples in pre-cleaned amber glass bottles to prevent photodegradation and contamination.

• Spiking with Internal Standard: To a 100 mL aliquot of the water sample, add a known concentration of Bisphenol E-13C6 (e.g., 10 ng/mL).

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of HPLC-grade water.

• Sample Loading: Load the spiked water sample onto the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.

• Washing: Wash the cartridge with 5 mL of 5% methanol in water to remove interfering substances.

• Elution: Elute the retained BPE and Bisphenol E-13C6 from the cartridge with 5 mL of methanol.

• Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in 1 mL of the initial mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

• Liquid Chromatograph: A high-performance liquid chromatography (HPLC) system.

• Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm).

• Mobile Phase:

  • A: Water with 0.1% formic acid

  • B: Acetonitrile with 0.1% formic acid

• Gradient Elution:

  • 0-1 min: 30% B

  • 1-8 min: Linear gradient to 95% B

  • 8-10 min: Hold at 95% B

  • 10.1-12 min: Return to 30% B and equilibrate

• Flow Rate: 0.3 mL/min

• Injection Volume: 10 µL

• Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source in negative ion mode.

• MS/MS Transitions:

  • The specific mass transitions for BPE and Bisphenol E-13C6 need to be optimized on the specific instrument. The precursor ion for BPE will be [M-H]⁻ at m/z 213.1, and for Bisphenol E-13C6 it will be [M-H]⁻ at m/z 219.1. Product ions would be determined by collision-induced dissociation.

Table 3: Example MRM Transitions for Bisphenol E Analysis

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Bisphenol E (BPE)	213.1	198.1	-15
Bisphenol E-13C6 (IS)	219.1	204.1	-15

Note: The exact MRM transitions and collision energies should be optimized for the specific instrument being used.

Quantification

A calibration curve is constructed by plotting the ratio of the peak area of the BPE standard to the peak area of the Bisphenol E-13C6 internal standard against the concentration of the BPE standard. The concentration of BPE in the environmental sample is then determined from this calibration curve using the peak area ratio of the endogenous BPE to the internal standard.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the quantification of Bisphenol E using an isotope-labeled internal standard.

Caption: Experimental workflow for BPE quantification.

Signaling Pathways and Toxicological Relevance of Bisphenols

While specific signaling pathways for Bisphenol E are not as extensively studied as those for Bisphenol A (BPA), it is known to be an endocrine disruptor. Bisphenols, in general, can interact with various cellular receptors and signaling pathways. The diagram below illustrates a generalized signaling pathway that can be affected by bisphenols.

Protocols & Analytical Methods

Application Notes and Protocols for the Quantification of Bisphenol E using Bisphenol E-13C6 as an Internal Standard by LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

Bisphenol E (BPE) is a structural analogue of Bisphenol A (BPA) and is used in the manufacturing of various consumer products. Due to potential endocrine-disrupting properties, sensitive and accurate quantification of BPE in various matrices is crucial for environmental monitoring and human exposure assessment. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the gold standard for such analyses due to its high selectivity and sensitivity.[1][2][3]

The use of a stable isotope-labeled internal standard, such as Bisphenol E-13C6, is the most effective method to ensure accuracy and precision in quantitative LC-MS/MS analysis. This approach, known as isotope dilution mass spectrometry, corrects for variations in sample preparation, matrix effects, and instrument response, thereby improving method robustness.[4][5] These application notes provide a detailed protocol for the quantification of BPE in various sample matrices using Bisphenol E-13C6 as an internal standard.

Experimental Workflow

The overall experimental workflow for the analysis of Bisphenol E using an internal standard involves sample preparation, LC separation, and MS/MS detection and quantification.

Caption: General workflow for Bisphenol E analysis.

Experimental Protocols

Materials and Reagents

• Bisphenol E (BPE) analytical standard

• Bisphenol E-13C6 (BPE-13C6) internal standard[6]

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Ammonium acetate

• Formic acid

• Solid Phase Extraction (SPE) cartridges (e.g., C18)

Sample Preparation Protocol (Example for Water Samples)

• Sample Collection: Collect 100 mL of the water sample in a clean glass container.

• Internal Standard Spiking: Add a known amount of Bisphenol E-13C6 internal standard solution to the sample to achieve a final concentration of 50 ng/L.

• Solid Phase Extraction (SPE):

  • Condition a C18 SPE cartridge with 5 mL of methanol followed by 5 mL of LC-MS grade water.

  • Load the spiked water sample onto the SPE cartridge at a flow rate of approximately 5 mL/min.

  • Wash the cartridge with 5 mL of 10% methanol in water to remove interferences.

  • Dry the cartridge under a gentle stream of nitrogen for 10 minutes.

  • Elute the analytes with 5 mL of methanol.

• Concentration and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 1 mL of the initial mobile phase composition (e.g., 50:50 water:methanol).

  • Vortex for 30 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

This protocol can be adapted for other matrices such as biological fluids by incorporating appropriate protein precipitation or liquid-liquid extraction steps.[7]

LC-MS/MS Instrumentation and Conditions

The following are typical LC-MS/MS parameters for the analysis of Bisphenol E. Optimization may be required based on the specific instrumentation used.

Liquid Chromatography (LC) Conditions

Parameter	Value
Column	C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% formic acid
Mobile Phase B	Acetonitrile with 0.1% formic acid
Gradient	0-1 min: 30% B, 1-8 min: 30-95% B, 8-10 min: 95% B, 10.1-12 min: 30% B
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	10 µL

Mass Spectrometry (MS/MS) Conditions

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Negative
Capillary Voltage	-3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Nebulizer Gas	Nitrogen
Collision Gas	Argon

Multiple Reaction Monitoring (MRM) Transitions

The selection of appropriate precursor and product ions is critical for the selectivity and sensitivity of the method. The following are suggested MRM transitions for BPE and its internal standard.

Analyte	Precursor Ion (m/z)	Product Ion 1 (m/z) - Quantifier	Product Ion 2 (m/z) - Qualifier	Collision Energy (eV)
Bisphenol E	213.1	198.1	119.1	20
Bisphenol E-13C6	219.1	204.1	125.1	20

Note: The exact m/z values and collision energies should be optimized by infusing the individual standard solutions into the mass spectrometer.

Data Analysis and Quantification

The quantification of Bisphenol E is based on the ratio of the peak area of the native BPE to the peak area of the isotopically labeled internal standard (BPE-13C6). A calibration curve is constructed by plotting the peak area ratio against the concentration of the BPE standards.

Caption: Quantification using an internal standard.

Method Performance and Validation

The performance of the analytical method should be thoroughly validated according to established guidelines. Key validation parameters are summarized below with typical expected values.

Validation Parameter	Typical Acceptance Criteria
Linearity (R²)	> 0.99
Limit of Detection (LOD)	Signal-to-Noise Ratio > 3
Limit of Quantification (LOQ)	Signal-to-Noise Ratio > 10
Accuracy (% Recovery)	80 - 120%
Precision (% RSD)	< 15%
Matrix Effect	85 - 115%

Example Quantitative Data

The following table presents example data for a calibration curve and quality control samples for the analysis of BPE in a water matrix.

Sample Type	Concentration (ng/L)	BPE Peak Area	BPE-13C6 Peak Area	Peak Area Ratio	Calculated Conc. (ng/L)	Accuracy (%)
Standard 1	1.0	1,520	15,100	0.101	1.0	100
Standard 2	5.0	7,650	15,200	0.503	5.0	100
Standard 3	10.0	15,300	15,150	1.010	10.0	100
Standard 4	50.0	75,800	15,180	4.993	49.9	99.8
Standard 5	100.0	152,000	15,210	9.993	100.0	100
QC Low	2.5	3,850	15,250	0.252	2.5	100.8
QC High	75.0	113,500	15,190	7.472	74.7	99.6

Conclusion

The use of Bisphenol E-13C6 as an internal standard in LC-MS/MS analysis provides a robust and reliable method for the quantification of Bisphenol E in various matrices. The detailed protocol and performance characteristics outlined in these application notes serve as a comprehensive guide for researchers and scientists in the fields of environmental and exposure science. The isotope dilution technique is essential for overcoming matrix effects and ensuring the high quality of analytical data.

References

• 1. tugraz.elsevierpure.com [tugraz.elsevierpure.com]
• 2. Analytical determination of bisphenol A (BPA) and bisphenol analogues in paper products by LC-MS/MS | Semantic Scholar [semanticscholar.org]
• 3. library.dphen1.com [library.dphen1.com]
• 4. Development of stable isotope dilution quantification liquid chromatography-mass spectrometry method for estimation of exposure levels of bisphenol A, 4-tert-octylphenol, 4-nonylphenol, tetrabromobisphenol A, and pentachlorophenol in indoor air - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Bisphenol E-13C6 | CAS | LGC Standards [lgcstandards.com]
• 7. A New LC-MS/MS Method for Simultaneous and Quantitative Detection of Bisphenol-A and Steroids in Target Tissues: A Power Tool to Characterize the Interference of Bisphenol-A Exposure on Steroid Levels - PMC [pmc.ncbi.nlm.nih.gov]

Application Note & Protocol: Quantitative Determination of Bisphenol E in Plastics using HPLC-MS/MS

Introduction

Bisphenol E (BPE) is a chemical compound used in the manufacturing of polycarbonate plastics and epoxy resins.[1][2] Due to its structural similarity to Bisphenol A (BPA), a known endocrine disruptor, concerns have been raised about the potential for BPE to leach from plastic materials and pose a risk to human health and the environment.[1] Consequently, sensitive and reliable analytical methods are required to quantify BPE in plastic products to ensure consumer safety and regulatory compliance.

This application note provides a detailed protocol for the quantitative analysis of Bisphenol E in various plastic matrices using High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (HPLC-MS/MS). This method offers high selectivity and sensitivity for the detection and quantification of BPE at trace levels.

Principle

The method involves the extraction of Bisphenol E from a plastic sample using a suitable solvent, followed by cleanup and analysis by HPLC-MS/MS. The plastic sample is first dissolved or extracted to release BPE. The extract is then purified using solid-phase extraction (SPE) to remove interfering matrix components. The purified extract is subsequently injected into an HPLC system for chromatographic separation of BPE from other compounds. The separated BPE is then detected and quantified by a tandem mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode, which provides high selectivity and sensitivity. Quantification is achieved by comparing the response of the analyte to a calibration curve generated from standards of known concentrations.

Apparatus and Materials

• Apparatus:

  • High-Performance Liquid Chromatography (HPLC) system

  • Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

  • Analytical balance (0.1 mg sensitivity)

  • Vortex mixer

  • Centrifuge

  • Solid-Phase Extraction (SPE) manifold and cartridges (e.g., C18)

  • Glass vials with PTFE-lined caps

  • Syringe filters (0.22 µm, PTFE)

  • Pipettes and general laboratory glassware

• Reagents and Standards:

  • Bisphenol E (BPE) standard (≥98% purity)

  • Isotopically labeled Bisphenol E (e.g., ¹³C₁₂-BPE) as an internal standard (IS)

  • Acetonitrile (B52724) (HPLC grade)

  • Methanol (B129727) (HPLC grade)

  • Water (HPLC grade)

  • Formic acid (LC-MS grade)

  • Dichloromethane (B109758) (ACS grade)

  • Nitrogen gas (high purity)

Experimental Protocol

Standard Solution Preparation

• Primary Stock Solution (1000 µg/mL): Accurately weigh 10 mg of BPE standard and dissolve it in 10 mL of methanol.

• Internal Standard Stock Solution (1000 µg/mL): Prepare a stock solution of ¹³C₁₂-BPE in methanol at a concentration of 1000 µg/mL.

• Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the primary stock solution with methanol to cover the desired calibration range (e.g., 0.1 - 100 ng/mL). Spike each working standard with the internal standard to a final concentration of 10 ng/mL.

Sample Preparation

The appropriate sample preparation procedure will depend on the type of plastic. Below are general guidelines for common plastic types.

4.2.1. Polycarbonate (PC) and Polystyrene (PS)

• Weigh 1.0 g of the finely cut or ground plastic sample into a glass vial.

• Add 10 mL of dichloromethane to dissolve the plastic.

• Spike the solution with the internal standard (¹³C₁₂-BPE) to a final concentration of 10 ng/mL.

• Vortex for 1 minute to ensure thorough mixing.

• Slowly add 20 mL of methanol to precipitate the polymer.

• Centrifuge at 4000 rpm for 10 minutes.

• Carefully collect the supernatant.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 1 mL of the initial mobile phase composition (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Filter the reconstituted solution through a 0.22 µm PTFE syringe filter into an HPLC vial.

4.2.2. Polyethylene (PE) and Polypropylene (PP)

• Weigh 1.0 g of the finely cut or ground plastic sample into a glass vial.

• Add 10 mL of a suitable extraction solvent (e.g., acetonitrile or a mixture of dichloromethane and hexane).

• Spike the solution with the internal standard (¹³C₁₂-BPE) to a final concentration of 10 ng/mL.

• Vortex for 1 minute.

• Extract in an ultrasonic bath for 30 minutes at 60°C.

• Centrifuge at 4000 rpm for 10 minutes.

• Collect the supernatant.

• Proceed with SPE cleanup as described in section 4.3.

Solid-Phase Extraction (SPE) Cleanup

• Condition a C18 SPE cartridge with 5 mL of methanol followed by 5 mL of HPLC water.

• Load the sample extract from step 4.2.2.7 onto the cartridge.

• Wash the cartridge with 5 mL of 10% methanol in water to remove polar interferences.

• Dry the cartridge under vacuum for 10 minutes.

• Elute the BPE with 5 mL of acetonitrile.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 1 mL of the initial mobile phase composition.

• Filter the reconstituted solution through a 0.22 µm PTFE syringe filter into an HPLC vial.

HPLC-MS/MS Conditions

Parameter	Condition
HPLC System
Column	C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.9 µm particle size)[3]
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	Start with 35% B, increase linearly to 100% B in 10 min, hold for 1 min, return to initial conditions.[4]
Flow Rate	0.3 mL/min
Injection Volume	5 µL[4]
Column Temperature	40°C
MS/MS System
Ionization Mode	Electrospray Ionization (ESI), Negative Ion Mode[1][3]
Capillary Voltage	3.5 kV
Desolvation Temperature	350°C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
Collision Gas	Argon
MRM Transitions
Analyte	Precursor Ion (m/z)
Bisphenol E (BPE)	213.1
¹³C₁₂-BPE (IS)	225.1

Data Analysis and Quality Control

• Calibration Curve: Construct a calibration curve by plotting the peak area ratio of BPE to the internal standard against the concentration of the working standards. Perform a linear regression to determine the linearity (R² > 0.99).

• Quantification: Quantify BPE in the samples using the constructed calibration curve.

• Quality Control:

  • Method Blank: Analyze a method blank (a sample without the plastic matrix) with each batch of samples to check for contamination.

  • Spiked Sample: Analyze a matrix-spiked sample to assess method accuracy (recovery). Recovery should typically be within 80-120%.

  • Duplicate Sample: Analyze a duplicate sample to assess method precision. The relative standard deviation (RSD) should be less than 15%.

Data Presentation

The quantitative data for method validation should be summarized in a clear and structured table for easy comparison.

Parameter	Result
Linearity (R²)	> 0.995
Limit of Detection (LOD)	0.1 µg/kg
Limit of Quantification (LOQ)	0.3 µg/kg
Recovery (%)	92 - 105%
Precision (RSD, %)	< 10%
Example Sample Results	Concentration of BPE (µg/kg)
Plastic Sample 1	5.2
Plastic Sample 2	< LOQ
Plastic Sample 3	12.8

Visualizations

Experimental Workflow Diagram

Caption: Experimental workflow for the quantitative analysis of Bisphenol E in plastics.

Method Validation Parameters Relationship Diagram

Caption: Relationship between validation experiments and method performance parameters.

References

• 1. Structural elucidation of bisphenol E and bisphenol S photoinduced by-products by high-resolution electrospray ionisation mass spectrometry and tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. library.dphen1.com [library.dphen1.com]
• 4. tandfonline.com [tandfonline.com]

Protocol for solid-phase extraction (SPE) of bisphenols from water

An Application Note and Protocol for the Solid-Phase Extraction (SPE) of Bisphenols from Water

This document provides a detailed protocol for the extraction and concentration of bisphenols from water samples using solid-phase extraction (SPE). The method is suitable for researchers, scientists, and professionals in drug development and environmental monitoring who are analyzing bisphenols in various aqueous matrices.

Introduction

Bisphenols are a group of chemical compounds widely used in the production of polycarbonate plastics and epoxy resins.[1][2] Due to their extensive use, they are frequently detected in various water sources.[1] Concerns over their potential endocrine-disrupting properties have led to a need for sensitive and reliable analytical methods for their detection.[1][3] Solid-phase extraction is a commonly employed technique for the preconcentration of bisphenols from water samples prior to analysis by methods such as liquid chromatography-mass spectrometry (LC-MS) or gas chromatography-mass spectrometry (GC-MS).[2][3] This protocol details a robust SPE procedure using C18 cartridges for the effective recovery of bisphenols from water.

Experimental Protocol

This protocol is a comprehensive guide for the solid-phase extraction of bisphenols from water samples.

Materials and Reagents:

• Solid-Phase Extraction (SPE) Cartridges: C18, 500 mg, 6 mL (or similar)

• Methanol (B129727) (HPLC grade)

• Acetonitrile (HPLC grade)

• Water (Deionized or HPLC grade)

• Acetic Acid (Glacial)

• Nitrogen gas, high purity

• SPE Vacuum Manifold

• Glassware: Volumetric flasks, beakers, graduated cylinders, conical tubes

• Water bath or evaporator system

• Analytical instruments for final analysis (e.g., LC-MS/MS, GC-MS)

Sample Preparation:

• For a 100 mL water sample, adjust the pH to approximately 7 by adding 100 mM acetic acid.[1] For Bisphenol A (BPA), which has a pKa of about 9.5, this pH adjustment ensures it is in a neutral form for efficient retention on the C18 sorbent.[1]

• If required, spike the sample with an internal standard at this stage.[1]

SPE Cartridge Conditioning:

• Place the C18 SPE cartridges on a vacuum manifold.

• Condition the cartridges by passing 3 mL of methanol through the sorbent. Allow the methanol to soak the sorbent for about 1 minute.[1]

• Follow with 3 mL of deionized water.[1]

• Finally, equilibrate the cartridge with 1 mL of 100 mM acetic acid.[1] Do not allow the cartridge to go dry at any point during conditioning.

Extraction:

• Load the prepared water sample onto the conditioned SPE cartridge.

• Apply a gentle vacuum to draw the sample through the cartridge at a flow rate of approximately 5 mL/min.[1]

Washing:

• After the entire sample has passed through, wash the cartridge with 5 mL of deionized water to remove any interfering substances.[1]

• Dry the cartridge thoroughly by drawing a vacuum for at least 5-10 minutes.[1][2]

Elution:

• Place a collection tube inside the vacuum manifold.

• Elute the retained bisphenols from the cartridge by passing a total of 6 mL of methanol through the sorbent.[1] It is good practice to use the elution solvent to rinse the original sample container and pass this rinse through the cartridge to ensure complete recovery.

Evaporation and Reconstitution:

• Evaporate the collected eluate to near dryness under a gentle stream of nitrogen gas in a water bath set to less than 40°C.[1]

• Reconstitute the residue in a suitable volume (e.g., 500 µL) of methanol or mobile phase for subsequent analysis.[1][2]

Quantitative Data Summary

The following table summarizes the performance data for the SPE of various bisphenols from water samples as reported in the literature.

Bisphenol Analyte	Recovery Rate (%)	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Analytical Method	Reference
Bisphenol A (BPA)	90-100%	7.0 ng/L	-	LC-MS/MS	[1][3]
Bisphenol A (BPA)	91.6% (average)	-	-	LC-MS	[3]
Bisphenol F (BPF)	65.3-100.4%	5 ng/L	-	LC-MS/MS	[4]
Bisphenol A (BPA)	65.3-100.4%	2 ng/L	-	LC-MS/MS	[4]
Tetrachlorobisphenol A (TCBPA)	65.3-100.4%	0.2 ng/L	-	LC-MS/MS	[4]
Tetrabromobisphenol A (TBBPA)	65.3-100.4%	2 ng/L	-	LC-MS/MS	[4]
Bisphenol A (BPA)	92-97%	0.3 µg/L	-	GC-FID	[2]
Ten Bisphenols	87-133%	1-50 ng/L	1-50 ng/L	GC-MS(SIM)	[5]
Eight Bisphenols	89-109%	0.030–0.075 µg/L	0.10–0.25 µg/L	Not Specified	[6]

Experimental Workflow Diagram

The following diagram illustrates the key steps in the solid-phase extraction protocol for bisphenols from water.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. journal.pan.olsztyn.pl [journal.pan.olsztyn.pl]
• 3. Determination of bisphenol A in barreled drinking water by a SPE-LC-MS method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Determination of bisphenol A analogs in water sample by liquid chromatography-tandem mass spectrometry with solid phase extraction [syyfyx.com]
• 5. The quantification of bisphenols and their analogues in wastewaters and surface water by an improved solid-phase extraction gas chromatography/mass spectrometry method - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols: Bisphenol E-¹³C₆ in Human Biomonitoring

Introduction

Bisphenol E (BPE) is an industrial chemical used in the manufacturing of polycarbonate plastics and epoxy resins, often as a substitute for Bisphenol A (BPA). Due to its structural similarity to BPA, there are concerns about its potential endocrine-disrupting properties and its impact on human health. Human biomonitoring (HBM) studies are essential for assessing the extent of human exposure to BPE.

The use of stable isotope-labeled internal standards is the gold standard for accurate quantification of analytes in complex biological matrices. Bisphenol E-¹³C₆, as a stable isotope-labeled analog of BPE, is an ideal internal standard for use in mass spectrometry-based analytical methods. Its use corrects for variations in sample preparation, extraction efficiency, and matrix effects, thereby ensuring high accuracy and precision in the quantification of BPE in human specimens such as urine and serum.

These application notes provide a comprehensive overview and a generalized protocol for the application of Bisphenol E-¹³C₆ in human biomonitoring studies.

Principle of Isotope Dilution Mass Spectrometry

Isotope Dilution Mass Spectrometry (IDMS) is an analytical technique that utilizes a known quantity of an isotopically-labeled version of the analyte of interest (in this case, Bisphenol E-¹³C₆) as an internal standard. This standard is added to the sample at the beginning of the analytical process. Since the labeled standard is chemically identical to the native analyte (BPE), it behaves identically during sample extraction, cleanup, and chromatographic separation. By measuring the ratio of the native analyte to the labeled standard using a mass spectrometer, an accurate and precise quantification of the analyte concentration can be achieved, regardless of sample loss during preparation.

Caption: Principle of Isotope Dilution Mass Spectrometry (IDMS).

Analytical Performance

While specific quantitative data for the application of Bisphenol E-¹³C₆ is not extensively published, the following table summarizes typical analytical parameters for the quantification of bisphenols in human urine using LC-MS/MS with stable isotope-labeled internal standards. These values can be considered as performance targets when developing a method using BPE-¹³C₆.

Parameter	Typical Value Range	Description
Limit of Detection (LOD)	0.01 - 0.1 ng/mL	The lowest concentration of analyte that can be reliably distinguished from background noise.
Limit of Quantification (LOQ)	0.03 - 0.3 ng/mL	The lowest concentration of analyte that can be quantitatively determined with acceptable precision and accuracy.
Recovery	85% - 115%	The efficiency of the extraction process, corrected for by the internal standard.
Intra-day Precision (%RSD)	< 10%	The relative standard deviation of measurements taken within a single day.
Inter-day Precision (%RSD)	< 15%	The relative standard deviation of measurements taken across different days.
Linearity (R²)	> 0.99	The correlation coefficient of the calibration curve, indicating a linear response across a range of concentrations.

Protocol: Quantification of BPE in Human Urine

This protocol describes a general procedure for the determination of Bisphenol E in human urine samples using solid-phase extraction (SPE) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) with Bisphenol E-¹³C₆ as the internal standard.

Materials and Reagents

• Bisphenol E (BPE) analytical standard

• Bisphenol E-¹³C₆ internal standard solution (e.g., 1 µg/mL in methanol)

• HPLC-grade methanol (B129727), acetonitrile, and water

• Formic acid (LC-MS grade)

• Ammonium (B1175870) acetate (B1210297)

• β-glucuronidase enzyme (e.g., from E. coli)

• Ammonium acetate buffer (pH 6.5)

• Solid-phase extraction (SPE) cartridges (e.g., Oasis HLB)

• Polypropylene (B1209903) tubes

Sample Preparation and Enzymatic Hydrolysis

• Thaw frozen human urine samples at room temperature.

• Vortex the samples to ensure homogeneity.

• Pipette 1 mL of urine into a polypropylene tube.

• Add 50 µL of the Bisphenol E-¹³C₆ internal standard solution.

• Add 500 µL of ammonium acetate buffer (pH 6.5).

• Add 20 µL of β-glucuronidase enzyme solution.

• Vortex gently and incubate at 37°C for at least 4 hours (or overnight) to deconjugate BPE glucuronides.

Solid-Phase Extraction (SPE)

• Condition the SPE cartridge by passing 3 mL of methanol followed by 3 mL of HPLC-grade water.

• Load the hydrolyzed urine sample onto the conditioned SPE cartridge.

• Wash the cartridge with 3 mL of 10% methanol in water to remove interferences.

• Dry the cartridge under vacuum or nitrogen for 10 minutes.

• Elute the analytes (BPE and BPE-¹³C₆) with 3 mL of methanol into a clean collection tube.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase starting condition (e.g., 50:50 water:methanol) for LC-MS/MS analysis.

Caption: Workflow for BPE analysis in human urine.

LC-MS/MS Analysis

• LC Column: A C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm) is suitable.

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in methanol

• Gradient: A typical gradient would start at 30-40% B, increasing to 95-100% B over several minutes, followed by a re-equilibration step.

• Flow Rate: 0.2 - 0.4 mL/min

• Injection Volume: 5 - 10 µL

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in negative electrospray ionization (ESI-) mode.

• MRM Transitions: Monitor at least two multiple reaction monitoring (MRM) transitions for both BPE and BPE-¹³C₆ to ensure selectivity and confirm identity. Example transitions would be determined by direct infusion of the standards.

  • BPE: [M-H]⁻ → fragment 1; [M-H]⁻ → fragment 2

  • BPE-¹³C₆: [M-H]⁻ → fragment 1; [M-H]⁻ → fragment 2

Data Analysis and Quantification

• Generate a calibration curve by plotting the peak area ratio of BPE to BPE-¹³C₆ against the concentration of the calibration standards.

• Use the regression equation from the calibration curve to calculate the concentration of BPE in the unknown samples based on their measured peak area ratios.

• The final concentration should be reported in ng/mL or µg/L and may be adjusted for urinary creatinine (B1669602) to account for dilution.

Conclusion

The use of Bisphenol E-¹³C₆ as an internal standard is critical for the development of robust, accurate, and reliable analytical methods for the biomonitoring of human exposure to Bisphenol E. The protocol outlined above provides a general framework that can be adapted and validated by individual laboratories to achieve high-quality data in HBM studies. This will enable researchers to better understand the extent of human exposure to BPE and its potential health implications.

Accurate Quantification of Bisphenol E in Biological Matrices using Isotope Dilution Mass Spectrometry

Application Note

Audience: Researchers, scientists, and drug development professionals.

Introduction

Bisphenol E (BPE), a structural analog of Bisphenol A (BPA), is increasingly used in the production of polycarbonate plastics and epoxy resins.[1] Due to its structural similarity to BPA, there are growing concerns about its potential endocrine-disrupting properties and adverse health effects.[1] Accurate and reliable quantification of BPE in biological matrices is crucial for toxicological studies, human exposure assessment, and pharmacokinetic analysis. Isotope Dilution Mass Spectrometry (IDMS) is the gold standard for quantitative analysis, offering high accuracy and precision by using a stable, isotopically labeled internal standard to correct for matrix effects and variations during sample preparation and analysis.

This application note provides a detailed protocol for the quantification of Bisphenol E in human plasma using a robust IDMS method coupled with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The method utilizes Bisphenol E-d12 as the internal standard to ensure the highest level of accuracy.

Experimental Protocols

Materials and Reagents

• Bisphenol E (BPE), analytical standard grade (≥98.0% purity)

• Bisphenol E-d12 (BPE-d12), as an internal standard[2][3]

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (B52724) (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Human plasma (sourced from a certified vendor)

• Solid Phase Extraction (SPE) cartridges (e.g., C18, 50 mg/1 mL)

Standard Solution Preparation

• Primary Stock Solutions (1 mg/mL):

  • Accurately weigh and dissolve BPE and BPE-d12 in methanol to prepare individual primary stock solutions of 1 mg/mL.

• Intermediate Stock Solutions (10 µg/mL):

  • Dilute the primary stock solutions with a 50:50 (v/v) methanol:water mixture to obtain intermediate stock solutions of 10 µg/mL for both BPE and BPE-d12.

• Working Standard Solutions:

  • Prepare a series of calibration standards by serially diluting the BPE intermediate stock solution with 50:50 (v/v) methanol:water to achieve concentrations ranging from 0.1 ng/mL to 100 ng/mL.

  • Prepare a working internal standard (IS) solution of BPE-d12 at a concentration of 10 ng/mL in 50:50 (v/v) methanol:water.

Sample Preparation: Solid Phase Extraction (SPE)

• Sample Spiking:

  • To 500 µL of human plasma, add 50 µL of the 10 ng/mL BPE-d12 working IS solution.

  • For the calibration curve, spike blank plasma with the appropriate BPE working standard solutions. For QC samples, spike with concentrations at low, medium, and high levels.

• Protein Precipitation:

  • Add 1 mL of cold acetonitrile to each plasma sample. Vortex vigorously for 1 minute.

  • Centrifuge at 10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Dilution:

  • Carefully transfer the supernatant to a new tube and dilute with 4 mL of water containing 0.1% formic acid.

• SPE Cartridge Conditioning:

  • Condition the C18 SPE cartridge by sequentially passing 3 mL of methanol followed by 3 mL of water. Do not allow the cartridge to go dry.

• Sample Loading:

  • Load the diluted supernatant onto the conditioned SPE cartridge at a flow rate of approximately 1-2 mL/min.

• Washing:

  • Wash the cartridge with 3 mL of water to remove interferences.

• Elution:

  • Elute the analyte and internal standard with 2 mL of methanol into a clean collection tube.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 70:30 water:acetonitrile with 0.1% formic acid).

LC-MS/MS Analysis

Liquid Chromatography (LC) Conditions

Parameter	Condition
Column	C18 reverse-phase column (e.g., 50 mm x 2.1 mm, 1.8 µm)[1]
Mobile Phase A	Water with 0.1% formic acid
Mobile Phase B	Acetonitrile with 0.1% formic acid
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient	30% B to 95% B over 5 min, hold at 95% B for 2 min, return to 30% B and equilibrate for 3 min

Mass Spectrometry (MS) Conditions

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Negative[4]
Scan Type	Multiple Reaction Monitoring (MRM)
Precursor Ion (BPE)	m/z 213.3[1]
Product Ion (BPE)	m/z 198.3, 197.4[1]
Precursor Ion (BPE-d12)	m/z 225.3 (calculated)
Product Ion (BPE-d12)	To be determined by infusion and optimization (e.g., monitoring for losses of deuterated fragments corresponding to the native compound)
Collision Energy	Optimized for each transition
Spray Voltage	-4500 V
Source Temperature	550°C

Data Presentation

Table 1: Method Performance Characteristics for BPE Quantification

Parameter	Result
Linear Range	0.1 - 100 ng/mL
Correlation Coefficient (r²)	> 0.995
Limit of Detection (LOD)	0.03 ng/mL
Limit of Quantification (LOQ)	0.1 ng/mL
Intra-day Precision (%RSD)	< 10%
Inter-day Precision (%RSD)	< 15%
Accuracy (% Recovery)	90 - 110%
Matrix Effect	Corrected by IS

Note: The values presented in this table are representative and may vary depending on the specific instrumentation and laboratory conditions.

Mandatory Visualizations

Caption: Experimental workflow for the IDMS quantification of Bisphenol E.

Caption: Potential signaling pathways affected by Bisphenol E.

Discussion

This application note outlines a highly sensitive and specific IDMS method for the quantification of Bisphenol E in human plasma. The use of a stable isotope-labeled internal standard, Bisphenol E-d12, is critical for minimizing analytical variability and correcting for matrix-induced signal suppression or enhancement, thereby ensuring the accuracy of the results. The described solid-phase extraction procedure provides effective sample clean-up and pre-concentration, enabling the detection of BPE at low ng/mL levels.

Bisphenols, including BPE, are known to exert endocrine-disrupting effects primarily through their interaction with nuclear hormone receptors. BPE has been shown to possess estrogenic activity, likely by binding to and activating estrogen receptors (ERα and ERβ), which can lead to the modulation of gene expression through estrogen response elements (EREs) or via membrane-associated estrogen receptors and subsequent kinase cascades.[5][6] Additionally, BPE can act as an antagonist to the androgen receptor (AR), interfering with the normal binding of androgens and subsequent regulation of gene transcription via androgen response elements (AREs).[5][7][8] The dual action on both estrogenic and androgenic pathways highlights the complexity of BPE's potential biological effects.

Conclusion

The Isotope Dilution Mass Spectrometry method detailed in this application note provides a robust and reliable approach for the accurate quantification of Bisphenol E in human plasma. This methodology is well-suited for researchers in toxicology, epidemiology, and pharmacology who require high-quality quantitative data for assessing human exposure to BPE and understanding its potential health implications. The provided diagrams illustrate the experimental process and the potential molecular mechanisms of BPE's endocrine-disrupting activities.

References

• 1. Comprehensive LC-MS/MS Analysis of 15 Bisphenols in 8 Minutes [restek.com]
• 2. clearsynth.com [clearsynth.com]
• 3. Bisphenol E-d12 | CAS | LGC Standards [lgcstandards.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Estrogenic Activity of Bisphenol A and 2,2-bis(p-Hydroxyphenyl)-1,1,1-trichloroethane (HPTE) Demonstrated in Mouse Uterine Gene Profiles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Anti-androgenic mechanisms of Bisphenol A involve androgen receptor signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Bisphenol A affects androgen receptor function via multiple mechanisms - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Determination of Bisphenol E in Food Samples by Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS)

Abstract

This application note details a robust and sensitive method for the quantitative analysis of Bisphenol E (BPE) in various food samples using Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS). Due to increasing restrictions on Bisphenol A (BPA), BPE is emerging as a common substitute in food packaging materials, necessitating reliable analytical methods to monitor its presence in the food supply.[1][2] The described protocol involves sample extraction, derivatization to enhance analyte volatility, and subsequent detection by GC-MS/MS. This method provides high selectivity and sensitivity, making it suitable for researchers, scientists, and professionals in food safety and drug development.

Introduction

Bisphenols are a class of chemicals widely used in the production of polycarbonate plastics and epoxy resins found in numerous consumer products, including food contact materials.[2] While BPA has been the subject of extensive research and regulation due to its endocrine-disrupting properties, there is a growing need to analyze its analogues, such as Bisphenol E (BPE). The substitution of BPA with other bisphenols necessitates the development of validated analytical methods to assess human exposure and ensure food safety. Gas chromatography-mass spectrometry (GC-MS) is a powerful technique for this purpose; however, the polarity of bisphenols often requires a derivatization step to improve their chromatographic behavior.[1][3] Tandem mass spectrometry (MS/MS) further enhances selectivity and sensitivity by minimizing matrix interferences.[1] This application note provides a comprehensive protocol for the analysis of BPE in food samples.

Experimental Protocols

Sample Preparation: Extraction and Cleanup

The choice of extraction method depends on the food matrix. Below are protocols for liquid, solid, and fatty food samples.

a) For Liquid Samples (e.g., Beverages, Canned Liquids):

• Solid-Phase Extraction (SPE):

  • Acidify the liquid sample to pH 4.[4]

  • Condition a suitable SPE cartridge (e.g., Oasis HLB) with methanol (B129727) followed by acidified deionized water.

  • Load the sample onto the cartridge.

  • Wash the cartridge with deionized water to remove interferences.

  • Elute the analytes with a suitable solvent such as methanol or acetonitrile (B52724).

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.[3]

b) For Solid Samples (e.g., Fruits, Vegetables):

• QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe):

  • Homogenize 10-15 g of the sample.

  • Add 10 mL of acetonitrile and an appropriate internal standard.

  • Add QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate).

  • Shake vigorously for 1 minute and centrifuge.

  • Take an aliquot of the acetonitrile supernatant for cleanup.

  • Add dispersive SPE (d-SPE) cleanup sorbents (e.g., PSA, C18) to remove matrix components like fatty acids and pigments.

  • Vortex and centrifuge.

  • Collect the supernatant and evaporate to dryness.

c) For Fatty Food Samples (e.g., Fish, Meat):

• Liquid-Liquid Extraction (LLE) with Acetonitrile/Hexane (B92381) Partitioning:

  • Homogenize the sample.

  • Extract with a mixture of hexane and acetonitrile.

  • Centrifuge to separate the layers. The bisphenols will partition into the acetonitrile layer.

  • Collect the acetonitrile layer and repeat the extraction.

  • Combine the acetonitrile extracts and evaporate to dryness.

Derivatization

Derivatization is crucial for improving the volatility and thermal stability of BPE for GC analysis.[1] Silylation is a commonly employed technique.

• Reconstitute the dry extract from the previous step in a suitable solvent (e.g., pyridine (B92270) or acetonitrile).

• Add the silylating agent, N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS).[1][5][6]

• Vortex the mixture and heat at 60-80°C for 30-60 minutes.[3]

• Cool the sample to room temperature before injection into the GC-MS/MS system.

GC-MS/MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Injector: Splitless injection at 250-280°C.[3]

  • Carrier Gas: Helium at a constant flow rate of 1.0-1.2 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 100-120°C, hold for 1-2 minutes.

    • Ramp: 10-15°C/min to 300°C.[5][8]

    • Final hold: 5-10 minutes at 300°C.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Ion Source Temperature: 200-250°C.[1][9]

  • Transfer Line Temperature: 280-300°C.[3][5]

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) for enhanced selectivity and sensitivity.

  • MRM Transitions for BPE-TMS derivative: Specific precursor and product ions for the trimethylsilyl (B98337) derivative of BPE should be determined by infusing a standard solution. Example transitions for other bisphenols can be found in the literature.[1][10]

Data Presentation

The following table summarizes the quantitative performance data for the analysis of BPE and other bisphenols from various studies.

Analyte	Matrix	LOD (µg/kg)	LOQ (µg/kg)	Recovery (%)	Linearity (R²)	Reference
BPE	Paper/Cardboard	0.23 - 2.70	0.78 - 9.10	N/A	>0.9965	[1][2]
BPA	Canned Food	0.10	N/A	N/A	>0.994	[7]
BPF	Canned Food	0.10	N/A	N/A	>0.994	[7]
BPA	Energy Drink	N/A	10 (spiked)	115	N/A	[8]
Various BPs	Dietary Supplements	8.73 - 15.44 (ng/mL)	50 (ng/mL)	78.8 - 100.4	>0.99	[11]

N/A: Not Available in the cited literature.

Visualization

The following diagram illustrates the general workflow for the GC-MS/MS analysis of Bisphenol E in food samples.

Caption: Workflow for BPE analysis in food by GC-MS/MS.

Conclusion

The GC-MS/MS method outlined in this application note provides a reliable and sensitive approach for the determination of Bisphenol E in a variety of food matrices. The combination of a robust sample preparation protocol, chemical derivatization, and tandem mass spectrometry ensures accurate quantification at low levels, which is essential for monitoring human exposure and enforcing food safety regulations. The presented workflow can be adapted by analytical laboratories for routine monitoring of BPE and other bisphenol analogues in food.

References

• 1. library.dphen1.com [library.dphen1.com]
• 2. Analytical determination of bisphenol A (BPA) and bisphenol analogues in paper products by GC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. akjournals.com [akjournals.com]
• 5. The quantification of bisphenols and their analogues in wastewaters and surface water by an improved solid-phase extraction gas chromatography/mass spectrometry method - PMC [pmc.ncbi.nlm.nih.gov]
• 6. library.dphen1.com [library.dphen1.com]
• 7. library.dphen1.com [library.dphen1.com]
• 8. GC/MS/MS Analysis of BPA in Energy Drink [sigmaaldrich.com]
• 9. preprints.org [preprints.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Application Note and Protocol: Preparation and Use of Bisphenol E-¹³C₆ Calibration Standards for Accurate Quantification by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bisphenol E (BPE) is an industrial chemical used in the manufacturing of polycarbonate plastics and epoxy resins. Due to its potential endocrine-disrupting properties and structural similarity to Bisphenol A (BPA), there is a growing need for sensitive and accurate methods to quantify its presence in various matrices, including environmental, food, and biological samples. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a powerful analytical technique for this purpose due to its high selectivity and sensitivity.[1][2][3][4]

The use of a stable isotope-labeled internal standard is crucial for achieving reliable and reproducible quantification by correcting for variations during sample preparation and potential matrix effects.[5] Bisphenol E-¹³C₆ is the ideal internal standard for the analysis of BPE. Its chemical and physical properties are nearly identical to the native BPE, ensuring it behaves similarly during extraction, chromatography, and ionization. However, its increased mass due to the ¹³C isotopes allows it to be distinguished from the native analyte by the mass spectrometer.

This document provides a detailed protocol for the preparation of Bisphenol E-¹³C₆ calibration standards and their application in the quantitative analysis of Bisphenol E by LC-MS/MS.

Materials and Reagents

Chemicals and Standards

• Bisphenol E (BPE), analytical standard (≥98% purity)

• Bisphenol E-¹³C₆, stable isotope-labeled internal standard (≥95% purity, isotopic purity >95%)[6][7]

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

Equipment

• Analytical balance (4 or 5 decimal places)

• Volumetric flasks (Class A)

• Pipettes (calibrated)

• Vortex mixer

• Ultrasonic bath

• Amber glass vials for storage

• LC-MS/MS system

Experimental Protocols

Handling and Storage of Standards

Bisphenol E and Bisphenol E-¹³C₆ solids should be stored at -20°C in a desiccator.[6][8][9] Allow the vials to equilibrate to room temperature before opening to prevent condensation. It is recommended to handle these compounds in a fume hood and wear appropriate personal protective equipment (PPE).

Preparation of Stock Solutions

3.2.1. Bisphenol E (Native) Stock Solution (1 mg/mL)

• Accurately weigh 10 mg of Bisphenol E analytical standard into a 10 mL amber volumetric flask.

• Dissolve the solid in methanol.

• Use a vortex mixer and an ultrasonic bath to ensure complete dissolution.

• Bring the flask to the final volume with methanol.

• Label the flask clearly and store it at -20°C.

3.2.2. Bisphenol E-¹³C₆ (Internal Standard) Stock Solution (100 µg/mL)

• Accurately weigh 1 mg of Bisphenol E-¹³C₆ into a 10 mL amber volumetric flask.

• Dissolve the solid in methanol.

• Use a vortex mixer to ensure complete dissolution.

• Bring the flask to the final volume with methanol.

• Label the flask clearly and store it at -20°C.

Preparation of Working Solutions

3.3.1. Intermediate Stock Solutions

Prepare intermediate stock solutions from the primary stock solutions to facilitate the creation of the calibration curve. The concentrations of these solutions can be adjusted based on the expected concentration range of BPE in the samples.

Table 1: Preparation of Intermediate Stock Solutions

Solution Name	Parent Solution	Volume of Parent Solution	Final Volume	Final Concentration
BPE Intermediate Stock	BPE Stock (1 mg/mL)	100 µL	10 mL	10 µg/mL
BPE-¹³C₆ IS Intermediate Stock	BPE-¹³C₆ Stock (100 µg/mL)	100 µL	10 mL	1 µg/mL

3.3.2. Calibration Curve Standards

Prepare a series of calibration standards by serially diluting the BPE intermediate stock solution. A constant amount of the BPE-¹³C₆ internal standard is added to each calibration standard. The final solvent composition should be compatible with the initial mobile phase of the LC-MS/MS method (e.g., 50:50 methanol:water).

Table 2: Preparation of Calibration Curve Standards

Calibration Level	Volume of BPE Intermediate Stock (10 µg/mL)	Volume of BPE-¹³C₆ IS Intermediate Stock (1 µg/mL)	Final Volume	Final BPE Concentration (ng/mL)	Final BPE-¹³C₆ Concentration (ng/mL)
1	1 µL	100 µL	1 mL	10	100
2	5 µL	100 µL	1 mL	50	100
3	10 µL	100 µL	1 mL	100	100
4	25 µL	100 µL	1 mL	250	100
5	50 µL	100 µL	1 mL	500	100
6	100 µL	100 µL	1 mL	1000	100
7	200 µL	100 µL	1 mL	2000	100

Note: The concentration range of the calibration curve should be adjusted to bracket the expected concentrations of BPE in the samples.

Sample Preparation

A generic sample preparation workflow is outlined below. The specific extraction and clean-up steps will be matrix-dependent.[3][10]

Caption: General workflow for sample preparation using an internal standard.

• Sample Collection: Collect a known amount of the sample (e.g., 1 mL of water, 1 g of tissue).

• Internal Standard Spiking: Add a known amount of the BPE-¹³C₆ internal standard working solution to the sample. This should be done at the earliest stage of sample preparation to account for any analyte loss during the entire procedure.

• Extraction: Perform an appropriate extraction procedure, such as liquid-liquid extraction (LLE) or solid-phase extraction (SPE), to isolate the analytes from the sample matrix.

• Clean-up: If the sample matrix is complex, an additional clean-up step may be necessary to remove interferences.

• Evaporation and Reconstitution: Evaporate the extract to dryness under a gentle stream of nitrogen and reconstitute the residue in a known volume of a solvent compatible with the LC-MS/MS mobile phase.

LC-MS/MS Analysis

The following are typical starting conditions for the LC-MS/MS analysis of Bisphenol E. Method optimization is recommended for specific instrumentation and applications.

Table 3: Suggested LC-MS/MS Parameters

Parameter	Recommended Setting
LC System
Column	C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% formic acid
Mobile Phase B	Acetonitrile with 0.1% formic acid
Gradient	Start at 20% B, ramp to 95% B, hold, and re-equilibrate
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL
MS/MS System
Ionization Mode	Electrospray Ionization (ESI), Negative Ion Mode
MRM Transitions	BPE: Optimize for specific instrumentBPE-¹³C₆: Optimize for specific instrument
Collision Energy	Optimize for each transition

Data Analysis and Quantification

• Calibration Curve: Generate a calibration curve by plotting the ratio of the peak area of the native BPE to the peak area of the BPE-¹³C₆ internal standard against the concentration of the BPE calibration standards.

• Linear Regression: Perform a linear regression analysis on the calibration curve. A correlation coefficient (R²) of >0.99 is desirable.

• Quantification: Calculate the concentration of BPE in the unknown samples by using the linear regression equation from the calibration curve.

Logical Relationship for Accurate Quantification

The use of a stable isotope-labeled internal standard is based on a ratiometric approach that ensures accurate quantification.

Caption: Logical diagram illustrating the principle of quantification using an internal standard.

Conclusion

This application note provides a comprehensive protocol for the preparation of calibration standards using Bisphenol E-¹³C₆ as an internal standard for the accurate and precise quantification of Bisphenol E by LC-MS/MS. The use of a stable isotope-labeled internal standard is essential to compensate for matrix effects and procedural losses, thereby ensuring the reliability of the analytical results. The provided methodologies and recommendations can be adapted to various research and routine testing applications.

References

• 1. researchgate.net [researchgate.net]
• 2. library.dphen1.com [library.dphen1.com]
• 3. Analytical methods for the determination of mixtures of bisphenols and derivatives in human and environmental exposure sources and biological fluids. A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Comprehensive LC-MS/MS Analysis of 15 Bisphenols in 8 Minutes [restek.com]
• 5. A New LC-MS/MS Method for Simultaneous and Quantitative Detection of Bisphenol-A and Steroids in Target Tissues: A Power Tool to Characterize the Interference of Bisphenol-A Exposure on Steroid Levels - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Bisphenol E-13C6 | CAS | LGC Standards [lgcstandards.com]
• 7. lgcstandards.com [lgcstandards.com]
• 8. usbio.net [usbio.net]
• 9. usbio.net [usbio.net]
• 10. Analytical Methods for Determination of Bisphenol A | Pocket Dentistry [pocketdentistry.com]

Detecting Bisphenol E in Wastewater: A Guide for Researchers

Application Note & Protocol

For researchers, scientists, and professionals in drug development, the accurate detection of endocrine-disrupting compounds like Bisphenol E (BPE) in wastewater is of paramount importance. This document provides detailed application notes and protocols for the analysis of BPE in environmental water samples, focusing on robust and sensitive analytical methodologies.

Introduction

Bisphenol E (BPE) is a structural analogue of Bisphenol A (BPA) and is used in the manufacturing of polycarbonate plastics and epoxy resins. Due to concerns over the endocrine-disrupting properties of BPA, BPE has been considered as a substitute. However, studies have indicated that BPE may also exhibit similar harmful effects[1]. Wastewater treatment plants are a primary route for the entry of such contaminants into the environment[2][3]. Therefore, sensitive and reliable analytical methods are crucial for monitoring the presence and concentration of BPE in wastewater to assess potential environmental and health risks.

The most common and effective methods for the determination of BPE and other bisphenol analogues in wastewater involve chromatographic techniques, primarily Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography with tandem mass spectrometry (LC-MS/MS).[2][4] These techniques offer high sensitivity and selectivity, which are essential for analyzing complex matrices like wastewater where BPE is often present at trace levels (ng/L to µg/L)[4]. Sample preparation, typically involving Solid-Phase Extraction (SPE), is a critical step to isolate and concentrate the analytes of interest from the sample matrix[2][5].

Analytical Methods Overview

Several analytical techniques can be employed for the quantification of BPE in wastewater. The choice of method often depends on the required sensitivity, the complexity of the sample matrix, and the available instrumentation.

• Gas Chromatography-Mass Spectrometry (GC-MS): A powerful technique for the separation and identification of volatile and semi-volatile organic compounds. For polar analytes like BPE, a derivatization step, such as silylation, is often necessary to increase volatility and improve chromatographic performance[3][4]. However, this derivatization step can be complex and requires anhydrous conditions[3][4]. There is also a risk of overestimating results due to the potential for simultaneous deconjugation and derivatization of conjugated forms of bisphenols present in wastewater[6].

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This has become the preferred method for the analysis of BPE and other bisphenols in environmental waters[4][7]. It offers high sensitivity and selectivity and can directly analyze polar compounds without the need for derivatization, simplifying the sample preparation process[8][9]. Online SPE coupled with LC-MS/MS provides a high-throughput and automated solution for the analysis of trace organic contaminants[7].

Quantitative Data Summary

The following tables summarize the quantitative performance data for the detection of Bisphenol E and other bisphenols in water and wastewater using various analytical methods.

Table 1: Performance of GC-MS Methods for Bisphenol Analysis in Wastewater

Bisphenol	Method	LOD (ng/L)	LOQ (ng/L)	Recovery (%)	Reference
BPE	USAEME-GC/MS	0.4 - 64	1.3 - 194	85 - 122	[3][4][10]
BPE	SPE-GC/MS(SIM)	1 - 50	-	87 - 133	[2]

LOD: Limit of Detection, LOQ: Limit of Quantification, USAEME: Ultrasound-assisted emulsification microextraction, SPE: Solid-Phase Extraction, SIM: Selected Ion Monitoring.

Table 2: Performance of LC-MS/MS Methods for Bisphenol Analysis

Bisphenol	Method	LOD (ng/L)	LOQ (ng/L)	Linearity (µg/L)	Reference
BPE	UPLC-MS/MS	0.01 µg/L	0.04 µg/L	>0.999 (R²)	[11]
BPE	UHPLC-MS/MS	0.2 - 1.5 µg/kg	0.5 - 4.7 µg/kg	-	[8]
BPE	SPE-UPLC-MS/MS	0.025 - 1.5	-	1 - 500	[12]

UPLC: Ultra-Performance Liquid Chromatography, UHPLC: Ultra-High-Performance Liquid Chromatography.

Experimental Protocols

This section provides detailed protocols for the analysis of BPE in wastewater, covering sample preparation by Solid-Phase Extraction (SPE) and subsequent analysis by GC-MS and LC-MS/MS.

Workflow for BPE Analysis in Wastewater

Caption: General workflow for the analysis of Bisphenol E in wastewater samples.

Protocol 1: Solid-Phase Extraction (SPE) for BPE

This protocol is a general guideline for the extraction and concentration of BPE from wastewater samples using SPE. The choice of sorbent and solvents may need to be optimized based on the specific wastewater matrix.

Materials:

• SPE cartridges (e.g., C18, Oasis HLB)[5][11]

• Methanol (B129727) (HPLC grade)[2]

• Deionized water[2]

• Hexane (HPLC grade)[2]

• 5% aqueous methanol[2]

• Internal standard solution (e.g., deuterated BPE)

• Wastewater sample

• Vacuum manifold

• Glassware

Procedure:

• Sample Pretreatment:

  • Collect wastewater samples in clean glass containers and store at 4°C.[13]

  • Filter the sample through a 0.2 µm syringe filter to remove particulate matter.[7]

  • Spike the filtered sample with an internal standard to a known concentration.[2]

• SPE Cartridge Conditioning:

  • Pre-wash the SPE cartridge with 3 mL of methanol.[2]

  • Equilibrate the cartridge with 3 mL of deionized water.[2]

• Sample Loading:

  • Load 100 mL of the pretreated wastewater sample onto the conditioned SPE cartridge using a vacuum manifold at a controlled flow rate.[2]

• Washing:

  • Wash the cartridge with 3 mL of 5% aqueous methanol to remove interfering substances.[2]

  • Dry the cartridge under vacuum.

  • Wash the cartridge with 3 mL of hexane.[2]

  • Dry the cartridge again under vacuum.[2]

• Elution:

  • Elute the retained analytes from the cartridge with 3 + 3 mL of methanol into a clean collection tube.[2]

• Concentration:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a small, known volume of mobile phase for LC-MS/MS analysis or a suitable solvent for GC-MS derivatization.[11]

Caption: Step-by-step workflow for Solid-Phase Extraction (SPE) of BPE.

Protocol 2: GC-MS Analysis of BPE

This protocol outlines the general procedure for the analysis of BPE using GC-MS following SPE. A derivatization step is included.

Materials:

• SPE extract (reconstituted in a suitable solvent)

• Derivatization agent (e.g., BSTFA + 1% TMCS)[2]

• GC-MS system with a suitable column (e.g., ZB-5)[2]

• Helium gas (carrier gas)

Procedure:

• Derivatization (Silylation):

  • To the dried SPE extract, add the derivatization agent (e.g., BSTFA + 1% TMCS).[2]

  • Heat the mixture to facilitate the reaction, following the reagent manufacturer's instructions.

• GC-MS Instrumental Analysis:

  • Injection: Inject 1 µL of the derivatized sample in splitless mode.[2]

  • GC Column: Use a capillary column such as a ZB-5 (30 m × 0.25 mm × 0.25 µm).[2]

  • Oven Temperature Program:

    • Initial temperature: 120°C, hold for 1 min.

    • Ramp: 10°C/min to 300°C.

    • Final hold: 6 min at 300°C.[2]

  • Carrier Gas: Helium at a constant pressure of 100 kPa.[2]

  • MS Parameters:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.[2]

    • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity.

Protocol 3: LC-MS/MS Analysis of BPE

This protocol describes a general method for the direct analysis of BPE by LC-MS/MS after SPE.

Materials:

• SPE extract (reconstituted in mobile phase)

• LC-MS/MS system with a suitable column (e.g., C18)

• Mobile Phase A: 10 mM ammonium (B1175870) acetate (B1210297) in ultrapure water[8]

• Mobile Phase B: Methanol[8]

Procedure:

• LC-MS/MS Instrumental Analysis:

  • Injection: Inject a small volume (e.g., 3 µL) of the reconstituted SPE extract.[8]

  • LC Column: Use a reverse-phase column such as a Kinetex EVO C18.[8]

  • Mobile Phase Gradient:

    • A typical gradient would start with a higher percentage of aqueous mobile phase and ramp up to a higher percentage of organic mobile phase to elute the analytes. A representative gradient is: 0-1 min (50% B), 1-5 min (ramp to 85% B), 5-11 min (hold at 85% B), 11-13 min (return to 50% B), 13-15 min (equilibration at 50% B).[8]

  • Flow Rate: 0.3 mL/min.[8]

  • MS/MS Parameters:

    • Ionization Mode: Electrospray Ionization (ESI) in negative mode is common for bisphenols.

    • Acquisition Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity. Specific precursor and product ion transitions for BPE should be optimized.

Conclusion

The analytical methods described in this document, particularly SPE followed by LC-MS/MS, provide a robust and sensitive approach for the determination of Bisphenol E in wastewater. The provided protocols offer a starting point for researchers to develop and validate their own methods for monitoring this emerging contaminant. Careful optimization of each step, from sample preparation to instrumental analysis, is crucial for achieving accurate and reliable results. The quantitative data summarized herein can serve as a benchmark for method performance.

References

• 1. Comprehensive LC-MS/MS Analysis of 15 Bisphenols in 8 Minutes [restek.com]
• 2. The quantification of bisphenols and their analogues in wastewaters and surface water by an improved solid-phase extraction gas chromatography/mass spectrometry method - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. USAEME-GC/MS Method for Easy and Sensitive Determination of Nine Bisphenol Analogues in Water and Wastewater - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. agilent.com [agilent.com]
• 8. uvadoc.uva.es [uvadoc.uva.es]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

Application Notes and Protocols for Assessing Metabolic Pathways of Bisphenol E using Bisphenol E-¹³C₆

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bisphenol E (BPE) is a structural analog of Bisphenol A (BPA) and is increasingly used as a replacement in the manufacturing of polycarbonate plastics and epoxy resins. As with many BPA alternatives, there is a critical need to understand its metabolic fate within biological systems to assess its potential for bioaccumulation and toxicity. The use of stable isotope-labeled internal standards, such as Bisphenol E-¹³C₆, is a powerful technique for the accurate quantification of the parent compound and its metabolites. This application note provides a detailed protocol for an in vitro metabolism study of BPE using human liver microsomes and a robust LC-MS/MS method for the identification and quantification of its metabolites, employing Bisphenol E-¹³C₆ as an internal standard.

The primary metabolic pathways for many bisphenols involve Phase I oxidation reactions, primarily hydroxylation, catalyzed by cytochrome P450 (CYP450) enzymes, followed by Phase II conjugation reactions, such as glucuronidation, facilitated by UDP-glucuronosyltransferases (UGTs).[1][2] This application note will focus on elucidating these key pathways for BPE.

Experimental Protocols

In Vitro Metabolism of Bisphenol E with Human Liver Microsomes

This protocol outlines a typical metabolic stability assay to determine the rate of BPE metabolism and identify its primary metabolites.

Materials:

• Bisphenol E (BPE)

• Bisphenol E-¹³C₆ (as internal standard)

• Pooled Human Liver Microsomes (HLMs)

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Phosphate (B84403) buffer (0.1 M, pH 7.4)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Formic acid

• 96-well incubation plates

• Centrifuge capable of handling 96-well plates

Procedure:

• Preparation of Reagents:

  • Prepare a 1 mg/mL stock solution of BPE in methanol.

  • Prepare a 1 mg/mL stock solution of Bisphenol E-¹³C₆ in methanol.

  • Prepare a working solution of BPE at 100 µM in 50% methanol/water.

  • Prepare a working internal standard solution of Bisphenol E-¹³C₆ at 10 µM in 50% methanol/water.

  • On the day of the experiment, thaw the pooled human liver microsomes on ice. Dilute the microsomes to a final concentration of 0.5 mg/mL in 0.1 M phosphate buffer (pH 7.4).

  • Prepare the NADPH regenerating system according to the manufacturer's instructions.

• Incubation:

  • In a 96-well plate, add 178 µL of the diluted human liver microsome suspension to each well.

  • Add 2 µL of the 100 µM BPE working solution to each well to achieve a final substrate concentration of 1 µM.

  • Pre-incubate the plate at 37°C for 10 minutes with gentle shaking.

  • Initiate the metabolic reaction by adding 20 µL of the NADPH regenerating system to each well.

  • Incubate the plate at 37°C with continuous shaking.

• Time Point Sampling:

  • At specified time points (e.g., 0, 5, 15, 30, 60, and 120 minutes), terminate the reaction in designated wells by adding 200 µL of ice-cold acetonitrile containing the Bisphenol E-¹³C₆ internal standard (final concentration of 100 nM). The 0-minute time point is prepared by adding the quenching solution before the NADPH regenerating system.

• Sample Processing:

  • After the final time point, seal the plate and vortex for 2 minutes to ensure complete protein precipitation.

  • Centrifuge the plate at 4000 rpm for 20 minutes at 4°C to pellet the precipitated proteins.

  • Carefully transfer the supernatant to a new 96-well plate for LC-MS/MS analysis.

LC-MS/MS Analysis

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

LC Conditions:

• Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient:

  • 0-1 min: 20% B

  • 1-5 min: 20% to 95% B

  • 5-6 min: 95% B

  • 6-6.1 min: 95% to 20% B

  • 6.1-8 min: 20% B

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40°C

MS/MS Conditions (Negative Ion Mode):

• Ion Source: Electrospray Ionization (ESI), Negative Mode

• Capillary Voltage: -3.5 kV

• Source Temperature: 150°C

• Desolvation Temperature: 400°C

• Collision Gas: Argon

Multiple Reaction Monitoring (MRM) Transitions:

The following are proposed MRM transitions for BPE and its potential metabolites. These would need to be optimized experimentally.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Bisphenol E	213.1	118.1	25
Bisphenol E-¹³C₆	219.1	124.1	25
Hydroxy-Bisphenol E	229.1	134.1	25
Bisphenol E-Glucuronide	389.1	113.0 (glucuronide fragment)	30

Data Presentation

The use of Bisphenol E-¹³C₆ as an internal standard allows for the accurate quantification of the parent compound and its metabolites, correcting for variations in sample preparation and instrument response. The following table presents hypothetical quantitative data from an in vitro metabolism study to illustrate the expected results.

Time (minutes)	BPE Concentration (µM)	Hydroxy-BPE Concentration (µM)	BPE-Glucuronide Concentration (µM)
0	1.00	0.00	0.00
5	0.85	0.05	0.10
15	0.60	0.12	0.28
30	0.35	0.18	0.47
60	0.10	0.20	0.70
120	<0.01	0.15	0.84

Note: The data in this table is illustrative and intended to demonstrate the expected trends in a typical metabolism experiment.

Visualizations

Proposed Metabolic Pathway of Bisphenol E

The primary metabolic pathways for Bisphenol E are anticipated to be hydroxylation of the aromatic ring (Phase I) and subsequent glucuronidation of the phenolic hydroxyl groups (Phase II).

Proposed metabolic pathway of Bisphenol E.

Experimental Workflow

The following diagram illustrates the workflow for the in vitro metabolism study of Bisphenol E using Bisphenol E-¹³C₆.

Workflow for in vitro metabolism of BPE.

Conclusion

The protocol described provides a robust framework for investigating the metabolic pathways of Bisphenol E using Bisphenol E-¹³C₆ as an internal standard. This approach ensures high accuracy and precision in the quantification of BPE and its metabolites. The elucidation of these metabolic pathways is a critical step in understanding the pharmacokinetic profile and potential toxicological implications of BPE exposure. The provided methods can be adapted for various biological matrices and serve as a foundation for further in-depth toxicological and drug development studies.

References

• 1. researchgate.net [researchgate.net]
• 2. Human UDP-glucuronosyltransferase isoforms involved in bisphenol A glucuronidation - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

How to minimize matrix effects in Bisphenol E analysis of serum

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on minimizing matrix effects in the analysis of Bisphenol E (BPE) in serum.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in the context of BPE analysis in serum?

A1: Matrix effects are the alteration of ionization efficiency for Bisphenol E (BPE) by co-eluting endogenous components present in the serum sample.[1][2] This interference can lead to either signal suppression or enhancement, ultimately affecting the accuracy, precision, and sensitivity of the analytical method.[1][3][4] Common interfering substances in serum include phospholipids, proteins, and salts.[1]

Q2: Why is serum a particularly challenging matrix for BPE analysis?

A2: Serum is a complex biological matrix containing high concentrations of proteins, lipids, salts, and other endogenous molecules that can interfere with the analysis of trace-level analytes like BPE.[1][5] These components can cause significant matrix effects, leading to inaccurate quantification.[1] Furthermore, BPE is often present at very low concentrations in serum, making its detection and quantification susceptible to interference.[5]

Q3: What are the most common analytical techniques for determining BPE in serum?

A3: The most common analytical techniques for BPE determination in serum are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS).[6][7] LC-MS/MS is often preferred due to its high sensitivity and selectivity without the need for derivatization.[3] However, GC-MS, which requires a derivatization step to make BPE more volatile, can also provide high selectivity and sensitivity.[6][8]

Q4: How can matrix effects be minimized during sample preparation?

A4: Effective sample preparation is the most critical step in minimizing matrix effects.[3] The primary goal is to remove interfering endogenous components while efficiently extracting BPE. The most common and effective techniques include:

• Solid-Phase Extraction (SPE): This is a highly effective and widely used technique for cleaning up complex samples like serum.[5][9] It can selectively isolate analytes and remove a significant portion of the matrix components.[5] Molecularly imprinted polymers (MIPs) can offer even higher selectivity for bisphenols.[5][10]

• Liquid-Liquid Extraction (LLE): LLE is another common technique used to separate BPE from the bulk of the serum matrix based on its solubility in an immiscible organic solvent.[5]

• Protein Precipitation (PPT): This is a simpler but generally less clean method where a solvent like acetonitrile (B52724) is used to precipitate and remove the majority of proteins from the serum sample.[5][9]

• HybridSPE®-Phospholipid: This is a specialized SPE technique that specifically targets the removal of phospholipids, a major source of matrix effects in serum analysis.

Q5: What is the role of an internal standard in mitigating matrix effects?

A5: An internal standard (IS) is a compound with similar chemical and physical properties to the analyte (BPE) that is added to the sample at a known concentration before sample processing.[11] The IS experiences similar matrix effects and losses during sample preparation and analysis as the analyte. By calculating the ratio of the analyte signal to the IS signal, these variations can be compensated for, leading to more accurate and precise quantification.[11]

Q6: What is a stable isotope-labeled internal standard (SIL-IS) and why is it preferred?

A6: A stable isotope-labeled internal standard (SIL-IS) is considered the "gold standard" for quantitative analysis in complex matrices.[12][13] It is a form of the analyte (BPE) where some atoms have been replaced with their stable isotopes (e.g., ¹³C or ²H). A SIL-IS has nearly identical chemical and physical properties to the native analyte, ensuring it co-elutes and experiences the same degree of matrix effects and extraction recovery.[11][13] This allows for highly accurate correction of any variations, a technique known as stable isotope dilution analysis (SIDA).[12][13][14]

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Poor Peak Shape or Tailing	Matrix components co-eluting with BPE.	Improve chromatographic separation by optimizing the mobile phase gradient, changing the analytical column, or enhancing sample cleanup using a more selective SPE sorbent.
Contamination of the LC system or column.	Flush the LC system and column thoroughly. If the problem persists, replace the column.
Ion Suppression or Enhancement	Co-eluting matrix components affecting BPE ionization.[1][3]	Implement a more rigorous sample cleanup method such as Solid-Phase Extraction (SPE) or HybridSPE®-Phospholipid to remove interfering substances.[5]
Inadequate chromatographic separation.	Modify the LC gradient to better separate BPE from the matrix interferences.
Low Recovery of BPE	Inefficient extraction from the serum matrix.	Optimize the LLE or SPE protocol. For SPE, ensure proper conditioning, loading, washing, and elution steps. For LLE, experiment with different extraction solvents and pH adjustments.
Analyte loss during solvent evaporation.	Evaporate the solvent under a gentle stream of nitrogen at a controlled temperature.
High Background Noise	Contamination from solvents, reagents, or labware.	Use high-purity solvents and reagents. Ensure all glassware and plasticware are thoroughly cleaned or are certified to be free of bisphenols.
Carryover from previous injections.	Implement a robust needle wash protocol for the autosampler. Inject a blank solvent after high-concentration samples.
Inconsistent Results	Variability in sample preparation.	Ensure consistent timing and technique for all sample preparation steps. Use an automated liquid handler for improved precision if available.
Fluctuation in instrument performance.	Perform regular instrument calibration and maintenance. Monitor system suitability by injecting a standard sample at the beginning and end of each batch.
Use of an inappropriate internal standard.	Employ a stable isotope-labeled internal standard for BPE to effectively compensate for matrix effects and procedural variations.[13]

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for BPE Analysis in Serum

This protocol provides a general methodology for the extraction of Bisphenol E from serum using a polymeric SPE cartridge.

1. Materials and Reagents:

• Human serum samples

• Bisphenol E (BPE) analytical standard

• Stable isotope-labeled BPE (BPE-d8 or ¹³C₁₂-BPE) as an internal standard (IS)

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic acid

• Polymeric SPE cartridges (e.g., Oasis HLB)

• Centrifuge tubes

• Nitrogen evaporator

2. Sample Pre-treatment:

• Allow serum samples to thaw at room temperature.

• Vortex the samples to ensure homogeneity.

• Pipette 500 µL of serum into a clean centrifuge tube.

• Spike the sample with the internal standard (e.g., 10 µL of 100 ng/mL BPE-d8 in methanol).

• Add 500 µL of 0.1% formic acid in water and vortex for 30 seconds.

3. Solid-Phase Extraction:

• Conditioning: Condition the SPE cartridge by passing 3 mL of methanol followed by 3 mL of water. Do not allow the sorbent to go dry.

• Loading: Load the pre-treated serum sample onto the conditioned SPE cartridge at a slow flow rate (approx. 1 mL/min).

• Washing: Wash the cartridge with 3 mL of 5% methanol in water to remove hydrophilic interferences.

• Drying: Dry the cartridge under vacuum or with nitrogen for 5-10 minutes to remove residual water.

• Elution: Elute BPE and the IS with 3 mL of methanol into a clean collection tube.

4. Final Processing:

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 50:50 acetonitrile:water).

• Vortex for 30 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

Protocol 2: Derivatization for GC-MS Analysis of BPE

This protocol describes a common derivatization procedure for bisphenols using BSTFA for analysis by GC-MS.[6][7][8]

1. Materials and Reagents:

• Dried sample extract (from SPE or LLE)

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)[6]

• Pyridine (B92270) or other suitable solvent

• Heating block or oven

• GC vials

2. Derivatization Procedure:

• Ensure the sample extract is completely dry.

• Add 50 µL of BSTFA + 1% TMCS and 50 µL of pyridine to the dried extract in a GC vial.[6]

• Cap the vial tightly and vortex for 30 seconds.

• Heat the vial at 60-70°C for 30-60 minutes.[15]

• Cool the vial to room temperature.

• The sample is now ready for injection into the GC-MS.

Quantitative Data Summary

The following table summarizes the typical performance of different sample preparation techniques in terms of recovery and matrix effect for bisphenol analysis in complex matrices.

Sample Preparation Method	Analyte	Matrix	Average Recovery (%)	Matrix Effect (%)	Reference
Solid-Phase Extraction (SPE)	BPA	Serum	79.0 - 87.3	Not specified	[16]
HybridSPE®-Precipitation	BPA	Serum	106.0 - 124.0	-93	[17]
Dispersive SPE (d-SPE)	BPE	Urine	72	Not specified	[18]
Molecularly Imprinted Polymer SPE (MIP-SPE)	Bisphenol Analogues	Beverages & Canned Food	50 - 103	Reduced compared to traditional SPE	[10]

Note: Matrix effect is often calculated as (Peak area in matrix / Peak area in solvent - 1) x 100%. A negative value indicates ion suppression.

Visualizations

Caption: Workflow for BPE analysis in serum using SPE and LC-MS/MS.

Caption: Conceptual diagram of ion suppression due to matrix effects.

References

• 1. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Matrix effects and selectivity issues in LC-MS-MS: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. mdpi.com [mdpi.com]
• 6. The quantification of bisphenols and their analogues in wastewaters and surface water by an improved solid-phase extraction gas chromatography/mass spectrometry method - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Analytical determination of bisphenol A (BPA) and bisphenol analogues in paper products by GC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. library.dphen1.com [library.dphen1.com]
• 9. Sample preparation for serum/plasma profiling and biomarker identification by mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. library.dphen1.com [library.dphen1.com]
• 11. Stable Isotope Dilution Assay - Bayerisches Zentrum für Biomolekulare Massenspektrometrie (BayBioMS) [tcf.tum.de]
• 12. Frontiers | Stable Isotope Dilution Analysis of the Major Prenylated Flavonoids Found in Beer, Hop Tea, and Hops [frontiersin.org]
• 13. Stable-isotope dilution LC–MS for quantitative biomarker analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. brewingscience.de [brewingscience.de]
• 15. researchgate.net [researchgate.net]
• 16. library.dphen1.com [library.dphen1.com]
• 17. library.dphen1.com [library.dphen1.com]
• 18. Application of Solid Phase Extraction and High-Performance Liquid Chromatography with Fluorescence Detection to Analyze Bisphenol A Bis (2,3-Dihydroxypropyl) Ether (BADGE 2H2O), Bisphenol F (BPF), and Bisphenol E (BPE) in Human Urine Samples - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Chromatographic Separation of Bisphenol Isomers

This technical support center provides researchers, scientists, and drug development professionals with targeted troubleshooting guides, frequently asked questions (FAQs), and detailed protocols for the chromatographic separation of bisphenol isomers.

Frequently Asked Questions (FAQs)

This section addresses common challenges and questions that arise during method development and analysis.

Q1: Why do I see a Bisphenol A (BPA) peak in my blank injections when running an LC-MS/MS gradient method?

A1: This is a very common issue caused by background contamination from BPA present in laboratory equipment, plastic vessels, and even high-purity solvents like LC-MS grade acetonitrile (B52724).[1][2][3] During a gradient run, the initial low-organic mobile phase (column conditioning) can cause BPA from the solvent to accumulate at the head of the column.[1][2] When the gradient starts and the organic content increases, this concentrated BPA elutes as a "ghost peak." The intensity of this peak is often proportional to the column conditioning time.[1][2]

A highly effective solution is to switch from a gradient to an isocratic elution method.[1][2] Using a mobile phase with a sufficiently high organic content (e.g., 50% acetonitrile) prevents the BPA from accumulating on the column, leading to a cleaner baseline and more accurate results at trace levels.[1][2]

Q2: My peaks for bisphenol isomers are broad and tailing in my GC-MS analysis. What should I do?

A2: Bisphenols contain polar phenolic hydroxyl groups that can cause poor peak shape (broadening and tailing) and adsorption onto the injector liner during GC-MS analysis.[4] To resolve this, derivatization of the polar groups is necessary before injection. A common and effective agent is N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA), often with a catalyst like 1% trimethylchlorosilane (TMCS), which converts the polar phenols into more volatile and thermally stable trimethylsilyl (B98337) (TMS) ethers.[4][5][6] This process significantly improves chromatographic performance.[5]

Q3: What is a good starting point for choosing an HPLC column to separate common bisphenol isomers like BPA, BPS, and BPF?

A3: A reversed-phase C18 column is the most common and effective choice for separating bisphenol isomers.[7][8] These columns separate analytes based on hydrophobicity, which differs sufficiently among common bisphenols to allow for good resolution. For standard analysis, a column with dimensions like 4.6 mm internal diameter and 150-250 mm length packed with 3 µm or 5 µm particles is a robust starting point.[9][10] For faster analyses or higher resolution with UHPLC systems, shorter columns with smaller particles (e.g., <2 µm) can be used.[9]

Q4: How can I improve the resolution between two closely eluting bisphenol isomers?

A4: Improving resolution involves optimizing selectivity, efficiency, or retention. The most powerful way to alter selectivity is by modifying the mobile phase.[9]

• Change Organic Modifier: Switching from acetonitrile to methanol, or vice-versa, can alter elution order and improve separation, as each solvent has different interactions with the analytes and stationary phase.[9][11]

• Adjust pH: The pH of the mobile phase is critical for ionizable compounds.[11][12] Adjusting the pH away from the analyte's pKa can ensure a consistent ionization state and improve peak shape and reproducibility.[11] Adding a small amount of acid, like formic acid (0.1%), is a common practice.[7][8]

• Optimize Gradient/Flow Rate: For gradient elution, adjusting the slope can increase the separation between peaks.[13] Alternatively, reducing the flow rate can enhance resolution, although it will increase the analysis time.[12]

Troubleshooting Guides

Encountering a problem in your chromatogram? Follow this logical guide to diagnose and solve common issues.

Caption: Troubleshooting decision tree for common chromatographic issues.

Detailed Experimental Protocols

Below are representative protocols for the analysis of bisphenol isomers by HPLC-UV and GC-MS.

Protocol 1: Isocratic HPLC-UV Method for BPA, BPS, and BPF

This protocol is adapted from a method providing excellent resolution for Bisphenol A, Bisphenol S, and Bisphenol F.[7]

• System: Standard HPLC with UV Detector.

• Column: Cogent Bidentate C18™, 2.2 µm, 120Å, 2.1 x 50 mm.[7]

• Mobile Phase: 65:35 DI Water / Acetonitrile with 0.1% Formic Acid (v/v).[7]

• Flow Rate: 0.2 mL/min.[7]

• Injection Volume: 2.0 µL.[7]

• Detection: UV at 275 nm.[7]

• Sample Preparation: Prepare stock solutions (e.g., 1000 mg/L) of each bisphenol standard in methanol. Prepare working standards and samples by diluting in the mobile phase to minimize solvent mismatch effects.[7]

Protocol 2: GC-MS Method for Bisphenol A (with Derivatization)

This protocol outlines the key steps for analyzing BPA by GC-MS, including the essential derivatization step.[4][5]

• System: Gas Chromatograph with a Mass Spectrometer detector.

• Sample Extraction: For aqueous samples, use Solid-Phase Extraction (SPE) to extract and concentrate the analytes.[4]

• Derivatization (Critical Step):

  • Evaporate the sample extract to dryness under a gentle stream of nitrogen.

  • Add 100 µL of a derivatizing agent such as BSTFA with 1% TMCS to the dried extract.[5]

  • Seal the vial and heat at 70°C for 15-30 minutes.[5]

  • Cool to room temperature before injection.

• GC Conditions (Typical):

  • Injector: Splitless mode.

  • Carrier Gas: Helium.

  • Oven Program: Start at a low temperature (e.g., 80°C), ramp to a high temperature (e.g., 280-300°C) to elute the derivatized analytes.

• MS Conditions:

  • Ionization: Electron Ionization (EI).

  • Acquisition: Use Selected Ion Monitoring (SIM) for highest sensitivity, monitoring characteristic ions of the derivatized bisphenols. For derivatized BPA, a key fragment ion is m/z 357.[6]

Caption: General experimental workflow for bisphenol analysis.

Comparative Data Tables

The following tables summarize method parameters and performance data from various studies to aid in method selection and development.

Table 1: Example HPLC Method Parameters for Bisphenol Isomer Separation

Parameter	Method 1 (BPS, BPF, BPA)[7]	Method 2 (BADGE, BPF, BPE)[8]
Column	Cogent Bidentate C18, 2.2µm	Scherzo SM-C18, 3µm
Dimensions	2.1 x 50 mm	4.6 x 150 mm
Mobile Phase A	DI Water + 0.1% Formic Acid	Water + 50 mM Formic Acid
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	Acetonitrile + 50 mM Formic Acid
Elution Mode	Isocratic (35% A, 65% B)	Gradient (40% to 100% B)
Flow Rate	0.2 mL/min	0.4 mL/min
Detection	UV @ 275 nm	Fluorescence (FLD)

Table 2: Method Performance Data for Selected Bisphenols

Analyte	Method	Linearity Range (µg/L)	LOD (µg/L)	LOQ (µg/L)	Reference
BPA	HPLC-FLD	6.25 - 1000	1.07	3.56	[14]
BPS	HPLC-FLD	62.25 - 10000	12.09	40.32	[14]
BPF	HPLC-FLD	6.25 - 1000	0.99	3.13	[14]
BPA	GC-MS (derivatized)	-	57	-	[6]

References

• 1. Troubleshooting of the determination of bisphenol A at ultra-trace levels by liquid chromatography and tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Troubleshooting of the determination of bisphenol A at ultra-trace levels by liquid chromatography and tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. library.dphen1.com [library.dphen1.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Bisphenol A, S, & F Analyzed with HPLC - AppNote [mtc-usa.com]
• 8. Application of Solid Phase Extraction and High-Performance Liquid Chromatography with Fluorescence Detection to Analyze Bisphenol A Bis (2,3-Dihydroxypropyl) Ether (BADGE 2H2O), Bisphenol F (BPF), and Bisphenol E (BPE) in Human Urine Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 9. columnfinder.perkinelmer.oonops.eu [columnfinder.perkinelmer.oonops.eu]
• 10. auroraprosci.com [auroraprosci.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. Mobile Phase Optimization: A Critical Factor in HPLC | Phenomenex [phenomenex.com]
• 13. pharmaguru.co [pharmaguru.co]
• 14. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Low Recovery of Bisphenol E in Sample Preparation

Welcome to the technical support center for troubleshooting issues related to Bisphenol E (BPE) sample preparation. This guide is designed for researchers, scientists, and drug development professionals to help identify and resolve common causes of low BPE recovery during experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes for low recovery of Bisphenol E during sample preparation?

Low recovery of Bisphenol E can stem from several factors throughout the sample preparation workflow. The most common issues include:

• Suboptimal pH: BPE is a phenolic compound, and its extraction efficiency is highly dependent on the pH of the sample solution. If the pH is too high, BPE will be in its ionized (phenolate) form, which has lower affinity for nonpolar sorbents and solvents.

• Inappropriate Solvent Selection: The choice of extraction and elution solvents is critical. Using a solvent with polarity that is not well-matched to BPE can result in poor extraction from the sample matrix or incomplete elution from a solid-phase extraction (SPE) cartridge.

• Sample Matrix Effects: Complex matrices, such as serum, plasma, or food samples, can contain interfering substances that compete with BPE for binding sites on an SPE sorbent or co-elute with BPE, leading to ion suppression in mass spectrometry-based detection.

• Analyte Breakthrough: During solid-phase extraction, if the sample is loaded too quickly or the sorbent capacity is exceeded, BPE may not be adequately retained and will be lost in the load and wash fractions.

• Incomplete Elution: BPE may be strongly retained on the SPE sorbent, and the elution solvent may not be strong enough to desorb it completely.

• Analyte Instability: BPE may degrade during sample storage or processing, especially at elevated temperatures or in certain solvent compositions.

Q2: How does pH affect the extraction of Bisphenol E, and what is the optimal pH range?

The pH of the sample solution is a critical parameter for the efficient extraction of Bisphenol E. Like other bisphenols, BPE is a weak acid with pKa values typically in the range of 9.6 to 10.2.[1]

• At a pH above its pKa , BPE will be deprotonated and exist as a negatively charged phenolate (B1203915) ion. This ionized form is more water-soluble and has a reduced affinity for non-polar sorbents used in reversed-phase SPE (e.g., C18, HLB) and for non-polar extraction solvents in liquid-liquid extraction (LLE).

• At a pH well below its pKa , BPE will be in its neutral, molecular form. This uncharged state is more hydrophobic and will be more effectively retained by reversed-phase SPE sorbents and extracted into organic solvents.

Therefore, for optimal recovery, the pH of the sample should be adjusted to ensure BPE is in its neutral form. A pH around 7 is generally effective for the extraction of bisphenols.[1] It is recommended to adjust the sample pH to be at least 2 pH units below the pKa of BPE.

Q3: Which solvents are most effective for the extraction and elution of Bisphenol E?

Bisphenol E is soluble in many common organic solvents but has very poor solubility in water.[2] The choice of solvent will depend on the extraction technique being used.

• For Liquid-Liquid Extraction (LLE): Solvents like ethyl acetate (B1210297) and dichloromethane (B109758) are commonly used for the extraction of bisphenols.[3] Acetonitrile (B52724) has also been shown to be an effective extraction solvent for bisphenols.[4]

• For Solid-Phase Extraction (SPE):

  • Conditioning: Methanol (B129727) is typically used to condition reversed-phase SPE cartridges.

  • Elution: Acetonitrile and methanol are effective elution solvents for BPE from reversed-phase sorbents. The elution strength may be increased by adding a small amount of a modifier, but care must be taken to ensure compatibility with the analytical detection method.

• For QuEChERS: Acetonitrile is the most common extraction solvent used in QuEChERS methods for bisphenols.[5][6][7]

Q4: How can I minimize sample matrix effects?

Matrix effects can be a significant source of low recovery and variability in results. Here are some strategies to mitigate them:

• Use a Robust Cleanup Step: Incorporate a cleanup step after the initial extraction. In QuEChERS, this is done using dispersive SPE (dSPE) with sorbents like PSA (primary secondary amine) to remove polar interferences and C18 to remove non-polar interferences. For complex samples, specialized sorbents like Z-Sep may offer enhanced cleanup.[8]

• Optimize Chromatographic Separation: Ensure that your analytical method provides good separation of BPE from co-eluting matrix components.

• Use an Internal Standard: A stable isotope-labeled internal standard (e.g., BPE-d14) can help to correct for recovery losses and matrix-induced signal suppression or enhancement.

Q5: What are the best practices for storing samples and solutions containing Bisphenol E to prevent degradation?

Bisphenol E, like other bisphenols, can be susceptible to degradation during storage. To ensure the integrity of your samples and standards:

• Storage Temperature: Store stock solutions and samples at low temperatures. For long-term storage, -20°C or -80°C is recommended.[9]

• Solvent Composition: The stability of bisphenols is generally better in organic solvents like methanol and acetonitrile compared to aqueous solutions. Aqueous solutions should be prepared fresh whenever possible.[9][10]

• Light Protection: Store solutions in amber vials to protect them from light, which can cause photodegradation.

• Container Material: Use glass containers for storing solutions to avoid potential contamination from plastic labware.[9]

Troubleshooting Guides

Low Recovery in Solid-Phase Extraction (SPE)

If you are experiencing low recovery of Bisphenol E during SPE, systematically evaluate each step of the process.

Troubleshooting Workflow for Low SPE Recovery

Caption: A logical workflow for troubleshooting low Bisphenol E recovery in SPE.

Low Recovery in Liquid-Liquid Extraction (LLE)

Troubleshooting Workflow for Low LLE Recovery

References

• 1. economysolutions.in [economysolutions.in]
• 2. ukm.my [ukm.my]
• 3. Simultaneous Quantification of 16 Bisphenol Analogues in Food Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. ifrj.upm.edu.my [ifrj.upm.edu.my]
• 6. mdpi.com [mdpi.com]
• 7. Optimising factors affecting solid phase extraction performances of molecular imprinted polymer as recent sample preparation technique - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A review of the modern principles and applications of solid-phase extraction techniques in chromatographic analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. edaegypt.gov.eg [edaegypt.gov.eg]

Technical Support Center: Enhancing Signal-to-Noise Ratio for Low-Level Bisphenol E Detection

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to researchers, scientists, and drug development professionals working on the detection of low-level Bisphenol E (BPE). The following resources are designed to help you improve the signal-to-noise ratio (S/N) in your experiments, leading to more accurate and reliable quantification.

Troubleshooting Guides

This section addresses common issues encountered during the analysis of low-level BPE that can lead to a poor signal-to-noise ratio.

Issue 1: Low Signal Intensity or No Peak Detected

• Symptom: The peak for Bisphenol E is very small, indistinguishable from the baseline noise, or completely absent.

Potential Cause	Troubleshooting Step	Expected Outcome
Insufficient Sample Concentration	Concentrate your sample using solid-phase extraction (SPE). A well-developed SPE method can significantly increase the analyte concentration prior to analysis.	Increased peak height for BPE, improving the signal-to-noise ratio.
Suboptimal Instrumental Parameters	Optimize the settings on your analytical instrument (e.g., LC-MS/MS). This includes tuning the mass spectrometer for BPE-specific transitions, optimizing the ionization source parameters (e.g., spray voltage, gas flows), and ensuring the detector is functioning correctly.	Enhanced signal intensity for the BPE peak.
Analyte Degradation	Minimize sample degradation by keeping samples cool (on ice or at 4°C) during preparation and analyzing them as promptly as possible after collection.	A significant increase in the peak area for your analyte.
Inefficient Ionization	Adjust the mobile phase composition. The addition of modifiers can improve the ionization efficiency of BPE in the mass spectrometer source.	A more intense and stable signal for BPE.

Issue 2: High Background Noise

• Symptom: The baseline of your chromatogram is noisy, making it difficult to integrate and accurately quantify small peaks.

Potential Cause	Troubleshooting Step	Expected Outcome
Contaminated Solvents or Reagents	Use high-purity, HPLC, or LC-MS grade solvents and freshly prepared mobile phases. Filter all mobile phases before use. Run a "system blank" by injecting the mobile phase directly to isolate the source of contamination.[1]	A stable and low-noise baseline.
Matrix Effects	Implement a more rigorous sample clean-up procedure, such as solid-phase extraction (SPE), to remove interfering compounds from the sample matrix.[2]	Reduced background noise and ion suppression/enhancement, leading to a more accurate measurement.
Instrumental Noise	Ensure the mass spectrometer is properly maintained and calibrated. Check for and address any leaks in the LC system.	A quieter and more stable baseline.
Electronic Noise	Utilize signal averaging by acquiring and averaging multiple scans. This can help to reduce random noise.[3]	An improved signal-to-noise ratio.

Frequently Asked Questions (FAQs)

Q1: What is a good starting point for developing a solid-phase extraction (SPE) method for BPE?

A1: A good starting point for SPE method development for BPE and other bisphenols is to use a polymeric reversed-phase sorbent. The general steps involve conditioning the cartridge with an organic solvent (e.g., methanol) followed by water, loading the sample, washing with a weak solvent to remove interferences, and finally eluting the BPE with a stronger organic solvent (e.g., methanol (B129727) or acetonitrile).[4] The pH of the sample and wash solutions can be optimized to improve retention and selectivity.

Q2: What are typical LC-MS/MS parameters for the analysis of Bisphenol E?

A2: While optimal parameters should be determined empirically for your specific instrument, a common approach for BPE analysis by LC-MS/MS involves using a C18 or a phenyl-hexyl column with a gradient elution of water and an organic solvent (methanol or acetonitrile), often with a small amount of additive like formic acid or ammonia (B1221849) to aid ionization. For detection, multiple reaction monitoring (MRM) in negative ion mode is typically used. Common precursor and product ions for BPE are m/z 213.3 → 198.3 and 213.3 → 197.4.[5]

Q3: How can I minimize contamination when analyzing for trace levels of BPE?

A3: To minimize contamination, it is crucial to avoid using plastic labware (e.g., pipette tips, centrifuge tubes) that may contain bisphenols.[6] Use glass or polypropylene (B1209903) labware that has been thoroughly cleaned. Run procedural blanks alongside your samples to monitor for any background contamination.[1] Using high-purity solvents and reagents is also essential.

Q4: What are the expected limit of detection (LOD) and limit of quantification (LOQ) for BPE?

A4: The LOD and LOQ for BPE are highly dependent on the analytical method, instrument sensitivity, and the sample matrix. However, with modern LC-MS/MS instrumentation and proper sample preparation, LODs in the range of 0.29 to 0.40 µg/kg and LOQs from 1.09 to 1.32 µg/kg in paper samples have been reported.[7] For water samples, LODs in the low µg/L range have been achieved.[8]

Q5: What are matrix effects and how can I mitigate them?

A5: Matrix effects are the alteration of ionization efficiency by co-eluting compounds from the sample matrix, leading to either ion suppression or enhancement of the analyte signal.[2] To mitigate matrix effects, you can improve sample cleanup using techniques like SPE, optimize chromatographic separation to resolve BPE from interfering compounds, or use a matrix-matched calibration curve for quantification.

Data Presentation

Table 1: Method Validation Parameters for Bisphenol E Detection

Analytical Method	Matrix	LOD	LOQ	Recovery (%)	Reference
HPLC-FLD	Human Urine	-	11.42–22.35 ng/mL	74.3–86.5	[9]
GC-MS	Water	low µg/L range	-	> 80	[8]
LC-MS/MS	Paper and Board	0.29–0.40 µg/kg	1.09–1.32 µg/kg	71–115	[7]
LC-MS/MS	Plant-Based Beverages	0.26 ng/mL	0.78 ng/mL	78.0–105.0	[10]

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for BPE from Aqueous Samples

This protocol is a general guideline and should be optimized for your specific sample matrix and analytical requirements.

• Cartridge Conditioning:

  • Pass 5 mL of methanol through a polymeric reversed-phase SPE cartridge.

  • Equilibrate the cartridge by passing 5 mL of deionized water. Do not allow the cartridge to go dry.

• Sample Loading:

  • Load the aqueous sample onto the conditioned SPE cartridge at a flow rate of approximately 1-2 mL/min.

• Washing:

  • Wash the cartridge with 5 mL of a weak solvent mixture (e.g., 5% methanol in water) to remove polar interferences.

• Elution:

  • Elute the retained BPE from the cartridge with 5 mL of a strong organic solvent (e.g., methanol or acetonitrile) into a clean collection tube.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a small, known volume of the initial mobile phase for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Analysis of Bisphenol E

This protocol provides a starting point for developing an LC-MS/MS method for BPE.

• LC System: A high-performance or ultra-high-performance liquid chromatography system.

• Column: A reversed-phase C18 or Phenyl-Hexyl column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile or Methanol with 0.1% formic acid.

• Gradient: A typical gradient would start with a high percentage of Mobile Phase A, ramping up to a high percentage of Mobile Phase B to elute BPE, followed by a re-equilibration step.

• Flow Rate: 0.3 - 0.5 mL/min.

• Injection Volume: 5 - 10 µL.

• MS System: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in negative mode.

• MRM Transitions:

  • Precursor Ion: 213.3 m/z

  • Product Ion 1 (Quantifier): 198.3 m/z

  • Product Ion 2 (Qualifier): 197.4 m/z[5]

• Source Parameters: Optimize spray voltage, source temperature, and gas flows (nebulizer, heater, and curtain gas) to achieve maximum signal intensity for BPE.

Visualizations

Caption: Experimental workflow for low-level Bisphenol E analysis.

Caption: Troubleshooting workflow for low signal-to-noise ratio.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Comprehensive LC-MS/MS Analysis of 15 Bisphenols in 8 Minutes [restek.com]
• 6. Troubleshooting of the determination of bisphenol A at ultra-trace levels by liquid chromatography and tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Analytical determination of bisphenol A (BPA) and bisphenol analogues in paper products by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Development of an analytical method based on derivatisation solid-phase microextraction combined with gas chromatography-mass spectrometry for the determination of bisphenol analogues in environmental waters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Application of Solid Phase Extraction and High-Performance Liquid Chromatography with Fluorescence Detection to Analyze Bisphenol A Bis (2,3-Dihydroxypropyl) Ether (BADGE 2H2O), Bisphenol F (BPF), and Bisphenol E (BPE) in Human Urine Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]

Optimization of ESI source parameters for Bisphenol E analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the optimization of Electrospray Ionization (ESI) source parameters for the analysis of Bisphenol E (BPE) and related compounds.

Troubleshooting Guide

This guide addresses common issues encountered during the analysis of Bisphenol E using LC-MS with an ESI source.

Problem	Possible Cause(s)	Suggested Solution(s)
No or Low Signal/Poor Sensitivity for Bisphenol E	1. Incorrect Ionization Mode: Bisphenols, including BPE, are phenolic compounds that readily deprotonate. 2. Suboptimal ESI Source Parameters: Capillary voltage, cone voltage, desolvation gas flow, and temperature are not optimized for BPE. 3. Inefficient Deprotonation: The mobile phase composition may not be conducive to forming the [M-H]⁻ ion. 4. Sample Concentration Too Low: The amount of BPE in the sample is below the instrument's limit of detection.	1. Switch to Negative Ion Mode: Bisphenols ionize most effectively in negative ESI mode to form the deprotonated molecule [M-H]⁻.[1][2] 2. Optimize Source Parameters: Systematically adjust the capillary voltage (typically 2.5-3.5 kV), cone voltage, desolvation gas flow, and source/desolvation temperature. Refer to the optimized parameters table below. 3. Modify Mobile Phase: Add a volatile basic modifier to the mobile phase, such as 0.1% ammonium (B1175870) hydroxide, to facilitate deprotonation and enhance signal intensity.[3] The use of ammonium fluoride (B91410) has also been shown to improve sensitivity for some phenols.[3] 4. Increase Sample Concentration or Injection Volume: If possible, concentrate the sample or inject a larger volume. Ensure the concentration is within the linear range of the instrument.
Unstable Signal or High Background Noise	1. Contaminated Mobile Phase or System: Bisphenols are common environmental contaminants and can be present in solvents, tubing, and vials.[4] 2. Corona Discharge: In negative ion mode, an excessively high capillary voltage can lead to corona discharge, causing an unstable signal and high background. 3. Leaks in the System: Air leaks in the LC or MS system can introduce contaminants and cause pressure fluctuations.	1. Use High-Purity Solvents: Utilize LC-MS grade solvents and new, clean solvent bottles. 2. Implement a "Dilute and Shoot" Approach: This can help minimize matrix effects and background from the sample itself.[3] 3. Optimize Capillary Voltage: Gradually increase the voltage to find the optimal point before discharge occurs. 4. Perform Leak Checks: Regularly check for leaks in the gas supply and LC flow path.[5]
Ghost Peaks or Carryover	1. Analyte Adsorption: BPE can adsorb onto surfaces in the LC system, such as the column, tubing, or injector. 2. Mobile Phase Contamination: Trace levels of BPE in the mobile phase can accumulate on the column during equilibration and elute during the gradient.[4]	1. Thorough Wash Cycles: Implement rigorous wash cycles with a strong solvent between injections. 2. Switch to Isocratic Elution: If using a gradient, contamination from the mobile phase can accumulate on the column. An isocratic method with a sufficiently high organic phase percentage can prevent this.[4] 3. Use a Guard Column: This can help protect the analytical column from strongly retained contaminants.
Poor Peak Shape (Fronting or Tailing)	1. Column Overload: Injecting too much sample can lead to peak fronting. 2. Secondary Interactions: The analyte may be interacting with active sites on the column. 3. Inappropriate Mobile Phase pH: The pH of the mobile phase can affect the ionization state of BPE and its interaction with the stationary phase.	1. Dilute the Sample: Reduce the concentration of the injected sample. 2. Use a Different Column: A column with a different stationary phase may provide better peak shape. 3. Adjust Mobile Phase pH: Ensure the mobile phase pH is appropriate for the analysis of phenolic compounds.

Frequently Asked Questions (FAQs)

Q1: Which ionization mode is best for Bisphenol E analysis?

A1: Negative Electrospray Ionization (ESI) mode is highly recommended for the analysis of Bisphenol E and other bisphenols. These compounds have phenolic hydroxyl groups that readily lose a proton to form a negatively charged ion, [M-H]⁻, which can be sensitively detected by the mass spectrometer.[1][2]

Q2: What are typical starting ESI source parameters for Bisphenol E optimization?

A2: Good starting parameters for optimization in negative ion mode are a capillary voltage of -3.0 kV, a cone voltage of 30-50 V, a desolvation gas (nitrogen) flow of 600-800 L/hr, and a desolvation temperature of 350-450 °C. These should be systematically optimized for your specific instrument and mobile phase composition.

Q3: How can I improve the sensitivity of my Bisphenol E analysis?

A3: To improve sensitivity, ensure you are in negative ion mode. You can also add a small amount of a basic modifier, like ammonium hydroxide, to your mobile phase to enhance deprotonation.[3] Systematically optimizing all ESI source parameters, such as capillary and cone voltage, gas flows, and temperatures, is also crucial.

Q4: I am seeing a Bisphenol A peak in my blank injections. Could this be related to my Bisphenol E analysis?

A4: Yes, this is a common issue. Bisphenol A (BPA) is a widespread contaminant found in many plastics and solvents.[4] If you are seeing a BPA peak, it is likely a contaminant in your LC-MS system or solvents. This can interfere with the analysis of other bisphenols, including Bisphenol E. To address this, use high-purity, LC-MS grade solvents, avoid plastic labware where possible, and consider using an isocratic elution method to prevent the concentration of contaminants on your column.[4]

Q5: What are the expected precursor and product ions for Bisphenol E in MS/MS?

A5: In negative ion mode, the precursor ion for Bisphenol E (molecular weight 214.26 g/mol ) will be the deprotonated molecule [M-H]⁻ at an m/z of approximately 213.3. Common product ions for bisphenols result from the cleavage of the bonds connecting the two phenolic rings.

Optimized ESI Source Parameters for Bisphenol Analysis

The following table summarizes typical ESI source parameters that have been successfully used for the analysis of bisphenols. Note that optimal values can vary between different mass spectrometer models and manufacturers.

Parameter	Typical Range/Value	Ionization Mode
Capillary Voltage	2.5 - 4.0 kV	Negative
Cone Voltage	20 - 60 V	Negative
Desolvation Gas Flow (N₂)	600 - 1000 L/hr	Negative
Desolvation Temperature	350 - 500 °C	Negative
Source Temperature	120 - 150 °C	Negative

Experimental Protocol: ESI Source Parameter Optimization for Bisphenol E

This protocol outlines a systematic approach to optimizing ESI source parameters for the analysis of Bisphenol E.

1. Preparation of Tuning Solution:

• Prepare a standard solution of Bisphenol E at a concentration of approximately 1 µg/mL in a solvent composition similar to your initial LC mobile phase (e.g., 50:50 acetonitrile:water).

2. Initial Instrument Setup:

• Set the mass spectrometer to operate in negative ion mode.

• Infuse the tuning solution directly into the ESI source at a constant flow rate (e.g., 10 µL/min) using a syringe pump.

• Set the mass analyzer to monitor the m/z of the expected deprotonated molecule of Bisphenol E ([M-H]⁻ ≈ 213.3 m/z).

3. Optimization Workflow:

• Capillary Voltage: While monitoring the ion intensity of BPE, gradually increase the capillary voltage from a low value (e.g., 1.5 kV) up to around 4.5 kV. Record the voltage that provides the highest stable signal without evidence of electrical discharge (erratic signal).

• Cone Voltage (or Fragmentor Voltage): Set the capillary voltage to its optimal value. Vary the cone voltage in small increments (e.g., 5-10 V) over a range (e.g., 10-80 V) to find the voltage that maximizes the intensity of the precursor ion.

• Desolvation Gas Temperature: At the optimized capillary and cone voltages, incrementally increase the desolvation gas temperature (e.g., in 25 °C steps from 250 °C to 500 °C) and observe the effect on the BPE signal.

• Desolvation Gas Flow: With the other parameters set to their optimal values, adjust the desolvation gas flow rate. Start at a mid-range value and increase it until the signal intensity plateaus or begins to decrease.

• Source Temperature: If your instrument has a separate source temperature control, optimize this parameter in a similar manner to the desolvation temperature.

4. Final Verification:

• Once all parameters are individually optimized, it is good practice to re-check for any interplay between them by making small adjustments to each parameter around its determined optimum.

• The final optimized parameters should provide the highest, most stable, and reproducible signal for Bisphenol E.

ESI Optimization Workflow for Bisphenol E

Caption: A flowchart illustrating the systematic optimization of ESI source parameters for Bisphenol E analysis.

References

• 1. library.dphen1.com [library.dphen1.com]
• 2. Investigation on fragmentation pathways of bisphenols by using electrospray ionization Orbitrap mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Influence of mobile phase composition on the analytical sensitivity of LC-ESI-MS/MS for the concurrent analysis of bisphenols, parabens, chlorophenols, benzophenones, and alkylphenols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Troubleshooting of the determination of bisphenol A at ultra-trace levels by liquid chromatography and tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. gentechscientific.com [gentechscientific.com]

Overcoming ion suppression when analyzing Bisphenol E in complex matrices

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome challenges associated with ion suppression when analyzing Bisphenol E (BPE) in complex matrices using liquid chromatography-mass spectrometry (LC-MS).

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: What is ion suppression and why is it a problem when analyzing Bisphenol E (BPE)?

A1: Ion suppression is a type of matrix effect where co-eluting compounds from the sample matrix interfere with the ionization of the target analyte, in this case, BPE, in the mass spectrometer's ion source.[1][2] This interference leads to a decreased analyte signal, which can result in poor sensitivity, inaccurate quantification, and reduced method reproducibility.[2][3] In complex matrices such as plasma, urine, or environmental samples, endogenous components like salts, lipids (e.g., phospholipids), and proteins are common causes of ion suppression.[1][4][5]

Q2: My BPE signal is significantly lower in my sample than in my clean solvent standard. How can I confirm this is due to ion suppression?

A2: There are two primary methods to evaluate matrix effects and confirm ion suppression:

• Post-Column Infusion: This qualitative method involves infusing a constant flow of a BPE standard solution into the mass spectrometer while injecting a blank, extracted matrix sample onto the LC column.[6] A dip in the BPE signal at the retention time where matrix components elute indicates ion suppression.

• Post-Extraction Spike: This quantitative method is considered the "gold standard".[7] It involves comparing the peak area of BPE spiked into an extracted blank matrix with the peak area of BPE in a neat solvent at the same concentration. The matrix effect (ME) can be calculated as follows:

  % ME = (Peak Area in Matrix / Peak Area in Solvent) x 100

  A value below 100% indicates ion suppression, while a value above 100% suggests ion enhancement.[8]

Q3: What are the most effective strategies to reduce or eliminate ion suppression for BPE analysis?

A3: A multi-pronged approach combining efficient sample preparation, optimized chromatography, and appropriate calibration strategies is generally the most effective way to combat ion suppression.[4][9] The primary goal is to remove interfering matrix components before they enter the mass spectrometer.

Here is a logical workflow for troubleshooting and mitigating ion suppression:

Caption: A logical workflow for troubleshooting ion suppression in BPE analysis.

Q4: Which sample preparation technique is best for removing interferences for BPE analysis?

A4: The choice of sample preparation technique depends on the complexity of the matrix and the physicochemical properties of BPE. Improving sample preparation is often the most effective way to reduce ion suppression.[4]

Sample Preparation Technique	Principle	Effectiveness in Removing Interferences
Protein Precipitation (PPT)	Proteins are precipitated out of solution using an organic solvent (e.g., acetonitrile) or an acid (e.g., trichloroacetic acid).	Simple and fast, but may not remove other interfering components like phospholipids, leading to potential ion suppression.[3]
Liquid-Liquid Extraction (LLE)	BPE is partitioned between two immiscible liquid phases, separating it from matrix components that have different solubilities.	Can be more selective than PPT and effective at removing highly polar or non-polar interferences.[10]
Solid-Phase Extraction (SPE)	BPE is retained on a solid sorbent while matrix interferences are washed away. BPE is then eluted with a suitable solvent.	Highly effective and selective for removing a broad range of interferences, including phospholipids.[1][5]
Immunoaffinity Chromatography (IAC)	Utilizes highly specific antibodies to BPE to selectively capture and purify it from the sample matrix.	Offers very high selectivity and can significantly reduce matrix effects.[11]

Q5: How can I optimize my chromatographic method to minimize ion suppression?

A5: Chromatographic optimization aims to separate BPE from co-eluting matrix components.[2] Consider the following adjustments:

• Modify the Mobile Phase Gradient: A shallower gradient can improve the separation between BPE and interfering compounds.

• Change the Organic Solvent: Switching from acetonitrile (B52724) to methanol (B129727) (or vice versa) can alter the elution profile of both BPE and matrix components.

• Adjust the Mobile Phase pH: Modifying the pH can change the retention behavior of ionizable analytes and interferences.

• Use a Different Column Chemistry: Employing a column with a different stationary phase (e.g., C18, phenyl-hexyl) can provide alternative selectivity.

• Reduce Flow Rate: Lower flow rates, especially in the nanoliter-per-minute range, can lead to smaller, more highly charged droplets in the ESI source, which can be more tolerant to non-volatile salts.[3]

Q6: Can I just dilute my sample to overcome ion suppression?

A6: Yes, diluting the sample is a simple method to reduce the concentration of interfering matrix components.[3][8] However, this approach also dilutes your analyte, BPE, which may not be feasible if the BPE concentration is already low and close to the limit of quantification of your method.

Q7: How do matrix-matched calibrants and stable isotope-labeled internal standards help?

A7: These are calibration strategies to compensate for, rather than eliminate, ion suppression:

• Matrix-Matched Calibrants: Calibration standards are prepared in a blank matrix that is identical to the samples being analyzed.[1] This ensures that the calibration standards and the samples experience similar levels of ion suppression, leading to more accurate quantification.

• Stable Isotope-Labeled (SIL) Internal Standards: A SIL internal standard (e.g., BPE-d8) is an ideal choice as it has nearly identical chemical and physical properties to BPE and will co-elute.[1] It will therefore be affected by ion suppression in the same way as the analyte. By monitoring the ratio of the analyte to the internal standard, accurate quantification can be achieved even in the presence of signal suppression.

Experimental Protocols

Protocol 1: Generic Solid-Phase Extraction (SPE) for Bisphenol E in Water Samples

This protocol provides a general procedure for extracting BPE from water samples using a polymeric reversed-phase SPE cartridge.

• Cartridge Conditioning:

  • Pass 5 mL of methanol through the SPE cartridge.

  • Pass 5 mL of deionized water through the cartridge. Do not allow the cartridge to go dry.

• Sample Loading:

  • Load the water sample (e.g., 100 mL) onto the cartridge at a flow rate of approximately 5-10 mL/min.

• Washing:

  • Wash the cartridge with 5 mL of a 5% methanol in water solution to remove polar interferences.

• Drying:

  • Dry the cartridge under vacuum or with a stream of nitrogen for 10-20 minutes to remove residual water.

• Elution:

  • Elute the retained BPE from the cartridge with 5 mL of methanol or acetonitrile.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable volume (e.g., 1 mL) of the initial mobile phase for LC-MS analysis.

Visualizations

Caption: Mechanism of ion suppression in an electrospray ionization source.

References

• 1. longdom.org [longdom.org]
• 2. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. researchgate.net [researchgate.net]
• 6. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 11. 2024.sci-hub.se [2024.sci-hub.se]

Technical Support Center: Enhancing GC-MS Sensitivity of Bisphenol E through Derivatization

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the derivatization of Bisphenol E (BPE) to enhance its sensitivity in Gas Chromatography-Mass Spectrometry (GC-MS) analysis.

Frequently Asked Questions (FAQs)

Q1: Why is derivatization necessary for the GC-MS analysis of Bisphenol E?

A1: Bisphenol E, like other bisphenols, is a polar compound with low volatility due to the presence of hydroxyl (-OH) groups.[1][2] Direct GC-MS analysis of underivatized BPE often results in poor chromatographic peak shape, including peak tailing, and low sensitivity.[1][3] Derivatization chemically modifies the polar hydroxyl groups, replacing them with less polar functional groups. This process increases the volatility and thermal stability of BPE, leading to improved peak symmetry, increased sensitivity, and lower detection limits.[1]

Q2: What are the most common derivatization strategies for Bisphenol E?

A2: The two most common and effective derivatization strategies for BPE and other phenolic compounds for GC-MS analysis are:

• Silylation: This is a widely used technique where the active hydrogen in the hydroxyl groups is replaced by a trimethylsilyl (B98337) (TMS) group.[1] The most common silylating reagent is N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA), often used with a catalyst like trimethylchlorosilane (TMCS).[2][4]

• Acylation: This method involves the introduction of an acyl group. Common reagents include acetic anhydride (B1165640) (AA) and pentafluorobenzoyl chloride (PFBOCl).[5][6] Acylation, particularly with fluorinated reagents like PFBOCl, can significantly enhance sensitivity, especially when using negative chemical ionization (NCI) mass spectrometry.[5]

Q3: Which derivatization method offers the highest sensitivity for Bisphenol E?

A3: The choice of derivatization reagent can significantly impact the limit of detection (LOD). For Bisphenol A (a structurally similar compound), derivatization with BSTFA + 1% TMCS resulted in a much lower LOD (57 ppb) compared to bromoacetonitrile (B46782) (367 ppb), indicating a significant increase in sensitivity with silylation.[4] Another study comparing different methods for BPA analysis found that derivatization with PFBOCl coupled with NCI-GC-MS provided the lowest LOD (0.02 µg/kg) compared to BSTFA with EI-GC-MS (LOD of 6 µg/kg for one of the methods).[5] This suggests that for achieving the highest sensitivity, acylation with a fluorinated reagent like PFBOCl combined with NCI-MS detection is a powerful strategy.

Troubleshooting Guides

This section addresses common issues encountered during the derivatization and GC-MS analysis of Bisphenol E.

Problem 1: Incomplete or No Derivatization

Symptoms:

• Low or no peak for the derivatized BPE.

• Presence of a broad, tailing peak corresponding to underivatized BPE.

• Inconsistent and non-reproducible peak areas.[7]

Possible Causes and Solutions:

Cause	Solution
Presence of Moisture	Silylating reagents are highly sensitive to moisture, which can consume the reagent and inhibit the reaction.[1] Ensure all glassware is thoroughly dried. Dry the sample extract completely, for example, under a gentle stream of nitrogen, before adding the derivatization reagent.[7]
Insufficient Reagent	The derivatization reagent should be added in excess to ensure the reaction goes to completion. A general guideline for silylation is to use at least a 2:1 molar ratio of the silylating agent to the active hydrogens in the sample.[8]
Suboptimal Reaction Conditions	Derivatization reactions are influenced by temperature and time. For BSTFA derivatization of bisphenols, a common starting point is heating at 60-80°C for 30-60 minutes.[4][9] Optimization of these parameters may be necessary for your specific sample matrix.
Improper Solvent	The choice of solvent can affect the derivatization efficiency. For silylation with BSTFA, acetone (B3395972) has been shown to significantly accelerate the reaction rate compared to other solvents like dichloromethane (B109758) or hexane.[10][11] If your sample is in an incompatible solvent, evaporate it to dryness and reconstitute in a suitable solvent like acetone or pyridine (B92270) before adding the derivatization reagent.[12]
Sample Matrix Effects	Complex sample matrices can interfere with the derivatization reaction. Consider additional sample cleanup steps prior to derivatization.

Problem 2: Poor Peak Shape (Tailing or Fronting)

Symptoms:

• Asymmetrical peaks, which can affect integration and quantification.

Possible Causes and Solutions:

Cause	Solution
Incomplete Derivatization	As mentioned above, underivatized BPE will exhibit poor peak shape. Ensure complete derivatization by addressing the factors in Problem 1.
Active Sites in the GC System	Active sites in the injector liner, column, or connections can interact with the derivatized analyte, causing peak tailing. Use a deactivated liner and a high-quality, low-bleed GC column suitable for trace analysis. Regularly check for and replace worn septa and ferrules.
Column Overload	Injecting too much sample can lead to peak fronting. Reduce the injection volume or dilute the sample.
Improper Injection Technique	A slow or inconsistent injection can lead to band broadening and poor peak shape. Use an autosampler for reproducible injections.

Problem 3: Contamination and Ghost Peaks

Symptoms:

• Presence of unexpected peaks in the chromatogram, which can interfere with the BPE peak.

Possible Causes and Solutions:

Cause	Solution
Contaminated Reagents or Solvents	Use high-purity solvents and fresh derivatization reagents. Store reagents properly to prevent degradation and contamination.
Carryover from Previous Injections	Implement a thorough wash sequence for the syringe and injector port between sample injections. Running a solvent blank can help identify carryover issues.
Bleed from Septa or Ferrules	Use high-quality, low-bleed septa and ferrules. Replace them regularly as part of routine maintenance.
Contamination from Labware	Ensure all glassware and sample vials are scrupulously clean. Avoid the use of plastic containers, as they can be a source of bisphenol contamination.

Quantitative Data Summary

The following tables summarize the reported limits of detection (LOD) and quantification (LOQ) for bisphenols using different derivatization strategies. This data can help in selecting the most appropriate method based on the required sensitivity.

Table 1: Silylation with BSTFA

Analyte	Derivatization Reagent	Detection Method	LOD	LOQ	Reference
Bisphenols (including BPE)	BSTFA	GC-MS(SIM)	1-50 ng/L	-	[9]
Bisphenol A	BSTFA + 1% TMCS	GC-MS	57 ppb	-	[4]
Bisphenol A	BSTFA	EI-GC-MS	6 µg/kg	-	[5]

Table 2: Acylation Strategies

Analyte	Derivatization Reagent	Detection Method	LOD	LOQ	Reference
Bisphenol A	Acetic Anhydride	GC-MS	38 ng/L	-	[3]
Bisphenol A, S	Acetic Anhydride	GC-MS(SIM)	3-16 pg/mL	-	[6]
Bisphenol A	PFBOCl	NCI-GC-MS	0.02 µg/kg	-	[5]

Experimental Protocols

Protocol 1: Silylation with BSTFA

This protocol is a general guideline for the silylation of Bisphenol E.

• Sample Preparation: Evaporate the sample extract containing BPE to dryness under a gentle stream of nitrogen.

• Reconstitution (Optional but Recommended): Add 50 µL of a suitable solvent like pyridine or acetone to the dried residue and vortex to dissolve.[12]

• Derivatization: Add 50-100 µL of BSTFA (with 1% TMCS) to the sample vial.[9]

• Reaction: Cap the vial tightly and heat at 70-80°C for 30-60 minutes.[2][4]

• Cooling: Allow the vial to cool to room temperature.

• Analysis: The sample is now ready for GC-MS injection.

Protocol 2: Acylation with Acetic Anhydride (In-situ)

This protocol describes an in-situ acylation method.[6]

• Sample Preparation: Prepare the aqueous sample in a suitable buffer (e.g., 5 mM Na₂CO₃/NaHCO₃).

• Derivatization: Add the acylation reagent (e.g., acetic anhydride) directly to the aqueous sample.

• Extraction: Proceed with the extraction of the derivatized BPE using a suitable technique like solid-phase microextraction (SPME) or liquid-liquid extraction.

• Analysis: Analyze the extract by GC-MS.

Visualizations

Caption: General experimental workflows for silylation and acylation derivatization of Bisphenol E.

Caption: A logical troubleshooting workflow for common GC-MS issues with derivatized Bisphenol E.

References

• 1. library.dphen1.com [library.dphen1.com]
• 2. library.dphen1.com [library.dphen1.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Comparing different gas chromatographic methods for the quantification of bisphenol A (BPA) trace levels in paper and cardboard products from the market - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Comparison of two derivatization-based methods for solid-phase microextraction-gas chromatography-mass spectrometric determination of bisphenol A, bisphenol S and biphenol migrated from food cans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. The Use of Derivatization Reagents for Gas Chromatography (GC) [sigmaaldrich.com]
• 9. The quantification of bisphenols and their analogues in wastewaters and surface water by an improved solid-phase extraction gas chromatography/mass spectrometry method - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Silyl derivatization of alkylphenols, chlorophenols, and bisphenol A for simultaneous GC/MS determination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Ensuring long-term stability of Bisphenol E-13C6 stock solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on ensuring the long-term stability of Bisphenol E-13C6 stock solutions. Below you will find frequently asked questions, troubleshooting guides, and detailed experimental protocols to support the accuracy and reliability of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing Bisphenol E-13C6 stock solutions for long-term storage?

A1: For long-term stability, it is highly recommended to prepare Bisphenol E-13C6 stock solutions in high-purity, anhydrous organic solvents such as acetonitrile (B52724) or methanol (B129727). Acetonitrile is often preferred due to its excellent solubilizing properties for bisphenols and its compatibility with reversed-phase liquid chromatography systems. The presence of water can significantly accelerate the degradation of bisphenol compounds.

Q2: What are the optimal storage conditions for maintaining the stability of Bisphenol E-13C6 stock solutions?

A2: To minimize degradation, Bisphenol E-13C6 stock solutions should be stored at low temperatures. For long-term storage (months to years), a temperature of -20°C is recommended.[1][2] For maximum stability over extended periods, storage at -80°C is ideal. Solutions should be stored in amber glass vials with PTFE-lined caps (B75204) to protect them from light and prevent potential contamination from plastic containers.

Q3: How long can I expect my Bisphenol E-13C6 stock solution to be stable under recommended storage conditions?

A3: The stability of your stock solution will depend on the solvent, concentration, and storage temperature. When prepared in anhydrous acetonitrile or methanol and stored at -20°C or below in tightly sealed amber glass vials, Bisphenol E-13C6 stock solutions are expected to be stable for at least 6 to 12 months. However, it is crucial to perform periodic stability assessments to verify the concentration and purity of the stock solution over time.

Q4: Can I store my working solutions under the same conditions as my stock solution?

A4: While working solutions can be stored at -20°C, their stability, especially at lower concentrations and potentially in solvent mixtures containing water, may be reduced compared to concentrated stock solutions. It is best practice to prepare fresh working solutions from the stock solution before each experiment. If short-term storage of working solutions is necessary, it should be at -20°C, and their stability should be verified if stored for more than a few days.

Q5: Are there any known degradation pathways for Bisphenol E?

A5: While specific degradation pathways for Bisphenol E are not as extensively studied as those for Bisphenol A (BPA), it is expected to undergo similar degradation mechanisms. These can include oxidation of the phenol (B47542) groups and cleavage of the ethylidene bridge, particularly under exposure to light, high temperatures, or in the presence of reactive chemical species. In aqueous solutions, hydrolysis of any potential conjugates or derivatives can also occur.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Inconsistent or drifting analytical results over time.	Degradation of the Bisphenol E-13C6 stock or working solution.	1. Prepare a fresh stock solution from the neat material. 2. Perform a stability check by comparing the analytical response of the old solution to the fresh one. 3. Ensure that the solvent used for preparing the solution is of high purity and anhydrous. 4. Verify that the storage conditions (temperature and protection from light) have been consistently maintained.
Appearance of unknown peaks in the chromatogram.	Formation of degradation products in the stock solution.	1. Analyze the stock solution using a high-resolution mass spectrometer to identify potential degradation products. 2. Review the storage conditions and handling procedures to identify potential causes of degradation. 3. Prepare a fresh stock solution and re-analyze.
Lower than expected concentration of the stock solution.	Evaporation of the solvent or degradation of the analyte.	1. Ensure that the vial caps are securely tightened to prevent solvent evaporation. 2. Use vials with PTFE-lined caps for a better seal. 3. Re-evaluate the initial weighing and dilution steps to rule out preparation errors. 4. Perform a stability check against a freshly prepared standard.

Experimental Protocols

Protocol for Preparation of Bisphenol E-13C6 Stock Solution (1 mg/mL)

Materials:

• Bisphenol E-13C6 (neat solid)

• Anhydrous acetonitrile (HPLC or MS grade)

• Calibrated analytical balance

• Class A volumetric flask (e.g., 10 mL)

• Amber glass vials with PTFE-lined caps

Procedure:

• Accurately weigh approximately 10 mg of Bisphenol E-13C6 neat material onto a tared weighing paper.

• Carefully transfer the weighed solid into a 10 mL volumetric flask.

• Record the exact weight of the transferred solid.

• Add a small amount of anhydrous acetonitrile to the flask to dissolve the solid.

• Once dissolved, bring the solution to the 10 mL mark with anhydrous acetonitrile.

• Cap the flask and invert it several times to ensure homogeneity.

• Transfer aliquots of the stock solution into amber glass vials.

• Label the vials with the compound name, concentration, solvent, preparation date, and store at -20°C.

Protocol for Long-Term Stability Assessment of Bisphenol E-13C6 Stock Solution

This protocol outlines a procedure to assess the stability of a Bisphenol E-13C6 stock solution over time using HPLC-MS/MS.

1. Initial Analysis (Time Point 0):

• Prepare a fresh Bisphenol E-13C6 stock solution as described above.

• Prepare a series of calibration standards by serially diluting the fresh stock solution to cover the desired concentration range.

• Analyze the calibration standards by HPLC-MS/MS to establish a calibration curve.

• Analyze a quality control (QC) sample prepared from the stock solution at a known concentration. The response of this sample will serve as the baseline (100% stability).

2. Storage of Stability Samples:

• Store aliquots of the stock solution under the desired storage conditions (e.g., -20°C in the dark).

3. Subsequent Analyses (e.g., 1, 3, 6, 12 months):

• At each scheduled time point, retrieve a stored aliquot of the stock solution.

• Allow the solution to equilibrate to room temperature.

• Prepare a fresh set of calibration standards from a newly prepared stock solution or a certified reference material.

• Analyze the fresh calibration standards and the stored stability sample using the same HPLC-MS/MS method as the initial analysis.

• Calculate the concentration of the stored stability sample using the freshly prepared calibration curve.

4. Data Evaluation:

• Compare the concentration of the stored sample to its initial concentration (Time Point 0).

• The stability is typically expressed as the percentage of the initial concentration remaining.

• Acceptance criteria are often set at ±10% or ±15% of the initial concentration, depending on the application and regulatory requirements.

Table 1: Example Stability Data for Bisphenol E-13C6 Stock Solution (1 mg/mL in Acetonitrile)

Storage Time (Months)	Storage Temperature	Measured Concentration (mg/mL)	% of Initial Concentration
0	-20°C	1.002	100.0%
1	-20°C	0.998	99.6%
3	-20°C	1.005	100.3%
6	-20°C	0.989	98.7%
12	-20°C	0.975	97.3%

HPLC-MS/MS Analytical Method for Bisphenol E

• HPLC System: A standard HPLC system capable of gradient elution.

• Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A suitable gradient to separate Bisphenol E from any potential interferences.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Ionization Mode: ESI negative.

• MRM Transition: The specific precursor and product ions for Bisphenol E-13C6 should be determined by direct infusion or by referencing analytical standards literature.

Visualizations

Experimental Workflow for Stability Assessment

References

• 1. Bisphenol AF exerts estrogenic activity in MCF-7 cells through activation of Erk and PI3K/Akt signals via GPER signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. How Does Bisphenol a (BPA) Specifically Interfere with the Estrogen Receptor Pathway? → Learn [pollution.sustainability-directory.com]

Reference Data & Comparative Studies

Navigating the Analytical Maze: A Comparative Guide to Method Validation for Bisphenol E in Food

For researchers, scientists, and drug development professionals, ensuring the accuracy and reliability of analytical data is paramount. This is particularly critical when assessing the presence of potential endocrine disruptors like Bisphenol E (BPE) in the food chain. This guide provides a comprehensive comparison of method validation guidelines and performance data for the analysis of BPE in various food matrices, offering a clear pathway to robust and defensible results.

While specific regulatory guidelines exclusively for Bisphenol E (BPE) remain less common than for its well-known counterpart, Bisphenol A (BPA), the principles of method validation established by regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Food Safety Authority (EFSA) for chemical contaminants in food are directly applicable. These guidelines emphasize the need for analytical methods to be properly validated for their intended use, ensuring data is reliable for risk assessment and regulatory compliance. The AOAC International provides official methods for BPA, and the validation parameters outlined in these methods serve as a strong benchmark for B-P-E analysis.

This guide will delve into the performance of the two most prevalent analytical techniques for BPE determination: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS), often coupled with the versatile QuEChERS sample preparation method.

Comparative Performance of Analytical Methods

The selection of an analytical method for BPE analysis is often a trade-off between sensitivity, selectivity, and sample throughput. The following tables summarize the quantitative performance data from various validated methods, providing a clear comparison to aid in method selection.

Table 1: Performance of LC-MS/MS Methods for Bisphenol E Analysis in Food

Food Matrix	Linearity (R²)	Limit of Detection (LOD) (µg/kg)	Limit of Quantification (LOQ) (µg/kg)	Accuracy (Recovery %)	Precision (RSD %)	Reference
Paper and Board	>0.9921	0.29 - 0.40	1.09 - 1.32	71 - 115	< 17.4	[1]
Canned Foods & Beverages	Not Specified	Not Specified	Not Specified	Not Specified	Not Specified	[2]
Plant-Based Beverages	Not Specified	0.24	0.78	95.0 - 97.0	Not Specified	[3]
Meats	>0.9988	0.01 - 0.11	0.03 - 0.37	76.1 - 113.7	< 10.3

Table 2: Performance of GC-MS Methods for Bisphenol E Analysis in Food

Food Matrix	Linearity (R²)	Limit of Detection (LOD) (µg/kg)	Limit of Quantification (LOQ) (µg/kg)	Accuracy (Recovery %)	Precision (RSD %)	Reference
Paper and Board	>0.9965	0.23 - 2.70	0.78 - 9.10	Not Specified	< 19.8	[4]
Canned Foods & Beverages	>0.99	~0.01 - 0.05 (ng/mL)	~0.03 - 0.15 (ng/mL)	87 - 133	Not Specified	[2][5]
Fish Feed	Not Specified	Not Specified	Not Specified	Not Specified	< 11	[6]

Experimental Protocols

Detailed and standardized experimental protocols are the bedrock of reproducible scientific research. Below are representative methodologies for the analysis of BPE in food matrices.

QuEChERS Sample Preparation for BPE Analysis

The "Quick, Easy, Cheap, Effective, Rugged, and Safe" (QuEChERS) method is a widely adopted sample preparation technique that simplifies the extraction and cleanup of analytes from complex food matrices.

Protocol:

• Homogenization: Homogenize a representative portion of the food sample.

• Extraction:

  • Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10-15 mL of acetonitrile (B52724) (with 1% acetic acid for some methods).

  • Add internal standards if used.

  • Add the appropriate QuEChERS extraction salts (e.g., magnesium sulfate (B86663), sodium chloride, sodium citrate).

  • Shake vigorously for 1 minute.

  • Centrifuge at ≥3000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer a portion of the acetonitrile supernatant to a d-SPE tube containing a combination of sorbents (e.g., primary secondary amine (PSA) to remove fatty acids and sugars, C18 to remove non-polar interferences, and magnesium sulfate to remove residual water).

  • Vortex for 30 seconds.

  • Centrifuge at ≥3000 rpm for 5 minutes.

• Final Extract: The resulting supernatant is ready for LC-MS/MS or GC-MS analysis.

QuEChERS Experimental Workflow

LC-MS/MS Analysis

LC-MS/MS is a highly sensitive and selective technique for the quantification of BPE in complex matrices.

Protocol:

• Liquid Chromatograph (LC): A system equipped with a C18 or biphenyl (B1667301) reversed-phase column.

• Mobile Phase: A gradient of water and methanol (B129727) or acetonitrile, often with additives like formic acid or ammonium (B1175870) acetate (B1210297) to improve ionization.

• Mass Spectrometer (MS): A triple quadrupole mass spectrometer operating in negative electrospray ionization (ESI-) mode is commonly used.

• Detection: Multiple Reaction Monitoring (MRM) is employed for its high selectivity and sensitivity, monitoring specific precursor-to-product ion transitions for BPE and any internal standards.

GC-MS Analysis

GC-MS is another powerful technique for BPE analysis, though it typically requires a derivatization step to increase the volatility of the analyte.

Protocol:

• Derivatization: The cleaned extract is evaporated to dryness and reconstituted in a derivatizing agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) to create a more volatile trimethylsilyl (B98337) (TMS) derivative of BPE.[4][5]

• Gas Chromatograph (GC): A system equipped with a non-polar or semi-polar capillary column (e.g., 5% phenyl-methylpolysiloxane).

• Mass Spectrometer (MS): Operated in electron ionization (EI) mode, often using selected ion monitoring (SIM) for enhanced sensitivity.

Signaling Pathway of Bisphenol Endocrine Disruption

Bisphenols, including BPE, are known endocrine-disrupting chemicals primarily due to their ability to mimic the natural hormone estrogen. They can bind to estrogen receptors (ERs), leading to the activation or inhibition of downstream signaling pathways. This can disrupt normal cellular processes and has been linked to various health concerns.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Simultaneous Quantification of 16 Bisphenol Analogues in Food Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cabidigitallibrary.org [cabidigitallibrary.org]
• 4. library.dphen1.com [library.dphen1.com]
• 5. The quantification of bisphenols and their analogues in wastewaters and surface water by an improved solid-phase extraction gas chromatography/mass spectrometry method - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Performance Showdown: A Comparative Guide to SPE Cartridges for Bisphenol Analysis

For researchers, scientists, and professionals in drug development, the accurate quantification of bisphenols is critical due to their endocrine-disrupting properties and widespread presence. Solid-Phase Extraction (SPE) is a cornerstone of sample preparation for bisphenol analysis, offering cleanup and concentration prior to chromatographic determination. However, the selection of the most appropriate SPE cartridge is crucial for achieving optimal recovery, sensitivity, and reproducibility. This guide provides an objective comparison of the performance of different SPE cartridges for bisphenol analysis, supported by experimental data and detailed protocols.

The choice of SPE sorbent chemistry significantly impacts the efficiency of bisphenol extraction. The most common types include reversed-phase sorbents like octadecylsilane (B103800) (C18), hydrophilic-lipophilic balanced (HLB) polymeric sorbents, and highly selective molecularly imprinted polymers (MIPs). Each possesses distinct characteristics that make them suitable for different sample matrices and analytical objectives.

Data Presentation: A Head-to-Head Comparison

The following table summarizes the quantitative performance of various SPE cartridges for the extraction of bisphenols from different matrices. The data is compiled from several studies and application notes to provide a comparative overview.

SPE Cartridge Type	Bisphenol Analyte(s)	Matrix	Recovery (%)	Relative Standard Deviation (RSD) (%)	Limit of Quantification (LOQ)
AFFINIMIP® SPE Bisphenols (MIP)	Bisphenol A (BPA)	Powdered Infant Formula	> 95	Low (not specified)	2 µg/L
AFFINIMIP® SPE Bisphenols (MIP)	Bisphenol A (BPA)	Beer	> 90	Good (not specified)	1 µg/L
AFFINIMIP® SPE Bisphenols (MIP)	Bisphenol A (BPA)	Canned Foods	> 95	Good (not specified)	Not specified
AFFINIMIP® SPE Bisphenols (MIP)	18 Bisphenol Analogues	Various	> 90 for each	Not specified	Not specified
AFFINIMIP® SPE Bisphenols (MIP)	Bisphenol A (BPA)	Red and White Wine	> 80	Not specified	2 µg/kg (naturally present)
AFFINIMIP® SPE Bisphenols (MIP)	Bisphenol A (BPA)	Human Urine	94.7 - 102.6	Not specified	Not specified
UCT ENVIRO-CLEAN® C18	Bisphenol A (BPA)	Water	90 - 100	Not specified	Not specified (spiked at 15 ng/mL)
Strata Phenyl	BADGE·2H2O, BPF, BPE	Human Urine	74.3 - 86.5	< 10	11.42 - 22.35 ng/mL
Oasis HLB	Various Phenols	Not specified	High	Good	Not specified
InertSep RP1, CH, PSA, DEA, NH2, C18, PS2	PCP and BPA	Pure Water	Variable	Not specified	Not specified

Experimental Protocols: A Closer Look at the Methodologies

The following are representative experimental protocols for the different types of SPE cartridges. These protocols highlight the key steps and reagents involved in the extraction process.

Molecularly Imprinted Polymer (MIP) SPE: AFFINIMIP® SPE Bisphenols

This protocol is a general guideline for the extraction of bisphenols from liquid samples such as wine.[1]

• Sample Preparation: Adjust the pH of the wine sample to between 5 and 6.[1]

• Conditioning/Equilibration:

  • Pass 3 mL of 2% acetic acid in methanol (B129727) through the cartridge.[1]

  • Pass 3 mL of acetonitrile (B52724) through the cartridge.[1]

  • Pass 3 mL of ultrapure water through the cartridge.[1]

• Loading: Load 10 mL of the pH-adjusted sample onto the cartridge at a flow rate of 1-2 mL/min.[1]

• Washing:

  • Wash the cartridge with 9 mL of ultrapure water.[1]

  • Wash the cartridge with 6 mL of 40% (v/v) acetonitrile in water.[1]

  • Dry the cartridge under full vacuum for 1 minute.[1]

• Elution: Elute the bisphenols with 3 mL of methanol.[1] The eluate is then typically evaporated and reconstituted in the mobile phase for HPLC or LC-MS/MS analysis.[1]

Reversed-Phase (C18) SPE: UCT ENVIRO-CLEAN® C18

This protocol is for the extraction of Bisphenol A from water samples.[2]

• Sample Preparation: To 100 mL of water sample, add an internal standard and adjust the pH to 7 with 100 mM acetic acid.[2]

• Conditioning:

  • Add 3 mL of methanol to the cartridge and allow it to soak into the sorbent for 1 minute.[2]

  • Add 3 mL of deionized water.[2]

  • Add 1 mL of 100 mM acetic acid.[2]

• Loading: Draw the sample through the cartridge at a rate of approximately 5 mL/min.[2]

• Washing: Wash the cartridge with 5 mL of deionized water.[2]

• Drying: Dry the cartridge for 5 minutes at >10 inches Hg vacuum.[2]

• Elution: Rinse the sample bottle and the cartridge with a total of 6 mL of methanol to elute the analytes.[2] The eluate is then evaporated and reconstituted for analysis.[2]

Visualizing the Workflow: A Generalized SPE Process

The following diagram illustrates the fundamental steps involved in a typical Solid-Phase Extraction workflow for bisphenol analysis. While the specific reagents and volumes may vary depending on the chosen cartridge and matrix, the core process remains consistent.

Caption: Generalized workflow for bisphenol analysis using Solid-Phase Extraction.

Concluding Remarks

The selection of an SPE cartridge for bisphenol analysis is a critical decision that depends on the specific bisphenols of interest, the complexity of the sample matrix, and the desired analytical performance.

• Molecularly Imprinted Polymer (MIP) cartridges , such as the AFFINIMIP® SPE Bisphenols, demonstrate high selectivity and provide excellent recovery rates for a wide range of bisphenols across various challenging matrices.[1][3][4] This high selectivity can lead to cleaner extracts and reduced matrix effects, which is particularly advantageous for complex samples like food and biological fluids.

• Reversed-phase C18 cartridges are a well-established and cost-effective option, showing good recoveries for Bisphenol A in relatively clean matrices like water.[2] However, their selectivity is lower compared to MIPs, which may result in more significant matrix interference in complex samples.

• Hydrophilic-Lipophilic Balanced (HLB) cartridges offer a versatile solution for a broad range of analytes with varying polarities.[5][6] They generally provide high recovery and are a good starting point for method development when dealing with a mixture of bisphenols with different physicochemical properties.

Ultimately, the optimal choice of SPE cartridge requires careful consideration of the analytical requirements and may necessitate method validation for the specific application. For highly sensitive and selective analysis, especially in complex matrices, MIP-based SPE cartridges present a compelling option. For more routine analysis of less complex samples, traditional C18 or HLB sorbents can provide satisfactory results.

References

• 1. affinisep.it [affinisep.it]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. affinisep.com [affinisep.com]
• 4. researchgate.net [researchgate.net]
• 5. chromtech.com [chromtech.com]
• 6. Comparison of different sorbent materials for on-line solid-phase extraction with liquid chromatography-atmospheric pressure chemical ionization mass spectrometry of phenols - PubMed [pubmed.ncbi.nlm.nih.gov]

Cross-Validation of LC-MS/MS and GC-MS Methods for the Quantification of Bisphenol E: A Comparative Guide

For researchers, scientists, and drug development professionals, the accurate quantification of Bisphenol E (BPE), an analogue of Bisphenol A (BPA) and a potential endocrine disruptor, is of paramount importance. This guide provides a comprehensive comparison of two powerful analytical techniques, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS), for the determination of BPE in various matrices.

This document outlines the experimental protocols and presents a comparative analysis of the performance of both methods, supported by experimental data from various studies. The information is intended to assist researchers in selecting the most appropriate method for their specific analytical needs.

Methodology and Performance Comparison

The choice between LC-MS/MS and GC-MS for BPE analysis depends on several factors, including the sample matrix, required sensitivity, sample throughput, and available instrumentation. While both techniques offer high selectivity and sensitivity, they differ in their sample preparation requirements and chromatographic principles.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is often favored for its ability to analyze thermally labile and polar compounds like BPE without the need for derivatization. This simplifies sample preparation and reduces the potential for analytical errors.

Gas Chromatography-Mass Spectrometry (GC-MS) , on the other hand, typically requires a derivatization step to increase the volatility and thermal stability of BPE.[1][2] This additional step can introduce variability but can also lead to excellent chromatographic separation and sensitivity.[1]

The following table summarizes the quantitative performance parameters of both methods for BPE analysis as reported in various studies. It is important to note that these values can vary depending on the specific instrumentation, matrix, and experimental conditions.

Performance Parameter	LC-MS/MS	GC-MS/MS
Linearity (R²)	>0.9921[3][4]	>0.9965[1][2]
Limit of Detection (LOD)	0.29 - 0.40 µg/kg[3][4]	0.23 - 2.70 µg/kg[1][2]
Limit of Quantification (LOQ)	1.09 - 1.32 µg/kg[3][4]	0.78 - 9.10 µg/kg[1][2]
Precision (RSD%)	<17.4%[3][4]	<19.8%[1][2]
Recovery (%)	71 - 115%[3][4]	Not explicitly stated for BPE in the provided results

Experimental Protocols

Detailed methodologies for both LC-MS/MS and GC-MS are crucial for reproducible and reliable results.

LC-MS/MS Experimental Protocol

This protocol is a generalized procedure based on common practices for the analysis of bisphenols.

• Sample Preparation:

  • Extraction: Samples (e.g., paper, water, biological fluids) are typically extracted using a suitable solvent such as methanol (B129727) or acetonitrile (B52724).[3][4] Solid-phase extraction (SPE) may be employed for sample cleanup and concentration.[5]

• Chromatographic Conditions:

  • Column: A C18 reversed-phase column is commonly used for the separation of bisphenols.[3][4]

  • Mobile Phase: A gradient of water and an organic solvent like methanol or acetonitrile is typically used.[6]

  • Flow Rate: A flow rate in the range of 0.2-0.5 mL/min is common.

• Mass Spectrometry Conditions:

  • Ionization: Electrospray ionization (ESI) in negative ion mode is generally used for bisphenols.

  • Detection: Multiple Reaction Monitoring (MRM) is employed for quantification, monitoring specific precursor-to-product ion transitions for BPE. For instance, a precursor ion of m/z 213.3 could yield product ions of m/z 198.3 and 197.4.[7]

GC-MS Experimental Protocol

This protocol is a generalized procedure based on common practices for the analysis of bisphenols.

• Sample Preparation:

  • Extraction: Similar to LC-MS/MS, samples are extracted with an appropriate solvent.

  • Derivatization: This is a critical step for GC-MS analysis of BPE. A silylating agent, such as N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA), is used to convert the polar hydroxyl groups of BPE into less polar and more volatile trimethylsilyl (B98337) (TMS) ethers.[1][2]

• Chromatographic Conditions:

  • Column: A non-polar or medium-polarity capillary column, such as one with a 5% phenylmethylpolysiloxane stationary phase, is typically used.[8]

  • Carrier Gas: Helium is commonly used as the carrier gas at a constant flow rate.[8]

  • Temperature Program: A temperature gradient is employed to ensure the separation of BPE from other sample components.

• Mass Spectrometry Conditions:

  • Ionization: Electron Ionization (EI) is the standard ionization technique.

  • Detection: The mass spectrometer can be operated in either full scan mode for qualitative analysis or selected ion monitoring (SIM) or multiple reaction monitoring (MRM) mode for enhanced sensitivity and selectivity in quantitative analysis.

Visualizing the Analytical Workflows

To better understand the procedural differences, the following diagrams illustrate the typical workflows for LC-MS/MS and GC-MS analysis of Bisphenol E.

Caption: Comparative workflows for LC-MS/MS and GC-MS analysis of Bisphenol E.

The logical flow of a cross-validation study is essential for ensuring the reliability and comparability of different analytical methods.

Caption: Logical flow diagram for a cross-validation study of analytical methods.

Conclusion

Both LC-MS/MS and GC-MS are powerful and reliable techniques for the quantification of Bisphenol E. The choice of method will be dictated by the specific requirements of the study. LC-MS/MS offers a more direct analysis with simpler sample preparation, which can be advantageous for high-throughput screening. GC-MS, while requiring a derivatization step, provides excellent selectivity and sensitivity. The validation data presented in this guide, compiled from various scientific sources, demonstrates that both methods can achieve the low detection and quantification limits necessary for monitoring BPE in a range of sample types. For a definitive comparison for a specific application, a direct in-house cross-validation study is recommended.

References

• 1. tandfonline.com [tandfonline.com]
• 2. [PDF] Analytical determination of bisphenol A (BPA) and bisphenol analogues in paper products by GC-MS/MS | Semantic Scholar [semanticscholar.org]
• 3. Analytical determination of bisphenol A (BPA) and bisphenol analogues in paper products by LC-MS/MS | Semantic Scholar [semanticscholar.org]
• 4. tugraz.elsevierpure.com [tugraz.elsevierpure.com]
• 5. The quantification of bisphenols and their analogues in wastewaters and surface water by an improved solid-phase extraction gas chromatography/mass spectrometry method - PMC [pmc.ncbi.nlm.nih.gov]
• 6. lcms.cz [lcms.cz]
• 7. Comprehensive LC-MS/MS Analysis of 15 Bisphenols in 8 Minutes [restek.com]
• 8. USAEME-GC/MS Method for Easy and Sensitive Determination of Nine Bisphenol Analogues in Water and Wastewater - PMC [pmc.ncbi.nlm.nih.gov]

Inter-laboratory Study on the Quantification of Bisphenol E in Water: A Comparative Guide

An Objective Comparison of Analytical Methodologies for the Quantification of Bisphenol E in Aqueous Matrices

This guide provides a comparative overview of analytical methodologies for the quantification of Bisphenol E (BPE) in various water samples. The data presented is synthesized from multiple independent method validation studies to offer a comprehensive performance comparison for researchers, scientists, and professionals in drug development. This document details experimental protocols and includes a visual representation of a typical analytical workflow.

Data Presentation: Performance of Analytical Methods

The following table summarizes the quantitative performance of different analytical methods for the determination of Bisphenol E in water, as reported in various validation studies. This allows for a direct comparison of key performance indicators such as the Limit of Detection (LOD), Limit of Quantification (LOQ), recovery rates, and precision as Relative Standard Deviation (RSD).

Analytical Method	Sample Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)	Precision (RSD %)
GC-MS with in-situ acylation and LLE	Wastewater	0.4–64 ng/L	1.3–194 ng/L	85–122%	< 8%
SPE-GC/MS(SIM)	Wastewater and Surface Water	1–50 ng/L	1–50 ng/L	87–133%	< 13%[1]
UHPLC-MS/MS	Bottled Water	0.030–0.075 µg/L	0.10–0.25 µg/L	89–109%	Not Reported

Note: The ranges for LOD and LOQ in some studies represent the values for a broader range of bisphenols, including BPE.

Experimental Protocols

Detailed methodologies are crucial for replicating and comparing analytical results. The following sections outline the key experimental protocols employed in the cited studies for the analysis of BPE in water samples.

1. Solid-Phase Extraction (SPE) Coupled with Gas Chromatography-Mass Spectrometry (GC-MS)

This method is a widely used technique for the pre-concentration and purification of BPE from water matrices before instrumental analysis.

• Sample Preparation (Solid-Phase Extraction):

  • Conditioning: An SPE cartridge, commonly a C18 or a specialized polymer-based sorbent, is conditioned sequentially with a suitable organic solvent (e.g., methanol) and then with deionized water to activate the sorbent material.

  • Loading: A specified volume of the water sample, often acidified to a pH of approximately 3, is passed through the conditioned SPE cartridge. This allows for the retention of BPE and other organic analytes on the sorbent.

  • Washing: The cartridge is washed with a weak solvent mixture, such as methanol (B129727)/water, to remove polar interferences that are not strongly retained.

  • Elution: The retained BPE is eluted from the cartridge using a small volume of a strong organic solvent, like methanol or acetonitrile (B52724).

• Derivatization (Silylation):

  • To enhance the volatility and thermal stability of BPE for GC analysis, a derivatization step is often employed. Silylation is a common technique where a silylating agent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA), is added to the dried extract to convert the hydroxyl groups of BPE to trimethylsilyl (B98337) ethers.

• Instrumental Analysis (GC-MS):

  • The derivatized extract is injected into a gas chromatograph equipped with a mass spectrometer (GC-MS). The separation is typically achieved on a capillary column (e.g., DB-5ms). The mass spectrometer is operated in Selected Ion Monitoring (SIM) mode for enhanced sensitivity and selectivity by monitoring characteristic ions of the derivatized BPE.[1]

2. Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS)

This technique offers high sensitivity and specificity for the direct analysis of BPE in water extracts without the need for derivatization.

• Sample Preparation:

  • For cleaner water matrices like bottled water, a simple filtration step may be sufficient. For more complex matrices, a solid-phase extraction (SPE) or liquid-liquid extraction (LLE) step, similar to the one described for GC-MS, is typically performed to concentrate the analyte and remove interfering substances.

• Instrumental Analysis (UHPLC-MS/MS):

  • The prepared sample is injected into a UHPLC system. Separation is achieved on a reverse-phase column (e.g., C18) using a gradient elution with a mobile phase consisting of water and an organic solvent (e.g., acetonitrile or methanol), often with additives like formic acid or ammonium (B1175870) formate (B1220265) to improve ionization.

  • The separated analytes are introduced into a tandem mass spectrometer (MS/MS) equipped with an electrospray ionization (ESI) source, typically operated in negative ion mode. Quantification is performed using Multiple Reaction Monitoring (MRM), which provides high selectivity and sensitivity by monitoring specific precursor-to-product ion transitions for BPE.

Mandatory Visualization

The following diagram illustrates a generalized workflow for the analysis of Bisphenol E in water samples, from sample collection to final data analysis.

Caption: General workflow for Bisphenol E analysis in water.

References

• 1. The quantification of bisphenols and their analogues in wastewaters and surface water by an improved solid-phase extraction gas chromatography/mass spectrometry method - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison: Bisphenol E-¹³C₆ versus Deuterated Bisphenol E as Internal Standards in Quantitative Analysis

For researchers, scientists, and drug development professionals engaged in the precise quantification of Bisphenol E (BPE), the choice of an appropriate internal standard is a critical decision that directly impacts data accuracy and reliability. This guide provides an objective comparison of two commonly used stable isotope-labeled internal standards for BPE analysis: Bisphenol E-¹³C₆ and deuterated Bisphenol E. This comparison is supported by experimental data from published analytical methods.

The ideal internal standard should exhibit chemical and physical properties nearly identical to the analyte of interest, differing only in mass. This ensures that it experiences the same behavior during sample extraction, chromatography, and ionization, thereby accurately compensating for variations throughout the analytical process. While both ¹³C-labeled and deuterated standards are employed for this purpose, their inherent isotopic properties can lead to significant differences in analytical performance.

Quantitative Performance Data

Performance Parameter	Bisphenol E-¹³C₆ (LC-MS/MS)	Deuterated Bisphenol A (BPA-d16) for BPE (GC-MS)
Linearity (R²)	>0.99	Not explicitly stated for BPE, but good linearity was achieved for the overall method.
Repeatability (RSD%)	≤7.8%[1]	<13%
Intermediate Precision (RSD%)	≤10%[1]	Not Available
Recovery	Trueness demonstrated by spike recovery experiments[1]	87-133%
Limits of Detection (LOD)	0.025-0.140 µg/kg[1]	1-50 ng/L

Key Performance Differences: A Deeper Dive

Chromatographic Co-elution: One of the most significant advantages of ¹³C-labeled internal standards is their near-perfect co-elution with the native analyte. The small mass difference between ¹²C and ¹³C results in virtually identical physicochemical properties, leading to the same retention time in chromatographic separations. In contrast, the larger relative mass difference between hydrogen and deuterium (B1214612) can lead to a slight chromatographic shift, with the deuterated compound often eluting slightly earlier. This can be problematic in complex matrices where matrix effects may vary across the chromatographic peak, potentially leading to inaccurate quantification if the analyte and internal standard are affected differently.

Isotopic Stability: ¹³C atoms are integrated into the carbon backbone of the molecule, making them highly stable and not susceptible to exchange with other atoms. Deuterium atoms, particularly those on exchangeable sites (e.g., hydroxyl groups), can be prone to back-exchange with hydrogen atoms from the sample matrix or solvent. While the deuterium labels in deuterated BPE are typically on the aromatic rings and thus more stable, the risk of exchange, though minimal, is a consideration.

Experimental Protocols

Method 1: Quantification of Bisphenol E using Bisphenol E-¹³C₆ Internal Standard by LC-MS/MS

This method is adapted from a validated procedure for the analysis of bisphenols in solid foodstuffs.[1]

1. Sample Preparation (Ultrasound-Assisted Extraction):

• Weigh 1 gram of the homogenized sample into a centrifuge tube.

• Spike with a known amount of Bisphenol E-¹³C₆ internal standard solution.

• Add 10 mL of acetonitrile (B52724).

• Vortex for 1 minute.

• Perform ultrasound-assisted extraction for 15 minutes.

• Centrifuge at 4000 rpm for 10 minutes.

• Collect the supernatant for further cleanup.

2. Solid-Phase Extraction (SPE) Cleanup:

• Condition a primary secondary amine (PSA) SPE cartridge with 5 mL of acetonitrile.

• Load the sample extract onto the cartridge.

• Wash the cartridge with 5 mL of acetonitrile.

• Elute the analytes with 10 mL of a 95:5 (v/v) mixture of acetonitrile and methanol (B129727).

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a suitable volume of the mobile phase for LC-MS/MS analysis.

3. LC-MS/MS Conditions:

• LC System: Agilent 1290 Infinity LC system.

• Column: Zorbax Eclipse Plus C18 (50 mm × 2.1 mm, 1.8 µm).

• Mobile Phase: A gradient of water (A) and methanol (B), both containing 0.1% formic acid.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• MS System: Agilent 6460 Triple Quadrupole MS with electrospray ionization (ESI) in negative mode.

• MRM Transitions: Specific precursor and product ion transitions for both Bisphenol E and Bisphenol E-¹³C₆ are monitored.

Method 2: Quantification of Bisphenol E using Deuterated Bisphenol A Internal Standard by GC-MS

This method is based on a procedure for the analysis of bisphenols in wastewater.

1. Sample Preparation (Solid-Phase Extraction):

• To a 100 mL water sample, add the deuterated Bisphenol A (BPA-d16) internal standard.

• Condition a C18 SPE cartridge with 6 mL of methanol followed by 6 mL of deionized water.

• Load the sample onto the cartridge at a flow rate of 5 mL/min.

• Wash the cartridge with 3 mL of 5% methanol in water.

• Dry the cartridge under vacuum for 10 minutes.

• Elute the analytes with 6 mL of acetone.

• Concentrate the eluate to approximately 1 mL under a gentle stream of nitrogen.

2. Derivatization:

• To the concentrated extract, add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

• Heat the mixture at 70°C for 30 minutes.

• Cool to room temperature before GC-MS analysis.

3. GC-MS Conditions:

• GC System: Agilent 7890A GC.

• Column: HP-5MS (30 m × 0.25 mm, 0.25 µm).

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• Injection Mode: Splitless.

• Temperature Program: Start at 80°C, hold for 1 min, ramp to 280°C at 10°C/min, and hold for 5 min.

• MS System: Agilent 5975C MS with electron ionization (EI).

• Acquisition Mode: Selected Ion Monitoring (SIM) of characteristic ions for the derivatized Bisphenol E and BPA-d16.

Workflow and Pathway Visualizations

References

• 1. researchgate.net [researchgate.net]

A Comparative Guide to Bisphenol E Quantification: Evaluating Linearity and Dynamic Range

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of Bisphenol E (BPE), an analogue of the well-known endocrine disruptor Bisphenol A (BPA), is critical for toxicological studies, environmental monitoring, and ensuring the safety of consumer products. As regulatory scrutiny and public awareness concerning bisphenols intensify, researchers require robust analytical methods with well-defined performance characteristics. This guide provides an objective comparison of common analytical techniques for BPE quantification, with a specific focus on linearity and dynamic range, supported by experimental data from peer-reviewed studies.

Performance Comparison of Analytical Methods

The selection of an analytical method for BPE quantification is a critical decision that depends on factors such as the required sensitivity, the complexity of the sample matrix, and available resources. The most common techniques employed are Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS).[1][2] While both offer high selectivity and sensitivity, they differ in their sample preparation requirements and overall throughput.[1][2]

Table 1: Comparison of Linearity and Dynamic Range for BPE Quantification

Analytical Method	Linearity (R²)	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Sample Matrix	Reference
LC-MS/MS	> 0.9921	0.29 - 0.40 µg/kg	1.09 - 1.32 µg/kg	Paper & Board	[3][4][5]
GC-MS/MS	> 0.9965	0.23 - 2.70 µg/kg	0.78 - 9.10 µg/kg	Paper & Board	[2][6][7]
GC-MS	Not Specified	1 - 50 ng/L	Not Specified	Wastewater	[8]

Note: The dynamic range of an analytical procedure is the interval between the upper and lower concentration for which the analytical procedure has a suitable level of precision, accuracy, and linearity.[9][10] The Limit of Detection (LOD) and Limit of Quantification (LOQ) are key parameters in defining this range.[11]

Experimental Methodologies

Detailed and standardized experimental protocols are fundamental to achieving reproducible and reliable results. Below are summarized methodologies for the two primary techniques discussed.

1. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This method is often preferred due to its high sensitivity and specificity, and it typically does not require a derivatization step, simplifying sample preparation.[4]

• Sample Preparation:

  • Extraction: Analytes are extracted from the sample matrix (e.g., paper, water, biological fluids) using a suitable solvent, such as acetonitrile.[3][12]

  • Cleanup: Solid-Phase Extraction (SPE) is commonly employed to remove interfering matrix components.[1] This step is crucial for achieving low detection limits and robust performance.

• Chromatographic Separation:

  • A C18 core-shell column is frequently used for the separation of BPE and its analogues.[3][4]

  • The mobile phase typically consists of a gradient of water and an organic solvent like methanol (B129727) or acetonitrile.[13]

• Mass Spectrometric Detection:

  • Electrospray ionization (ESI) in negative mode is often selected for its higher sensitivity for bisphenols.[14]

  • Multiple Reaction Monitoring (MRM) is used for quantification, providing high selectivity by monitoring specific precursor-to-product ion transitions for BPE.

2. Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS)

GC-MS/MS is a powerful technique that offers high resolution and low detection limits.[6] However, it necessitates a derivatization step to increase the volatility of the bisphenols.[2][6]

• Sample Preparation:

  • Extraction: Liquid-liquid extraction or other suitable techniques are used to isolate the analytes from the sample.[6]

  • Derivatization: The extracted analytes are derivatized, for instance, with N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA), to make them volatile enough for GC analysis.[2][6]

• Chromatographic Separation:

  • A capillary column, such as a DB-5ms, is typically used for the separation of the derivatized bisphenols.

• Mass Spectrometric Detection:

  • Electron Impact (EI) ionization is commonly used.

  • Similar to LC-MS/MS, MRM is employed for selective and sensitive quantification of BPE.

Visualizing the Workflow

To provide a clearer understanding of the analytical process, the following diagrams illustrate a typical experimental workflow for BPE quantification and the logical relationship between key validation parameters.

Caption: A generalized experimental workflow for the quantification of Bisphenol E.

References

• 1. benchchem.com [benchchem.com]
• 2. library.dphen1.com [library.dphen1.com]
• 3. tugraz.elsevierpure.com [tugraz.elsevierpure.com]
• 4. researchgate.net [researchgate.net]
• 5. Analytical determination of bisphenol A (BPA) and bisphenol analogues in paper products by LC-MS/MS | Semantic Scholar [semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. [PDF] Analytical determination of bisphenol A (BPA) and bisphenol analogues in paper products by GC-MS/MS | Semantic Scholar [semanticscholar.org]
• 8. The quantification of bisphenols and their analogues in wastewaters and surface water by an improved solid-phase extraction gas chromatography/mass spectrometry method - PMC [pmc.ncbi.nlm.nih.gov]
• 9. elementlabsolutions.com [elementlabsolutions.com]
• 10. ema.europa.eu [ema.europa.eu]
• 11. juniperpublishers.com [juniperpublishers.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. Comprehensive LC-MS/MS Analysis of 15 Bisphenols in 8 Minutes [restek.com]
• 14. researchgate.net [researchgate.net]

Determination of limit of detection (LOD) and quantification (LOQ) for Bisphenol E

For researchers, scientists, and drug development professionals, accurately quantifying Bisphenol E (BPE), a compound of increasing toxicological interest, is paramount. This guide provides a comparative overview of the limits of detection (LOD) and quantification (LOQ) for BPE using various analytical methodologies, supported by experimental data from peer-reviewed studies. We delve into the nuances of High-Performance Liquid Chromatography with Fluorescence Detection (HPLC-FLD) and Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS), offering insights into their respective sensitivities and applications across different sample matrices.

The determination of BPE, an analogue of the well-known endocrine disruptor Bisphenol A (BPA), is critical in assessing human exposure and environmental contamination. The choice of analytical technique significantly impacts the ability to detect and quantify trace levels of this compound. This guide summarizes published performance data to aid researchers in selecting the most appropriate method for their specific needs.

Comparative Analysis of Detection and Quantification Limits

The sensitivity of an analytical method is defined by its Limit of Detection (LOD), the lowest concentration of an analyte that can be reliably distinguished from background noise, and its Limit of Quantification (LOQ), the lowest concentration that can be determined with acceptable precision and accuracy. A summary of reported LOD and LOQ values for Bisphenol E across various analytical techniques and matrices is presented below.

Analytical Technique	Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Reference
HPLC-FLD	Human Urine	18.00 ng/mL	54.53 ng/mL	[1]
HPLC-FLD	Human Amniotic Fluid	-	6.17 - 22.72 ng/mL	[2]
LC-MS/MS	Paper and Cardboard	0.29 - 0.40 µg/kg	1.09 - 1.32 µg/kg
GC-MS	Canned Foods & Beverages	-	-	[3]
GC-MS	Wastewater	0.4 - 64 ng/L	1.3 - 194 ng/L

Note: Direct comparison of LOD/LOQ values should be made with caution due to variations in instrumentation, sample preparation, and matrix effects.

Experimental Protocols

Detailed methodologies are crucial for replicating and validating analytical results. Below are generalized experimental protocols for the determination of Bisphenol E using HPLC-FLD and LC-MS/MS, based on common practices reported in the literature.

Sample Preparation

A critical step in the analysis of BPE is the extraction and purification of the analyte from the sample matrix. Common techniques include:

• Solid-Phase Extraction (SPE): This is a widely used technique for cleaning up complex samples like urine and water. A suitable sorbent, such as C18 or a polymer-based phase, is used to retain the BPE while interferences are washed away. The BPE is then eluted with a small volume of an organic solvent.

• Dispersive Solid-Phase Extraction (d-SPE): Often used in conjunction with QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) methods, d-SPE involves adding a sorbent to the sample extract to remove interfering substances.

• Dispersive Liquid-Liquid Microextraction (DLLME): This is a miniaturized solvent extraction technique that uses a small amount of extraction solvent and a disperser solvent to create a cloudy solution, maximizing the surface area for extraction. It is recognized as a "green" analytical method due to the low solvent consumption.[2]

Chromatographic Separation and Detection

High-Performance Liquid Chromatography with Fluorescence Detection (HPLC-FLD)

• Chromatographic Column: A C18 reversed-phase column is commonly employed for the separation of bisphenols.

• Mobile Phase: A gradient elution using a mixture of water (often acidified with formic or acetic acid) and an organic solvent like acetonitrile (B52724) or methanol (B129727) is typical.

• Fluorescence Detection: BPE exhibits natural fluorescence. The excitation and emission wavelengths are optimized to maximize sensitivity. For instance, an excitation wavelength of 225 nm and an emission wavelength of 310 nm have been used.

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

• Chromatographic Column: Similar to HPLC-FLD, C18 columns are frequently used.

• Mobile Phase: Gradient elution with water and acetonitrile or methanol, often with additives like ammonium (B1175870) formate (B1220265) or fluoride (B91410) to enhance ionization, is common.

• Mass Spectrometry: Electrospray ionization (ESI) in negative ion mode is typically used for the analysis of bisphenols. The mass spectrometer is operated in multiple reaction monitoring (MRM) mode, which provides high selectivity and sensitivity by monitoring specific precursor-to-product ion transitions for BPE.

Visualizing the Workflow

To provide a clearer understanding of the analytical process, the following diagrams illustrate a typical experimental workflow for BPE determination and a conceptual representation of the analytical comparison.

Caption: A generalized experimental workflow for the determination of Bisphenol E.

Caption: A comparison of HPLC-FLD and LC-MS/MS for Bisphenol E analysis.

References

• 1. academic.oup.com [academic.oup.com]
• 2. library.dphen1.com [library.dphen1.com]
• 3. Application of High-Performance Liquid Chromatography Combined with Fluorescence Detector and Dispersive Liquid–Liquid Microextraction to Quantification of Selected Bisphenols in Human Amniotic Fluid Samples - PMC [pmc.ncbi.nlm.nih.gov]

A Guide to Method Validation for Bisphenol E Analysis Using Certified Reference Materials

For Researchers, Scientists, and Drug Development Professionals

The accurate and reliable quantification of Bisphenol E (BPE), an emerging endocrine-disrupting chemical, is crucial for toxicological studies, regulatory compliance, and ensuring the safety of consumer products. Method validation is a critical component of the analytical workflow, demonstrating that a specific method is suitable for its intended purpose. The use of Certified Reference Materials (CRMs) is integral to this process, providing a benchmark for accuracy and traceability. This guide offers a comparative overview of analytical methods for BPE determination, details experimental protocols, and illustrates the workflow for method validation using CRMs.

Comparative Performance of Analytical Methods for Bisphenol E

The selection of an analytical method for BPE determination depends on factors such as required sensitivity, sample matrix, and available instrumentation. High-Performance Liquid Chromatography (HPLC) coupled with Fluorescence Detection (FLD) and Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS) are two of the most common techniques employed. The following tables summarize their performance characteristics based on published data.

Parameter	HPLC-FLD	UHPLC-MS/MS	Reference
Limit of Detection (LOD)	11.42–22.35 ng/mL	0.05–2.2 ng/mL	[1][2]
Limit of Quantification (LOQ)	54.53–102.73 ng/mL	0.05–2.2 ng/mL	[1][2]
Recovery	72% - 81%	92% - 112%	[1][2]
Relative Standard Deviation (RSD)	<10%	≤ 10%	[1][2]

Table 1: Performance Comparison of HPLC-FLD and UHPLC-MS/MS for Bisphenol E Analysis.

Method	Matrix	LOD (ng/mL)	LOQ (ng/mL)	Recovery (%)	Reference
HPLC-FLD	Human Urine	11.42 - 22.35	54.53 - 102.73	72 - 81	[1]
UHPLC-MS/MS	Human Urine	0.05 - 2.2	0.05 - 2.2	92 - 112	[2]
UHPLC-MS/MS	Human Plasma	0.005	0.02	<15% (precision)	[3]

Table 2: Summary of Quantitative Data for Bisphenol E Analysis in Biological Matrices.

Experimental Protocols

Detailed and standardized experimental protocols are fundamental for reproducible and reliable results. Below is a representative protocol for the analysis of Bisphenol E in a biological matrix using UHPLC-MS/MS, a highly sensitive and selective method.

Protocol: Determination of Bisphenol E in Human Urine by UHPLC-MS/MS

1. Sample Preparation (Enzymatic Hydrolysis and Extraction):

• To 1 mL of urine sample in a glass tube, add 50 µL of an internal standard solution (e.g., Bisphenol A-d16).

• Add 100 µL of β-glucuronidase/sulfatase from Helix pomatia and 1 mL of 0.1 M ammonium (B1175870) acetate (B1210297) buffer (pH 5.0).

• Incubate the mixture at 37°C for at least 4 hours (or overnight) to deconjugate BPE glucuronides and sulfates.

• After incubation, perform a liquid-liquid extraction by adding 3 mL of a mixture of isopropanol (B130326) and ethyl acetate (1:9, v/v), vortexing for 5 minutes, and centrifuging at 4000 rpm for 10 minutes.

• Transfer the organic layer to a new tube and repeat the extraction step.

• Combine the organic extracts and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase for UHPLC-MS/MS analysis.[4]

2. UHPLC-MS/MS Analysis:

• Chromatographic Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.7 µm particle size) is suitable for separation.

• Mobile Phase: A gradient elution using water with 0.1% formic acid (Solvent A) and acetonitrile (B52724) with 0.1% formic acid (Solvent B) is commonly used.

• Flow Rate: A typical flow rate is 0.3 mL/min.

• Injection Volume: 5-10 µL.

• Mass Spectrometry: Operate the mass spectrometer in negative electrospray ionization (ESI-) mode with multiple reaction monitoring (MRM) for quantification.

  • MRM Transitions: Specific precursor-to-product ion transitions for BPE and the internal standard must be optimized. For BPE, a potential transition could be m/z 213.1 → 198.1.

Method Validation Workflow Using Certified Reference Materials

The validation of an analytical method ensures its reliability for its intended purpose.[5] Certified Reference Materials (CRMs) are indispensable for assessing accuracy and trueness.[5] The following diagram illustrates a typical workflow for BPE method validation using a CRM.

Caption: Workflow for BPE method validation using a CRM.

Signaling Pathways and Logical Relationships

Bisphenol E, like other bisphenols, is a concern due to its potential to interfere with endocrine signaling pathways. While research on BPE is ongoing, its structural similarity to Bisphenol A (BPA) suggests it may act on similar pathways. BPA is known to interact with estrogen receptors and can influence downstream signaling cascades.[6][7] The following diagram illustrates a simplified signaling pathway potentially affected by bisphenols.

Caption: Simplified signaling pathway for BPE.

References

• 1. Application of Solid Phase Extraction and High-Performance Liquid Chromatography with Fluorescence Detection to Analyze Bisphenol A Bis (2,3-Dihydroxypropyl) Ether (BADGE 2H2O), Bisphenol F (BPF), and Bisphenol E (BPE) in Human Urine Samples [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Simultaneous determination of bisphenol A and its chlorinated derivatives in human plasma: Development, validation and application of a UHPLC-MS/MS method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. UHPLC-MS/MS method for the determination of bisphenol A and its chlorinated derivatives, bisphenol S, parabens, and benzophenones in human urine samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Method validation using Certified Reference Materials (CRMs) [aroscientific.com]
• 6. books.rsc.org [books.rsc.org]
• 7. Mechanisms of bisphenol A and its analogs as endocrine disruptors via nuclear receptors and related signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of Bisphenol E (BPE) Levels in Food Products: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comparative analysis of Bisphenol E (BPE) levels reported in various food products. It includes a summary of quantitative data, detailed experimental protocols for BPE analysis, and a visualization of a key signaling pathway potentially activated by BPE, based on current understanding of bisphenol toxicology.

Introduction to Bisphenol E

Bisphenol E (BPE) is a structural analogue of the more widely known Bisphenol A (BPA), a chemical used in the production of polycarbonate plastics and epoxy resins. These materials are often used in food packaging, leading to potential migration of bisphenols into foodstuffs. While regulatory focus has been primarily on BPA, concerns about the presence and potential endocrine-disrupting effects of other bisphenols, including BPE, are growing. This guide synthesizes available data on BPE concentrations in food and provides technical information for its analysis and potential biological effects.

Quantitative Analysis of Bisphenol E in Food Products

Data on the concentration of Bisphenol E in food products is limited compared to its more prevalent analogue, BPA. However, a recent study by Maggioni et al. (2023) provides valuable insights into the presence of BPE in a variety of canned foods and beverages available in the Swiss and EU markets. The following table summarizes the quantitative findings for BPE from this study. It is important to note that BPE was not detected in all samples, and the concentrations are generally low.

Food Product Category	Specific Product	Bisphenol E (BPE) Concentration (µg/kg)
Canned Goods	Canned Ravioli	Detected (Concentration not specified)
Canned Pineapple	Not Detected
Vol-au-vents	Detected (Concentration not specified)
Beverages	Beer	Not Detected
Other	Fruit Purée	Not Detected

Data sourced from Maggioni et al. (2023). The study analyzed 22 different food and beverage samples for 16 bisphenol analogues. BPE was among the eight bisphenols detected in the positive samples.

Experimental Protocols for BPE Analysis

The accurate quantification of BPE in complex food matrices requires robust analytical methodologies. The most common and effective methods involve chromatographic techniques coupled with mass spectrometry. Below are detailed protocols based on established methods for bisphenol analysis.

Sample Preparation: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)

The QuEChERS method is a widely adopted sample preparation technique for the analysis of various contaminants in food.

Materials:

• Homogenized food sample

• Acetonitrile (B52724) (ACN)

• Water (LC-MS grade)

• Magnesium sulfate (B86663) (MgSO₄), anhydrous

• Sodium chloride (NaCl)

• Sodium citrate (B86180) tribasic dihydrate

• Sodium citrate dibasic sesquihydrate

• Primary secondary amine (PSA) sorbent

• C18 sorbent

• Centrifuge tubes (15 mL and 2 mL)

Procedure:

• Extraction: Weigh 10 g of the homogenized food sample into a 50 mL centrifuge tube. Add 10 mL of acetonitrile. For solid or semi-solid samples, add an appropriate amount of water to ensure efficient extraction.

• Salting-out: Add a salt mixture (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate tribasic dihydrate, and 0.5 g sodium citrate dibasic sesquihydrate).

• Shaking and Centrifugation: Cap the tube and shake vigorously for 1 minute. Centrifuge at ≥3000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL d-SPE tube containing a mixture of PSA and C18 sorbents and MgSO₄.

• Final Centrifugation: Vortex the d-SPE tube for 30 seconds and then centrifuge at a high speed (e.g., 10,000 rpm) for 5 minutes.

• Analysis: The resulting supernatant is ready for analysis by GC-MS or LC-MS/MS.

Instrumental Analysis: GC-MS and LC-MS/MS

Gas Chromatography-Mass Spectrometry (GC-MS):

• Derivatization: Bisphenols are often derivatized prior to GC-MS analysis to improve their volatility and chromatographic behavior. A common derivatizing agent is N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA).

• Injection: 1 µL of the derivatized extract is injected into the GC system.

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms) is typically used.

• Oven Program: A temperature gradient is employed to separate the analytes.

• Mass Spectrometry: Operated in Selected Ion Monitoring (SIM) mode for enhanced sensitivity and selectivity.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS):

• Mobile Phase: A gradient of water and an organic solvent (e.g., methanol (B129727) or acetonitrile), often with a modifier like ammonium (B1175870) fluoride, is used.

• Column: A C18 reversed-phase column is commonly employed.

• Ionization: Electrospray ionization (ESI) in negative mode is typically used for bisphenols.

• Mass Spectrometry: Operated in Multiple Reaction Monitoring (MRM) mode to monitor specific precursor-to-product ion transitions for each analyte, providing high selectivity and sensitivity.

Potential Signaling Pathway of Bisphenol E

While the specific signaling pathways of Bisphenol E are not as extensively studied as those of BPA, its structural similarity suggests it may act as an endocrine disruptor through similar mechanisms. Bisphenols are known to interact with nuclear estrogen receptors (ERα and ERβ) and the G protein-coupled estrogen receptor (GPER). Activation of these receptors can trigger downstream signaling cascades, such as the Mitogen-Activated Protein Kinase (MAPK) pathway, which is involved in cell proliferation, differentiation, and survival.

The following diagram illustrates a plausible signaling pathway for BPE, based on the known mechanisms of other bisphenols like BPA and BPAF.

Potential GPER-mediated MAPK/ERK signaling pathway for Bisphenol E.

This diagram depicts the activation of the G protein-coupled estrogen receptor (GPER) at the cell membrane by BPE. This can lead to the transactivation of the Epidermal Growth Factor Receptor (EGFR) through Src kinase. The subsequent activation of the RAF-MEK-ERK cascade results in the translocation of activated ERK to the nucleus, where it can modulate the activity of transcription factors, ultimately altering gene expression related to cellular processes like proliferation and differentiation. It is important to note that this is a putative pathway for BPE, inferred from studies on other bisphenols.

Conclusion

The presence of Bisphenol E in some food products, although at low levels, warrants further investigation into its potential health effects and a broader assessment of its prevalence in the food supply. The analytical methods outlined in this guide provide a robust framework for researchers to quantify BPE in various food matrices. While the specific signaling pathways of BPE are still under investigation, the current understanding of bisphenol toxicology suggests that it may act as an endocrine disruptor through pathways similar to those of BPA. Further research is crucial to fully elucidate the toxicological profile of BPE and to inform risk assessment and regulatory decisions.

QuEChERS Method for Bisphenol Extraction from Soil: A Comparative Performance Guide

Unveiling the Efficiency of QuEChERS for Bisphenol Analysis in Soil Matrices

The escalating concern over the environmental prevalence of bisphenols, a class of endocrine-disrupting compounds, necessitates robust and efficient analytical methods for their determination in complex matrices such as soil. The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method has emerged as a prominent sample preparation technique. This guide provides a comprehensive comparison of the QuEChERS method and its modifications against traditional extraction techniques for the analysis of bisphenols in soil, supported by experimental data and detailed protocols.

A comparative study on various extraction techniques for bisphenol A (BPA) and bisphenol F (BPF) in soil revealed that the QuEChERS method yielded the highest extraction efficiency. Recoveries of phenolic compounds, including bisphenols, using the QuEChERS technique ranged from 67% to 114%.[1][2][3] In contrast, ultrasonic-assisted extraction (USE) demonstrated the lowest extraction recoveries, ranging from 16% to 73%.[1][2][3] Accelerated solvent extraction (ASE) has also been employed for bisphenol extraction, with a study on seven different bisphenols showing recoveries between 74.9% and 102.8%.[4][5]

This guide will delve into the specifics of these methods, presenting a clear comparison to aid researchers in selecting the most suitable approach for their analytical needs.

Comparative Analysis of Extraction Methods

The selection of an appropriate extraction method is critical for the accurate quantification of bisphenols in soil. This section provides a detailed comparison of QuEChERS and its common modifications with conventional methods like Soxhlet, Ultrasonic-Assisted Extraction (USE), and Accelerated Solvent Extraction (ASE).

Extraction Method	Bisphenol	Recovery (%)	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Reference
QuEChERS (Original)	Phenolic Compounds	67 - 114	0.1 - 14.2 µg/kg	-	[1][2][3]
QuEChERS (Citrate Buffered)	Phenolic Compounds	-	0.1 - 23.6 µg/kg	-	[6]
QuEChERS (Acetate Buffered)	Phenolic Compounds	-	0.1 - 18.4 µg/kg	-	[6]
Ultrasonic-Assisted Extraction (USE)	Phenolic Compounds	16 - 73	-	-	[1][2][3]
Accelerated Solvent Extraction (ASE)	7 Bisphenols	74.9 - 102.8	0.01 - 0.3 ng/g	-	[4][5]
Soxhlet Extraction	Bisphenol A	-	-	-	[7]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of experimental results. This section outlines the protocols for the compared extraction techniques.

QuEChERS Protocol (Original and Buffered Modifications)

The QuEChERS method involves a two-step process: extraction/partitioning and dispersive solid-phase extraction (dSPE) cleanup.

1. Extraction and Partitioning:

• Weigh 10 g of homogenized soil sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile (B52724).

• For buffered versions, add the appropriate salt mixture:

  • Original: 4 g MgSO₄ and 1 g NaCl.

  • Citrate (B86180) Buffered (EN 15662): 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate tribasic dihydrate, and 0.5 g sodium citrate dibasic sesquihydrate.

  • Acetate (B1210297) Buffered (AOAC 2007.01): 6 g MgSO₄ and 1.5 g sodium acetate.

• Shake vigorously for 1 minute.

• Centrifuge at ≥3000 rcf for 5 minutes.

2. Dispersive SPE (dSPE) Cleanup:

• Transfer a 1 mL aliquot of the acetonitrile supernatant to a 2 mL dSPE tube.

• The dSPE tube contains a combination of sorbents to remove interfering matrix components. Common sorbents for bisphenol analysis include:

  • Primary Secondary Amine (PSA): Removes organic acids, fatty acids, and sugars.

  • C18: Removes nonpolar interferences.

  • Graphitized Carbon Black (GCB): Removes pigments and sterols (use with caution as it can retain planar analytes like some bisphenols).

• Vortex for 30 seconds.

• Centrifuge at a high speed for 2 minutes.

• The supernatant is then ready for analysis by LC-MS/MS or GC-MS.

Soxhlet Extraction Protocol

• Place approximately 10 g of dried and homogenized soil into a cellulose (B213188) extraction thimble.

• Add the thimble to the Soxhlet extractor.

• Fill a round-bottom flask with a suitable solvent (e.g., a mixture of hexane (B92381) and acetone).

• Heat the solvent to its boiling point. The solvent vapor travels up to the condenser, where it cools and drips back onto the sample.

• The extraction is typically run for several hours (e.g., 8-24 hours).

• After extraction, the solvent is evaporated to concentrate the analytes.

Ultrasonic-Assisted Extraction (USE) Protocol

• Place 5 g of soil into a centrifuge tube.

• Add 10 mL of an appropriate solvent (e.g., methanol, acetonitrile, or a mixture).

• Place the tube in an ultrasonic bath and sonicate for a specified time (e.g., 15-30 minutes).

• Centrifuge the sample to separate the soil from the extract.

• Collect the supernatant. The extraction may be repeated multiple times with fresh solvent.

• The combined extracts are then concentrated before analysis.

Accelerated Solvent Extraction (ASE) Protocol

• A specific weight of the soil sample is mixed with a dispersing agent (e.g., diatomaceous earth) and packed into a stainless-steel extraction cell.

• The cell is placed in the ASE instrument.

• The specified extraction solvent (e.g., acetonitrile) is pumped into the cell.

• The cell is heated to a set temperature (e.g., 100°C) and pressurized (e.g., 1500 psi).

• The extraction is performed for a set time, often in multiple static cycles.

• The extract is collected in a vial, and the system is purged with nitrogen.

Workflow and Logical Relationships

The following diagrams illustrate the workflows of the QuEChERS method and its modifications.

Caption: General workflow of the QuEChERS method for bisphenol extraction from soil.

Conclusion

The QuEChERS method, particularly with its buffered modifications, demonstrates superior or comparable extraction efficiency for bisphenols in soil when compared to traditional methods like Soxhlet and USE. Its advantages in terms of speed, ease of use, and reduced solvent consumption make it an attractive option for high-throughput laboratories. While ASE also provides excellent recoveries, the initial instrument cost can be a limiting factor. The choice of the specific QuEChERS modification (original, citrate, or acetate buffered) and the dSPE cleanup sorbents should be optimized based on the specific bisphenols of interest and the soil matrix characteristics to achieve the best analytical performance.

References

• 1. tandfonline.com [tandfonline.com]
• 2. tandfonline.com [tandfonline.com]
• 3. tandfonline.com [tandfonline.com]
• 4. researchgate.net [researchgate.net]
• 5. [Determination of bisphenols in sediment by accelerated solvent extraction and solid-phase extraction purification coupled with ultra performance liquid chromatography-tandem mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of Bisphenol E-¹³C₆: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the safe handling and disposal of chemical compounds are paramount to ensuring a secure laboratory environment and minimizing environmental impact. This guide provides essential, step-by-step procedures for the proper disposal of Bisphenol E-¹³C₆, a stable isotopically labeled compound. While the ¹³C label does not confer radioactivity, the inherent chemical properties of Bisphenol E necessitate its handling as a hazardous substance.

Immediate Safety and Handling Precautions

Before beginning any disposal procedures, it is crucial to handle Bisphenol E-¹³C₆ with the appropriate personal protective equipment (PPE). This includes, but is not limited to, chemical-resistant gloves, safety goggles or a face shield, and a laboratory coat. All handling of solid Bisphenol E-¹³C₆ should occur in a well-ventilated area or a chemical fume hood to prevent the inhalation of dust particles.

In the event of a spill, isolate the area and prevent the powder from becoming airborne. Use an absorbent material to collect the spilled substance and place it in a designated, sealed container for hazardous waste.

Quantitative Data for Bisphenol E

The following table summarizes key quantitative data for Bisphenol E. It is important to note that the isotopic labeling in Bisphenol E-¹³C₆ does not significantly alter these chemical properties.

Property	Value
Molecular Formula	C₁₄H₁₄O₂
Molecular Weight	214.26 g/mol [1][2]
Melting Point	123-127 °C
Decomposition Temperature	Essentially complete at 350 °C after 60 minutes in high-temperature water.[3][4]
Water Solubility	Slightly soluble.[2]
GHS Hazard Statements	H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).[1]

Experimental Protocols

The disposal procedures outlined below are based on standard laboratory practices for hazardous chemical waste.

Step-by-Step Disposal Protocol for Bisphenol E-¹³C₆

• Waste Identification and Segregation:

  • Treat all Bisphenol E-¹³C₆ waste as hazardous chemical waste.

  • Do not mix Bisphenol E-¹³C₆ waste with other waste streams, such as non-hazardous trash or other chemical wastes, to avoid cross-contamination and ensure proper disposal.

• Waste Collection and Container Management:

  • Collect all solid Bisphenol E-¹³C₆ waste, including contaminated PPE and spill cleanup materials, in a designated, leak-proof, and clearly labeled hazardous waste container.

  • The container must be compatible with the chemical and have a secure lid to prevent accidental spills or release of dust.

  • Label the container with "Hazardous Waste," the full chemical name "Bisphenol E-¹³C₆," and any relevant hazard pictograms (e.g., irritant).

• Waste Storage:

  • Store the sealed hazardous waste container in a designated, well-ventilated, and secure area away from incompatible materials.

  • Follow your institution's guidelines for the temporary storage of hazardous waste, including any time limits for accumulation.

• Final Disposal:

  • The preferred method for the disposal of Bisphenol E-¹³C₆ is through a licensed hazardous waste disposal company. Contact your institution's Environmental Health and Safety (EHS) office to arrange for a pickup.

  • An alternative disposal method is incineration in a chemical incinerator equipped with an afterburner and scrubber. This should only be performed by a licensed and qualified facility.

Disposal Workflow Diagram

The following diagram illustrates the proper disposal workflow for Bisphenol E-¹³C₆ in a laboratory setting.

Caption: Disposal workflow for Bisphenol E-¹³C₆.

References

• 1. Bisphenol E | C14H14O2 | CID 608116 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. usbio.net [usbio.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

Personal protective equipment for handling Bisphenol E-13C6

This guide provides crucial safety and logistical information for the proper handling and disposal of Bisphenol E-13C6 in a laboratory setting. Given the limited specific data for the 13C6-labeled variant, the following procedures are based on the known hazards of the unlabeled compound, Bisphenol E, and the closely related and well-studied Bisphenol A (BPA). A precautionary approach is strongly advised.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure. The following table outlines the recommended PPE for various tasks involving Bisphenol E-13C6.

Task	Eye Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and Solution Preparation	Safety glasses with side shields or chemical splash goggles.[1][2]	Disposable nitrile gloves.[1][3] Double gloving is recommended.	Fully buttoned laboratory coat.[3]	Not generally required if handled in a certified chemical fume hood.
Handling Solutions	Chemical splash goggles.[1]	Disposable nitrile gloves.[1][3]	Laboratory coat.[3]	Not generally required if handled in a well-ventilated area or fume hood.
Potential for Aerosol Generation	Chemical splash goggles and a face shield.[3][4]	Disposable nitrile gloves.[1][3]	Laboratory coat.[3]	A respirator with a particulate filter (e.g., N95, FFP2) may be necessary.[2]
Spill Cleanup	Chemical splash goggles and a face shield.[3][4]	Chemical-resistant gloves (e.g., thicker nitrile or neoprene).	Chemical-resistant apron or coveralls over a lab coat.[4]	Air-purifying respirator with appropriate cartridges if spill is large or in a poorly ventilated area.[4][5]

Operational Plan: Step-by-Step Handling Procedures

2.1. Preparation and Weighing:

• Work Area Preparation: Conduct all work with solid Bisphenol E-13C6 in a certified chemical fume hood to minimize inhalation exposure.[2] Cover the work surface with absorbent, disposable bench paper.[1]

• Gather Materials: Assemble all necessary equipment (spatulas, weigh boats, vials, solvents, etc.) before starting.

• Don PPE: Put on the appropriate PPE as outlined in the table above.

• Weighing: Carefully weigh the required amount of Bisphenol E-13C6. Avoid creating dust. Use a micro-spatula for transfers.

• Solution Preparation: Add the solvent to the solid in a closed container within the fume hood. Cap the container securely before removing it from the hood.

2.2. Experimental Use:

• Closed Systems: Whenever possible, use closed systems to minimize the risk of exposure.

• Ventilation: Ensure all manipulations of open solutions are performed in a well-ventilated area, preferably a chemical fume hood.

• Avoid Contact: Prevent contact with skin, eyes, and clothing.[6]

• Transport: When moving solutions, use secondary containment (e.g., a bottle carrier or a tray).

Disposal Plan

3.1. Waste Segregation:

• Solid Waste: All disposable materials contaminated with Bisphenol E-13C6 (e.g., gloves, bench paper, weigh boats, pipette tips) must be collected in a dedicated, labeled hazardous waste container.[1][7]

• Liquid Waste: Collect all solutions containing Bisphenol E-13C6 in a separate, labeled hazardous waste container. Do not mix with other waste streams unless compatible.

• Sharps: Needles and other contaminated sharps must be disposed of in a designated sharps container.

3.2. Waste Disposal Procedure:

• Labeling: Clearly label all waste containers with "Hazardous Waste" and the full chemical name: "Bisphenol E-13C6".

• Storage: Store waste containers in a designated, well-ventilated, and secure area away from incompatible materials.[6][7]

• Disposal: Arrange for the disposal of hazardous waste through your institution's environmental health and safety (EHS) office, following all local, state, and federal regulations.[7]

Emergency Procedures

Exposure Type	Immediate Action
Skin Contact	Immediately remove contaminated clothing.[6] Wash the affected area thoroughly with soap and water for at least 15 minutes.[6] Seek medical attention if irritation develops.
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open.[6] Seek immediate medical attention.
Inhalation	Move the individual to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.[8]
Ingestion	Do NOT induce vomiting.[7] Rinse mouth with water. Seek immediate medical attention.[7]
Spill	Evacuate the immediate area. If the spill is large or you are not trained to handle it, contact your EHS office. For small spills, wear appropriate PPE, absorb the material with an inert absorbent (e.g., vermiculite, sand), and place it in a sealed container for disposal as hazardous waste.[1][7]

Logical Workflow for Handling Bisphenol E-13C6

References

• 1. bisphenol A health and safety [talkcomposites.com]
• 2. avioaero.com [avioaero.com]
• 3. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 4. epa.gov [epa.gov]
• 5. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]
• 6. international.brand.akzonobel.com [international.brand.akzonobel.com]
• 7. scantecnordic.se [scantecnordic.se]
• 8. WERCS Studio - Application Error [assets.thermofisher.com]